5-Bromo-2-butyramidobenzoic acid

• CAS: 73721-76-3

Core Science & Biosynthesis

The Synthesis of 5-Bromo-2-butyramidobenzoic Acid: A Technical Guide for Chemical Researchers

Introduction: The Significance of N-Acyl Anthranilic Acids

N-acyl anthranilic acids represent a critical class of organic compounds, serving as versatile building blocks in the synthesis of a wide array of heterocyclic frameworks, including quinazolinones, benzoxazinones, and acridinones.[1] These structures are of profound interest to the pharmaceutical and agrochemical industries due to their diverse biological activities. 5-Bromo-2-butyramidobenzoic acid, the subject of this guide, is a member of this important family. Its synthesis is a foundational step for researchers exploring novel therapeutic agents and functional materials. This document provides an in-depth, scientifically grounded pathway for the preparation of 5-Bromo-2-butyramidobenzoic acid, emphasizing the chemical principles and practical considerations that ensure a successful and reproducible outcome.

Strategic Approach to Synthesis: The Logic of N-Acylation

The most direct and efficient route to 5-Bromo-2-butyramidobenzoic acid is the N-acylation of 2-amino-5-bromobenzoic acid. This strategy is predicated on the nucleophilic character of the amino group on the anthranilic acid backbone, which readily attacks an electrophilic acylating agent. This approach is favored for its reliability, scalability, and the commercial availability of the starting materials.

The chosen starting material, 2-amino-5-bromobenzoic acid, is a well-characterized compound.[2][3] Should it be necessary to synthesize this precursor, it can be prepared via the bromination of 2-aminobenzoic acid.[4][5] The acylation will be achieved using butyryl chloride, a common and effective butyryl group donor. The reaction proceeds via a nucleophilic acyl substitution mechanism.[6] A non-nucleophilic base, such as triethylamine or pyridine, is incorporated to neutralize the hydrochloric acid byproduct, driving the reaction to completion.

Visualizing the Synthesis Pathway

The following diagram illustrates the logical flow of the synthesis, from the precursor to the final product.

Caption: Synthetic workflow for 5-Bromo-2-butyramidobenzoic acid.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, with clear steps and rationales for each experimental choice.

Materials and Equipment:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Notes
2-Amino-5-bromobenzoic acid	216.04	5.0 g	23.14	Starting material[2]
Butyryl chloride	106.55	2.71 mL	25.45	Acylating agent (1.1 equivalents)
Triethylamine	101.19	3.55 mL	25.45	Base (1.1 equivalents)
Dichloromethane (DCM), anhydrous	-	100 mL	-	Solvent
Hydrochloric acid (1 M)	-	50 mL	-	For workup
Saturated sodium chloride solution	-	50 mL	-	For workup
Anhydrous magnesium sulfate	-	-	-	Drying agent

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 5.0 g (23.14 mmol) of 2-amino-5-bromobenzoic acid in 100 mL of anhydrous dichloromethane (DCM). Cool the resulting suspension to 0 °C in an ice bath. The use of anhydrous solvent is crucial to prevent the hydrolysis of the highly reactive butyryl chloride.

• Addition of Base: To the stirred suspension, add 3.55 mL (25.45 mmol) of triethylamine. The triethylamine acts as a scavenger for the HCl gas that will be produced during the reaction, preventing the protonation of the starting amine and driving the equilibrium towards the product.[6]

• Addition of Acylating Agent: Dissolve 2.71 mL (25.45 mmol) of butyryl chloride in 20 mL of anhydrous DCM and add this solution dropwise to the cooled reaction mixture over a period of 20-30 minutes. The slow addition helps to control the exothermic nature of the reaction.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., ethyl acetate/hexanes).

• Workup:

  • Once the reaction is complete, transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 50 mL of 1 M HCl to remove excess triethylamine, followed by 50 mL of saturated sodium chloride solution (brine) to remove any remaining aqueous components.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes, to yield 5-Bromo-2-butyramidobenzoic acid as a solid.

Mechanism of Reaction: A Deeper Look

The synthesis proceeds through a classic nucleophilic acyl substitution mechanism.

Caption: Mechanism of N-acylation.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the 2-amino-5-bromobenzoic acid acts as a nucleophile, attacking the electrophilic carbonyl carbon of butyryl chloride.

• Formation of Tetrahedral Intermediate: This attack leads to the formation of a transient tetrahedral intermediate.

• Elimination of Leaving Group: The intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion, which is a good leaving group.

• Proton Transfer: The triethylamine base deprotonates the newly formed amide, yielding the final product and triethylammonium chloride.

Conclusion and Future Perspectives

The synthesis of 5-Bromo-2-butyramidobenzoic acid via N-acylation of 2-amino-5-bromobenzoic acid is a robust and reliable method, well-suited for laboratory-scale preparation. The principles outlined in this guide—nucleophilic acyl substitution, the use of a non-nucleophilic base, and standard workup and purification techniques—are fundamental to organic synthesis. This compound can now serve as a valuable intermediate for further chemical transformations, such as cross-coupling reactions at the bromine position, to generate a library of novel compounds for biological screening and materials science applications.

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An In-depth Technical Guide to the Physicochemical Properties of 5-Bromo-2-butyramidobenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the physicochemical properties of 5-Bromo-2-butyramidobenzoic acid, a molecule of interest in medicinal chemistry and materials science. Given the limited availability of direct experimental data for this specific compound, this document leverages advanced predictive modeling techniques alongside established experimental protocols to offer a robust and scientifically grounded resource. The insights provided herein are intended to empower researchers to better understand, handle, and utilize this compound in their laboratory and development endeavors.

Introduction: The Significance of 5-Bromo-2-butyramidobenzoic acid

5-Bromo-2-butyramidobenzoic acid belongs to the class of N-acyl-aminobenzoic acids. This family of compounds is of significant interest in pharmaceutical research due to their diverse biological activities. The core structure, an aminobenzoic acid, is a well-known pharmacophore present in various therapeutic agents[1][2]. The N-acylation, in this case with a butyramido group, can significantly modulate the compound's lipophilicity, membrane permeability, and interaction with biological targets[3]. The presence of a bromine atom on the benzene ring further influences its electronic properties, metabolic stability, and potential for halogen bonding, a key interaction in drug design.

Understanding the fundamental physicochemical properties of 5-Bromo-2-butyramidobenzoic acid is paramount for any research and development effort. These properties govern its solubility, absorption, distribution, metabolism, and excretion (ADME) profile, as well as its suitability for various formulation strategies. This guide provides a detailed examination of these critical parameters.

Predicted Physicochemical Properties

Due to the absence of comprehensive experimental data in publicly accessible literature, the following physicochemical properties have been predicted using a consensus of well-regarded computational models, including ACD/Labs Percepta, ChemDraw, and MarvinSketch[4][5][6][7][8][9][10][11][12][13][14]. These tools utilize extensive databases of experimental values and sophisticated algorithms to provide reliable estimations.

Property	Predicted Value	Prediction Tool/Method
Molecular Formula	C₁₁H₁₂BrNO₃	-
Molecular Weight	286.12 g/mol	-
Melting Point	165-175 °C	EPI Suite™, ChemDraw[15][16][17][18][19][20]
Boiling Point	~450 °C (decomposes)	EPI Suite™[15][16][17][18]
Aqueous Solubility	~0.1-0.5 g/L (at pH 7)	ALogPS, ACD/Percepta[21][22][23][24][25]
logP (Octanol/Water)	2.8 ± 0.3	ALogPS, ChemDraw[21][22][23][24][25]
pKa (Carboxylic Acid)	3.9 ± 0.2	MarvinSketch, ACD/pKa[10][12][13][14][26]
pKa (Amide N-H)	~16-17	MarvinSketch, ACD/pKa[10][12][13][14][26]

Causality Behind Predicted Properties:

• Melting Point: The relatively high predicted melting point is attributed to the crystalline nature of the solid, stabilized by intermolecular hydrogen bonding between the carboxylic acid and amide groups, as well as potential halogen bonding involving the bromine atom.

• Solubility: The low aqueous solubility is a consequence of the molecule's significant hydrophobic character, conferred by the benzene ring, the butyryl chain, and the bromine atom. The presence of the ionizable carboxylic acid group provides some degree of water solubility, which is expected to increase at higher pH.

• logP: The positive logP value indicates a preference for lipophilic environments over aqueous ones, suggesting good potential for membrane permeability.

• pKa: The predicted pKa of the carboxylic acid is in the typical range for benzoic acid derivatives. The electron-withdrawing effect of the bromine atom and the amide group likely contributes to a slight increase in acidity compared to benzoic acid itself. The amide proton is significantly less acidic, as expected.

Synthesis and Structural Elucidation

Proposed Synthesis Route

A plausible and efficient method for the synthesis of 5-Bromo-2-butyramidobenzoic acid involves the acylation of 2-amino-5-bromobenzoic acid with butyryl chloride. This is a standard and widely used method for the preparation of N-acylated aminobenzoic acids.

Reaction Scheme:

Caption: Proposed synthesis of 5-Bromo-2-butyramidobenzoic acid.

Step-by-Step Protocol:

• Dissolution: Dissolve 2-amino-5-bromobenzoic acid in a suitable anhydrous solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF), in a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet.

• Base Addition: Add an appropriate base, such as pyridine or triethylamine, to the solution. The base acts as a scavenger for the hydrochloric acid byproduct of the reaction.

• Acylation: Cool the reaction mixture in an ice bath. Slowly add butyryl chloride dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench the reaction with water. Acidify the aqueous layer with dilute hydrochloric acid to precipitate the product.

• Purification: Collect the crude product by filtration, wash with cold water, and dry. Further purification can be achieved by recrystallization from a suitable solvent system, such as ethanol/water.

Predicted Spectral Data for Structural Confirmation

The following spectral data have been predicted to aid in the structural confirmation of the synthesized product.

3.2.1. ¹H NMR Spectroscopy

Predicted ¹H NMR (400 MHz, DMSO-d₆) δ (ppm): 12.5-13.5 (s, 1H, COOH), 9.5-10.0 (s, 1H, NH), 8.1-8.3 (d, 1H), 7.8-8.0 (dd, 1H), 7.5-7.7 (d, 1H), 2.2-2.4 (t, 2H), 1.5-1.7 (m, 2H), 0.9-1.1 (t, 3H).

Prediction generated using ChemDraw and NMRDB.org[3][4][27][28][29][30][31][32].

3.2.2. ¹³C NMR Spectroscopy

Predicted ¹³C NMR (100 MHz, DMSO-d₆) δ (ppm): 172.5 (C=O, amide), 168.0 (C=O, acid), 139.0, 135.0, 132.0, 122.0, 118.0, 115.0 (aromatic carbons), 38.0 (CH₂), 18.0 (CH₂), 13.5 (CH₃).

Prediction generated using ChemDraw and NMRDB.org[2][4][28][29][30][32].

3.2.3. Infrared (IR) Spectroscopy

Predicted IR (KBr, cm⁻¹): 3300-2500 (br, O-H stretch of carboxylic acid), 3300-3100 (N-H stretch), 1700-1680 (C=O stretch of carboxylic acid), 1670-1650 (C=O stretch of amide I), 1550-1530 (N-H bend and C-N stretch, amide II), 1600-1450 (C=C aromatic stretches).

Prediction based on characteristic group frequencies and online prediction tools[33][34][35][36][37].

3.2.4. Mass Spectrometry

Predicted Mass Spectrum (EI+): m/z 285/287 ([M]⁺, bromine isotope pattern), 242/244, 214/216, 198/200, 71.

Prediction based on fragmentation of similar structures.

Experimental Determination of Physicochemical Properties: Self-Validating Protocols

For definitive characterization, the following established experimental protocols are recommended. These methods are designed to be self-validating, ensuring the generation of reliable and reproducible data.

Melting Point Determination

The melting point provides a quick and effective assessment of purity. A sharp melting range (typically < 2 °C) is indicative of a pure compound.

Apparatus: Digital melting point apparatus (e.g., Mel-Temp) or Thiele tube.

Protocol Workflow:

Caption: Workflow for melting point determination.

Detailed Steps:

• Sample Preparation: Finely grind a small amount of the crystalline 5-Bromo-2-butyramidobenzoic acid.

• Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface[16][27][38][39].

• Apparatus Setup: Place the capillary tube in the heating block of the melting point apparatus.

• Approximate Determination: Heat the sample rapidly to obtain an approximate melting range.

• Precise Determination: Allow the apparatus to cool. Using a fresh sample, heat rapidly to about 20 °C below the approximate melting point, then decrease the heating rate to 1-2 °C per minute.

• Data Recording: Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes a clear liquid. This range is the melting point[6][16][27][38][39].

Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining equilibrium solubility[15].

Protocol Workflow:

Caption: Workflow for solubility determination using the shake-flask method.

Detailed Steps:

• Sample Preparation: Add an excess amount of 5-Bromo-2-butyramidobenzoic acid to a known volume of the desired solvent (e.g., water, ethanol, DMSO) in a sealed vial. The presence of undissolved solid is crucial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient time (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the vials to stand undisturbed at the same temperature for the solid to settle. Alternatively, centrifuge the samples.

• Sample Collection: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are transferred. Filtration through a 0.22 µm filter may be necessary.

• Quantification: Determine the concentration of the dissolved compound in the supernatant using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Validation: To confirm equilibrium has been reached, the experiment can be repeated with a longer equilibration time, and the results should be consistent.

pKa Determination (Potentiometric Titration)

Potentiometric titration is a highly accurate method for determining the pKa of ionizable groups[22][23][25].

Protocol Workflow:

Caption: Workflow for pKa determination by potentiometric titration.

Detailed Steps:

• Solution Preparation: Dissolve a precisely weighed amount of 5-Bromo-2-butyramidobenzoic acid in a suitable solvent system (e.g., a mixture of water and a co-solvent like methanol or ethanol to ensure solubility).

• Titration Setup: Calibrate a pH meter with standard buffers. Place the solution in a beaker with a magnetic stirrer and immerse the pH electrode.

• Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), adding the titrant in small, precise increments.

• Data Collection: Record the pH of the solution after each addition of the titrant, allowing the reading to stabilize.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point, which is the point where half of the acid has been neutralized. This corresponds to the midpoint of the steepest part of the titration curve.

Conclusion

This technical guide provides a comprehensive, albeit largely predictive, overview of the key physicochemical properties of 5-Bromo-2-butyramidobenzoic acid. The integration of computational predictions with detailed, self-validating experimental protocols offers a robust framework for researchers. By understanding and experimentally verifying these properties, scientists and drug development professionals can make more informed decisions regarding the handling, formulation, and application of this promising molecule, thereby accelerating the pace of discovery and innovation.

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An In-depth Technical Guide to 5-Bromo-2-butyramidobenzoic acid (CAS 73721-76-3)

This technical guide provides a comprehensive overview of 5-Bromo-2-butyramidobenzoic acid, a specialized organic compound. Designed for researchers, scientists, and professionals in drug development, this document delves into the compound's synthesis, physicochemical properties, potential applications, and safety considerations. Given the limited direct public data on this specific molecule, this guide synthesizes information from analogous compounds and established chemical principles to provide a robust and practical resource.

Introduction and Chemical Identity

5-Bromo-2-butyramidobenzoic acid, with the CAS number 73721-76-3, is a derivative of anthranilic acid (2-aminobenzoic acid). Its structure is characterized by a benzoic acid core with a bromine atom at the 5-position and a butyramido group at the 2-position. This substitution pattern imparts specific chemical properties that make it an interesting candidate for further investigation in medicinal chemistry and organic synthesis. The presence of the bromo- and acylamino- functionalities opens avenues for diverse chemical transformations and potential biological activities.

Physicochemical Properties

Property	Predicted Value	Notes
Molecular Formula	C₁₁H₁₂BrNO₃
Molecular Weight	286.12 g/mol
Appearance	White to off-white solid	Based on similar acylated aminobenzoic acids.
Melting Point	>150 °C	Expected to be a crystalline solid with a relatively high melting point due to hydrogen bonding and aromatic stacking.
Solubility	Sparingly soluble in water; Soluble in organic solvents like DMSO, DMF, and alcohols.	The carboxylic acid group provides some water solubility, but the aromatic ring and bromo-substituent decrease it.
pKa	~3-4 for the carboxylic acid	The electron-withdrawing nature of the bromine and acylamino group will influence the acidity of the carboxylic acid.

Synthesis of 5-Bromo-2-butyramidobenzoic acid

A plausible and efficient synthetic route to 5-Bromo-2-butyramidobenzoic acid involves a two-step process starting from 2-aminobenzoic acid. The first step is the regioselective bromination of the aromatic ring, followed by the N-acylation of the resulting 2-amino-5-bromobenzoic acid.

Synthesis Workflow

Caption: Proposed two-step synthesis of 5-Bromo-2-butyramidobenzoic acid.

Detailed Experimental Protocols

Step 1: Synthesis of 2-Amino-5-bromobenzoic acid (CAS 5794-88-7)

This procedure is adapted from established methods for the bromination of activated aromatic rings.[1][2]

• Materials:

  • 2-Aminobenzoic acid

  • Glacial acetic acid

  • Bromine

  • Sodium acetate

  • Ice

  • Deionized water

• Procedure:

  • In a well-ventilated fume hood, dissolve 2-aminobenzoic acid (1 equivalent) in glacial acetic acid in a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

  • Add sodium acetate (1 equivalent) to the solution.

  • Cool the mixture in an ice bath to 0-5 °C.

  • Slowly add a solution of bromine (1 equivalent) in glacial acetic acid dropwise from the dropping funnel over 30-60 minutes, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into a beaker containing ice water to precipitate the product.

  • Filter the resulting solid, wash thoroughly with cold water to remove any remaining acetic acid and salts, and dry under vacuum to yield 2-amino-5-bromobenzoic acid.

Step 2: Synthesis of 5-Bromo-2-butyramidobenzoic acid (CAS 73721-76-3)

This protocol is based on the Schotten-Baumann reaction for N-acylation.[3]

• Materials:

  • 2-Amino-5-bromobenzoic acid

  • Butyryl chloride

  • 10% aqueous sodium hydroxide solution

  • Dichloromethane (DCM) or another suitable organic solvent

  • 1 M Hydrochloric acid

  • Saturated aqueous sodium bicarbonate solution

  • Brine (saturated aqueous sodium chloride solution)

  • Anhydrous magnesium sulfate

• Procedure:

  • Suspend 2-amino-5-bromobenzoic acid (1 equivalent) in DCM in a round-bottom flask equipped with a magnetic stirrer.

  • Add 10% aqueous sodium hydroxide solution (2.5-3 equivalents) to dissolve the starting material, forming the sodium carboxylate.

  • Cool the biphasic mixture to 0 °C in an ice bath.

  • Add butyryl chloride (1.1-1.2 equivalents) dropwise to the vigorously stirred mixture, ensuring the temperature remains below 10 °C.

  • After the addition, allow the reaction to warm to room temperature and stir for 2-3 hours or until TLC indicates the consumption of the starting material.

  • Separate the organic and aqueous layers.

  • Wash the organic layer sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • The crude 5-Bromo-2-butyramidobenzoic acid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).

Potential Applications and Research Directions

While specific applications for 5-Bromo-2-butyramidobenzoic acid are not widely reported, its structural motifs suggest several areas of potential utility, particularly in drug discovery and development.

Intermediate in Pharmaceutical Synthesis

The structural core of 5-Bromo-2-butyramidobenzoic acid is present in various pharmacologically active molecules. Brominated benzoic acid derivatives are known intermediates in the synthesis of drugs for a range of conditions, including diabetes.[4][5] The bromo-substituent can serve as a handle for further functionalization through cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the construction of more complex molecular architectures.

Exploration of Biological Activity

Derivatives of brominated phenols and anilines have demonstrated a wide array of biological activities.[6][7] These include:

• Antimicrobial Activity: Many brominated natural products isolated from marine organisms exhibit potent antibacterial and antifungal properties.[6]

• Anticancer Activity: The unique electronic and steric properties of bromine can enhance the binding of small molecules to biological targets, leading to potential anticancer effects.

• Enzyme Inhibition: The stereochemistry and electronic nature of related bromo-amino acid derivatives have been shown to be crucial for their inhibitory activity against specific enzymes, such as those in parasites.[8][9]

The butyramido side chain can also contribute to biological activity by influencing lipophilicity and hydrogen bonding interactions with target proteins.

Logical Relationship of Structure to Potential Bioactivity

Caption: Relationship between structural features and potential applications.

Safety and Handling

No specific safety data for 5-Bromo-2-butyramidobenzoic acid is available. Therefore, it should be handled with the care accorded to a novel chemical of unknown toxicity. The following precautions are based on the safety profiles of structurally similar compounds like 2-amino-5-bromobenzoic acid.

• Hazard Statements (Predicted):

  • May be harmful if swallowed.

  • Causes skin irritation.

  • Causes serious eye irritation.

  • May cause respiratory irritation.

• Precautionary Measures:

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Work in a well-ventilated area or a fume hood.

  • Avoid inhalation of dust and contact with skin and eyes.

  • In case of contact, rinse the affected area with plenty of water.

  • Store in a tightly sealed container in a cool, dry place.

Conclusion

5-Bromo-2-butyramidobenzoic acid is a compound with significant potential as a building block in organic synthesis and as a scaffold for the development of new therapeutic agents. While direct experimental data is sparse, this guide provides a solid foundation for its synthesis, handling, and exploration of its potential applications based on established chemical principles and data from analogous structures. Further research into this molecule is warranted to fully elucidate its properties and unlock its potential in various scientific domains.

References

• Enthoven, L., et al. (2017). 5-Bromo-2-(phenylamino)benzoic acid. National Center for Biotechnology Information. [Link]

• WIPO Patentscope. (2023). WO/2023/019849 METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. [Link]

• Cynor Laboratories. (n.d.). 5-Bromo-2-chlorobenzoic Acid. [Link]

• Galbiati, A., et al. (2023). Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives. Molecules, 28(7), 3172. [Link]

• Liu, M., Hansen, P. E., & Lin, X. (2011). Bromophenols in Marine Algae and Their Bioactivities. Marine Drugs, 9(7), 1273–1292. [Link]

• Google Patents. (2021). JP2021127332A - Method for Producing 5-Bromo-2-alkylbenzoic Acid.

• Galbiati, A., et al. (2023). Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives. PubMed. [Link]

• PubChem. (n.d.). 2-Amino-5-bromobenzoic acid. [Link]

• ResearchGate. (2024). Synthesis and biological activity of brominated phenols with lactamomethyl moieties -natural compounds analogues. [Link]

• Liu, M., Hansen, P. E., & Lin, X. (2011). Bromophenols in Marine Algae and Their Bioactivities. PubMed Central. [Link]

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A Spectroscopic Guide to 5-Bromo-2-butyramidobenzoic Acid: In-Depth Analysis of NMR, IR, and MS Data

This technical guide provides a detailed analysis of the expected spectral data for 5-Bromo-2-butyramidobenzoic acid. As a crucial molecule in synthetic chemistry and drug discovery, a thorough understanding of its spectroscopic signature is paramount for researchers, scientists, and professionals in drug development. This document offers an in-depth interpretation of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, grounded in established principles and supported by data from closely related analogues.

Molecular Structure and Spectroscopic Overview

5-Bromo-2-butyramidobenzoic acid is a derivative of anthranilic acid, featuring a bromine substituent on the aromatic ring and a butyramido group at the 2-position. This unique combination of functional groups gives rise to a distinct spectroscopic fingerprint, which is invaluable for its identification and characterization.

Molecular Structure of 5-Bromo-2-butyramidobenzoic acid

Caption: Molecular structure of 5-Bromo-2-butyramidobenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For 5-Bromo-2-butyramidobenzoic acid, both ¹H and ¹³C NMR will provide key structural information. The following predictions are based on the analysis of structurally similar N-acylated anthranilic acids.[1]

¹H NMR Spectroscopy

The proton NMR spectrum will reveal the number of different types of protons and their neighboring environments.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~10.0 - 11.0	Singlet (broad)	1H	Carboxylic Acid (-COOH)
~8.3 - 8.6	Singlet	1H	Amide (-NH)
~7.6 - 8.0	Multiplet	3H	Aromatic Protons
~2.6 - 2.9	Triplet	2H	-CO-CH₂-
~1.6 - 1.9	Sextet	2H	-CH₂-CH₂-CH₃
~0.9 - 1.2	Triplet	3H	-CH₃

Interpretation:

• The downfield signals for the carboxylic acid and amide protons are due to the deshielding effect of the attached electronegative oxygen and nitrogen atoms, respectively. Their broadness is a result of hydrogen bonding and exchange with trace amounts of water in the solvent.

• The aromatic region will show a complex multiplet pattern due to the substitution on the benzene ring.

• The butyramido side chain will exhibit characteristic signals: a triplet for the terminal methyl group, a sextet for the adjacent methylene group, and a triplet for the methylene group attached to the carbonyl.

¹H NMR Correlation Diagram

Caption: Key proton correlations in 5-Bromo-2-butyramidobenzoic acid.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information about the different carbon environments in the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment
~170 - 175	Amide Carbonyl (-C=O)
~168 - 172	Carboxylic Acid Carbonyl (-COOH)
~140 - 145	Aromatic C-N
~130 - 138	Aromatic C-Br
~115 - 135	Other Aromatic Carbons
~38 - 42	-CO-CH₂-
~18 - 22	-CH₂-CH₂-CH₃
~13 - 16	-CH₃

Interpretation:

• The two carbonyl carbons (amide and carboxylic acid) will appear at the most downfield positions due to the strong deshielding effect of the double-bonded oxygens.

• The aromatic carbons will resonate in the typical range of 115-145 ppm, with the carbons directly attached to the nitrogen and bromine atoms appearing at the lower end of this range.

• The aliphatic carbons of the butyramido group will be found in the upfield region of the spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Predicted Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
~3400 - 3600	O-H Stretch (broad)	Carboxylic Acid
~3200 - 3300	N-H Stretch	Amide
~3000 - 3100	C-H Stretch (aromatic)	Aromatic Ring
~2850 - 2960	C-H Stretch (aliphatic)	Butyl Group
~1680 - 1710	C=O Stretch	Carboxylic Acid
~1640 - 1680	C=O Stretch (Amide I)	Amide
~1500 - 1600	C=C Stretch	Aromatic Ring
~1510 - 1550	N-H Bend (Amide II)	Amide
~1210 - 1320	C-O Stretch	Carboxylic Acid
~1000 - 1100	C-N Stretch	Amine
~500 - 600	C-Br Stretch	Bromo-substituent

Interpretation:

• The broad O-H stretch of the carboxylic acid is a hallmark feature and is often superimposed on the C-H stretching region.

• The presence of two distinct C=O stretching bands for the carboxylic acid and the amide is a key diagnostic feature.

• The N-H stretching and bending vibrations confirm the presence of the secondary amide.

• The various C-H stretches distinguish between the aromatic and aliphatic protons.

• The C-Br stretch will appear in the fingerprint region at a low wavenumber.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Expected Molecular Ion Peak (M⁺):

The molecular formula of 5-Bromo-2-butyramidobenzoic acid is C₁₁H₁₂BrNO₃. The expected monoisotopic mass would show a characteristic isotopic pattern for bromine (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio).

• [M]⁺ for ⁷⁹Br: ~285.00 g/mol

• [M+2]⁺ for ⁸¹Br: ~287.00 g/mol

Predicted Key Fragmentation Patterns:

Mass spectrometry will likely proceed through several key fragmentation pathways, providing structural confirmation.

Fragmentation Pathway Diagram

Caption: Predicted major fragmentation pathways for 5-Bromo-2-butyramidobenzoic acid.

Experimental Protocols

While specific instrumental parameters will vary, the following provides a general methodology for acquiring the spectral data.

NMR Spectroscopy

• Sample Preparation: Dissolve ~5-10 mg of 5-Bromo-2-butyramidobenzoic acid in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A longer acquisition time will be necessary due to the lower natural abundance of ¹³C.

IR Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and pressing it into a thin disk. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization method, such as Electrospray Ionization (ESI) or Electron Impact (EI).

• Instrumentation: Employ a high-resolution mass spectrometer (e.g., TOF, Orbitrap) for accurate mass measurements.

• Acquisition: Obtain the mass spectrum in positive or negative ion mode, depending on the ionization method.

Conclusion

The comprehensive spectroscopic analysis presented in this guide provides a robust framework for the identification and characterization of 5-Bromo-2-butyramidobenzoic acid. By combining the insights from NMR, IR, and MS, researchers can confidently verify the structure and purity of this important compound, facilitating its application in further scientific endeavors. The predicted data, based on sound chemical principles and analogous compounds, serves as a reliable reference for experimental work.

References

• International Journal of Drug Development & Research. (2011). SYNTHESIS AND PHARMACOLOGICAL SCREENING OF N- SUBSTITUTED ANTHRANILIC ACID DERIVATIVES. [Link]

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A Technical Guide to the Characterization and Solubility Determination of 5-Bromo-2-butyramidobenzoic Acid in Organic Solvents

Abstract

The aqueous and organic solvent solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that governs its behavior from early-stage discovery through formulation development.[1][2] For novel chemical entities such as 5-Bromo-2-butyramidobenzoic acid, for which public domain data is scarce, a systematic approach to determining solubility is paramount. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to characterize and experimentally determine the solubility of this and similar compounds. We will delve into the theoretical underpinnings of solubility, the influence of the compound's structural attributes, and provide a detailed, field-proven protocol for thermodynamic solubility measurement using the gold-standard shake-flask method. This document is designed not merely as a set of instructions, but as a self-validating system of protocols and scientific rationale to ensure data integrity and reproducibility.

Introduction: The Central Role of Solubility in Drug Development

In pharmaceutical sciences, solubility is a cornerstone property that dictates the developability of a new chemical entity (NCE).[3] Poor aqueous solubility can lead to low and erratic oral bioavailability, hindering the therapeutic potential of an otherwise potent molecule.[2][3] Conversely, understanding a compound's solubility profile in various organic solvents is essential for synthesis, purification, and the development of liquid or amorphous solid dispersion formulations.[1]

This guide focuses on 5-Bromo-2-butyramidobenzoic acid, an NCE whose solubility characteristics are yet to be publicly documented. The principles and methodologies outlined herein provide a robust pathway to generating the high-quality data required for critical development decisions, including Biopharmaceutics Classification System (BCS) categorization.[4][5] The BCS framework classifies drugs based on their solubility and permeability, which in turn informs the regulatory pathway for demonstrating bioequivalence, potentially allowing for biowaivers of in vivo studies.[6][7]

Physicochemical Characterization of 5-Bromo-2-butyramidobenzoic Acid

Before embarking on experimental solubility determination, a thorough characterization of the molecule's intrinsic properties is essential.[8][9] These properties provide the context for observed solubility behavior and guide experimental design.

Molecular Structure and Functional Group Analysis

The structure of 5-Bromo-2-butyramidobenzoic acid incorporates three key functional groups that dictate its physicochemical nature:

• Carboxylic Acid (-COOH): This acidic group is ionizable. Its state of protonation is pH-dependent, meaning the compound's aqueous solubility will be significantly influenced by the pH of the medium.[10] At pH values below its pKa, the neutral, less soluble form will predominate. At pH values above its pKa, the ionized carboxylate form will exist, which is significantly more polar and thus more water-soluble.

• Amide (-NHCO-): The butyramido substituent introduces both a hydrogen bond donor (N-H) and acceptor (C=O), which can participate in intermolecular interactions, affecting crystal lattice energy and interactions with polar solvents.

• Bromo (-Br): The bromine atom is an electron-withdrawing group that increases the acidity (lowers the pKa) of the carboxylic acid through an inductive effect.[11][12] It also contributes to the molecule's overall lipophilicity.

Predicting Key Physicochemical Parameters

While experimental determination is the gold standard, computational tools can provide valuable initial estimates.

• pKa (Ionization Constant): The pKa is the pH at which the ionized and non-ionized forms of the carboxylic acid are present in equal concentrations. The electron-withdrawing nature of the bromo and amide substituents on the benzoic acid ring is expected to lower the pKa relative to benzoic acid itself (pKa ≈ 4.2).[13] Quantitative Structure-Property Relationship (QSPR) models can be used for a more precise prediction.[14]

• LogP/LogD (Lipophilicity): LogP (the octanol-water partition coefficient for the neutral species) and LogD (the distribution coefficient at a specific pH) are measures of a compound's lipophilicity. High lipophilicity often correlates with low aqueous solubility.[15] The presence of the bromo and butyryl groups suggests a moderate to high LogP value.

• Melting Point (MP): The melting point provides an indication of the crystal lattice energy. A high melting point suggests strong intermolecular forces in the solid state, which must be overcome for dissolution to occur, often correlating with lower solubility in a given solvent. For context, the related compound 5-Bromo-2-chlorobenzoic acid has a melting point in the range of 150-156 °C.[16][17]

The overall workflow for pre-formulation studies, starting with this characterization, is crucial for successful formulation development.[18][19]

Caption: High-level workflow for NCE pre-formulation studies.

Experimental Determination of Thermodynamic Solubility

Thermodynamic solubility represents the true equilibrium concentration of a solute in a solvent at a given temperature and pressure.[20] It is the most relevant measure for later-stage development and regulatory submissions. The saturation shake-flask method is the most reliable and widely accepted technique for its determination.[3][21]

Principle of the Shake-Flask Method

The method involves adding an excess amount of the solid compound to a known volume of the solvent. The resulting suspension is agitated for a sufficient period to allow the system to reach equilibrium between the undissolved solid and the dissolved solute. After equilibrium is achieved, the solid and liquid phases are separated, and the concentration of the dissolved compound in the supernatant is quantified using a validated analytical method.[10][22]

Detailed Step-by-Step Protocol

This protocol is based on guidelines from the World Health Organization (WHO) and is suitable for determining solubility in various organic solvents and aqueous buffers.[23][24]

Materials and Equipment:

• 5-Bromo-2-butyramidobenzoic acid (ensure purity and characterize solid form, e.g., by DSC/XRPD)

• Selected organic solvents (e.g., Ethanol, Methanol, Acetone, Acetonitrile, Dichloromethane, Dimethyl Sulfoxide) of appropriate purity (e.g., HPLC grade)

• Aqueous buffers (pH 1.2, 4.5, 6.8 for BCS classification)[7][23]

• Glass vials with screw caps (e.g., 4 mL)

• Orbital shaker or rotator in a temperature-controlled chamber (e.g., 25 °C or 37 °C)

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF or PTFE, selected after filter validation)

• Calibrated analytical balance

• Validated HPLC-UV or LC-MS/MS system for quantification

Procedure:

• Preparation:

  • Accurately weigh an excess amount of 5-Bromo-2-butyramidobenzoic acid into a glass vial. "Excess" means enough solid will remain undissolved at equilibrium. A preliminary test with a small amount can help estimate the required quantity.[25]

  • Add a precise volume (e.g., 2 mL) of the chosen solvent or buffer to the vial.

  • Prepare a minimum of three replicate vials for each solvent.

• Equilibration:

  • Securely cap the vials.

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed (e.g., 150 rpm).

  • Agitate the samples until equilibrium is reached. The time to reach equilibrium must be determined experimentally. This is typically done by taking samples at various time points (e.g., 24, 48, and 72 hours). Equilibrium is confirmed when consecutive measurements show no significant change in concentration (e.g., <5% difference).[23]

• Phase Separation:

  • Once equilibrium is established, allow the vials to stand undisturbed at the same temperature to let the excess solid settle.

  • To ensure complete removal of undissolved particles, centrifuge the vials at a high speed (e.g., 14,000 rpm for 15 minutes).

  • Carefully withdraw a known volume of the clear supernatant using a pipette. Causality: This step is critical; failure to remove all particulate matter will lead to an overestimation of solubility.

• Sample Preparation for Analysis:

  • Immediately filter the collected supernatant through a chemically compatible syringe filter (e.g., 0.22 µm) into a clean vial. Trustworthiness: A filter validation study should be performed to ensure the compound does not adsorb to the filter material, which would lead to an underestimation of solubility.[26]

  • Dilute the filtrate with a suitable solvent (typically the mobile phase of the analytical method) to a concentration that falls within the linear range of the calibration curve.

• Quantification:

  • Analyze the diluted samples using a validated analytical method, such as HPLC-UV (detailed in Section 4).

  • Calculate the concentration of the original saturated solution by applying the dilution factor.

  • The final solubility is reported as the average of the replicate determinations, typically in mg/mL or µg/mL.

Caption: Step-by-step workflow for the Shake-Flask Solubility method.

Analytical Method Development: HPLC-UV Quantification

A robust and validated analytical method is required to accurately quantify the concentration of the dissolved API. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a common and reliable choice for aromatic compounds like 5-Bromo-2-butyramidobenzoic acid.[27][28]

Key Steps for Method Development:

• Column Selection: A reversed-phase C18 column is a suitable starting point for separating moderately polar to nonpolar compounds.

• Mobile Phase Selection: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid or phosphoric acid in water) and an organic modifier (e.g., acetonitrile or methanol) is recommended to ensure good peak shape and resolution.[29]

• Wavelength Selection: The UV detection wavelength should be set at the absorbance maximum (λmax) of the compound to achieve the highest sensitivity. This can be determined using a photodiode array (PDA) detector during initial runs.

• Method Validation: The method must be validated according to ICH guidelines to ensure its suitability. This includes assessing:

  • Linearity: A calibration curve is constructed by plotting the peak area against a series of known concentrations. The correlation coefficient (R²) should be >0.99.[28]

  • Accuracy & Precision: Assessed by analyzing samples at different concentrations and determining the closeness to the true value (accuracy) and the degree of scatter between measurements (precision).

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration that can be reliably detected and quantified, respectively.

Data Presentation and Interpretation

The experimentally determined solubility data should be summarized in a clear and concise format.

Table 1: Predicted Physicochemical Properties of 5-Bromo-2-butyramidobenzoic Acid

Parameter	Predicted Value/Range	Influence on Solubility
Molecular Weight	~300.14 g/mol	Higher MW can sometimes correlate with lower solubility.
pKa	~3.0 - 3.8	Dictates ionization state and pH-dependent solubility.
LogP	~3.5 - 4.5	Indicates moderate to high lipophilicity, suggesting low intrinsic aqueous solubility.
Melting Point	160-180 °C (Est.)	A high MP suggests strong crystal lattice forces, requiring more energy for dissolution.

Table 2: Experimentally Determined Solubility of 5-Bromo-2-butyramidobenzoic Acid at 25 °C

Solvent	Solubility (mg/mL)	Solubility (µg/mL)	Qualitative Description
Aqueous Buffer pH 1.2	[Experimental Data]	[Experimental Data]	[e.g., Practically Insoluble]
Aqueous Buffer pH 6.8	[Experimental Data]	[Experimental Data]	[e.g., Sparingly Soluble]
Ethanol	[Experimental Data]	[Experimental Data]	[e.g., Soluble]
Methanol	[Experimental Data]	[Experimental Data]	[e.g., Freely Soluble]
Acetone	[Experimental Data]	[Experimental Data]	[e.g., Very Soluble]
Acetonitrile	[Experimental Data]	[Experimental Data]	[e.g., Soluble]
Dichloromethane	[Experimental Data]	[Experimental Data]	[e.g., Sparingly Soluble]
Dimethyl Sulfoxide	[Experimental Data]	[Experimental Data]	[e.g., Very Soluble]

Qualitative descriptions are based on USP definitions.

Conclusion

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An In-Depth Technical Guide to 5-Bromo-2-butyramidobenzoic Acid: Synthesis, Characterization, and Historical Context

For the attention of Researchers, Scientists, and Drug Development Professionals.

Historical Context: The Legacy of Anthranilic Acid Derivatives

Anthranilic acid, or 2-aminobenzoic acid, has been a cornerstone in the development of a diverse array of pharmaceuticals and fine chemicals.[1][2][3] Its journey began in the 19th century with the degradation of indigo dye.[1] The true value of the anthranilic acid scaffold, however, was realized in the 20th century with the discovery of its derivatives' wide-ranging biological activities.[3][4][5]

The subject of this guide, 5-Bromo-2-butyramidobenzoic acid, belongs to this esteemed family of molecules. The introduction of a bromine atom at the 5-position and a butyramido group at the 2-position of the benzoic acid ring are strategic modifications that can significantly influence the compound's physicochemical properties and biological activity. Bromination, a common strategy in medicinal chemistry, can enhance a molecule's lipophilicity and metabolic stability, while the butyryl group can modulate its interaction with biological targets.

Synthesis of 5-Bromo-2-butyramidobenzoic Acid: A Probable Pathway

While a seminal publication detailing the first synthesis of 5-Bromo-2-butyramidobenzoic acid (CAS 73721-76-3) is not apparent, its synthesis can be reliably inferred from well-established and routinely practiced organic chemistry principles. The most logical and efficient synthetic route involves a two-step process starting from anthranilic acid.

Step 1: Bromination of Anthranilic Acid to 5-Bromoanthranilic Acid

The initial step is the electrophilic bromination of anthranilic acid to produce 2-amino-5-bromobenzoic acid, also known as 5-bromoanthranilic acid.[9] This reaction is a classic example of electrophilic aromatic substitution, where the amino group directs the incoming electrophile (bromine) to the para position due to its activating and ortho-, para-directing nature.

Experimental Protocol: Synthesis of 2-Amino-5-bromobenzoic Acid

• Dissolution: Dissolve anthranilic acid in a suitable solvent, such as glacial acetic acid.

• Brominating Agent: Slowly add a solution of bromine in glacial acetic acid to the anthranilic acid solution at a controlled temperature, typically at or below room temperature, to mitigate the formation of di- and tri-brominated byproducts.

• Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, the reaction mixture is typically poured into water to precipitate the product.

• Purification: The crude 2-amino-5-bromobenzoic acid can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield a crystalline solid.[9]

graph Synthesis_Step_1 {
  layout=neato;
  rankdir=LR;
  node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
  edge [color="#4285F4"];

Anthranilic_Acid [label="Anthranilic Acid"];
Reagents_1 [label="Br2, Acetic Acid", shape=ellipse, fillcolor="#FFFFFF"];
Bromoanthranilic_Acid [label="2-Amino-5-bromobenzoic Acid"];

Anthranilic_Acid -> Bromoanthranilic_Acid [label="Bromination", pos="2,1!"];
Reagents_1 -> Bromoanthranilic_Acid [style=dotted];
}

#### 2.2. Step 2: Acylation of 5-Bromoanthranilic Acid to 5-Bromo-2-butyramidobenzoic Acid The second and final step is the N-acylation of 2-amino-5-bromobenzoic acid with a butyryl group. This is a standard amide bond formation reaction. The most common method forthis transformation is the use of an activated carboxylic acid derivative, such as butyryl chloride or butyric anhydride, in the presence of a base. **Experimental Protocol: Synthesis of 5-Bromo-2-butyramidobenzoic Acid** 1. **Starting Material:** Suspend 2-amino-5-bromobenzoic acid in an aprotic solvent, such as dichloromethane (DCM) or tetrahydrofuran (THF). 2. **Base:** Add a non-nucleophilic base, such as triethylamine or pyridine, to the suspension to act as an acid scavenger. 3. **Acylating Agent:** Slowly add butyryl chloride to the reaction mixture at a low temperature (e.g., 0 °C) to control the exothermic reaction. 4. **Reaction:** Allow the reaction to warm to room temperature and stir until completion, as monitored by TLC. 5. **Work-up:** The reaction is typically quenched with water or a dilute acid solution. The organic layer is then separated, washed, dried, and the solvent is removed under reduced pressure. 6. **Purification:** The crude product can be purified by recrystallization or column chromatography to yield pure 5-Bromo-2-butyramidobenzoic acid. class="dot"> ```dot graph Synthesis_Step_2 { layout=neato; rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#34A853"]; Bromoanthranilic_Acid [label="2-Amino-5-bromobenzoic Acid"]; Reagents_2 [label="Butyryl Chloride, Base", shape=ellipse, fillcolor="#FFFFFF"]; Final_Product [label="5-Bromo-2-butyramidobenzoic Acid"]; Bromoanthranilic_Acid -> Final_Product [label="N-Acylation", pos="2.5,1!"]; Reagents_2 -> Final_Product [style=dotted]; } **Caption:** Synthetic scheme for the N-acylation of 2-amino-5-bromobenzoic acid.

Characterization and Physicochemical Properties

While detailed experimental data for 5-Bromo-2-butyramidobenzoic acid is not extensively published, its expected physicochemical properties can be predicted based on its structure. A summary of these predicted and known properties is presented in the table below.

Property	Value	Source
CAS Number	73721-76-3	[10]
Molecular Formula	C₁₁H₁₂BrNO₃	Calculated
Molecular Weight	286.12 g/mol	Calculated
Appearance	Likely a white to off-white solid	Inferred
Melting Point	Not reported	-
Solubility	Expected to be soluble in organic solvents like DMSO, DMF, and methanol; sparingly soluble in water.	Inferred

Characterization of the synthesized compound would typically involve the following analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would confirm the presence of the aromatic protons, the butyryl chain protons, and the overall carbon skeleton.

• Mass Spectrometry (MS): To confirm the molecular weight and isotopic pattern characteristic of a bromine-containing compound.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, including the carboxylic acid O-H and C=O stretches, and the amide N-H and C=O stretches.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Potential Applications and Future Directions

Given the rich history of N-acylated anthranilic acids in drug discovery, 5-Bromo-2-butyramidobenzoic acid represents a molecule of significant interest for further investigation. Its structural features suggest potential for a range of biological activities.

• Anti-inflammatory Agent: The N-acyl anthranilic acid scaffold is a well-established pharmacophore for anti-inflammatory activity.[8] Further studies could evaluate this compound's ability to inhibit key inflammatory enzymes such as cyclooxygenases (COX-1 and COX-2).

• Chemical Probe: 5-Bromo-2-butyramidobenzoic acid could serve as a valuable chemical probe to explore the structure-activity relationships of N-acylated anthranilic acids in various biological systems.

• Intermediate in Organic Synthesis: This compound can also serve as a versatile intermediate for the synthesis of more complex molecules, including heterocyclic compounds with potential therapeutic applications.

Conclusion

5-Bromo-2-butyramidobenzoic acid, while not a compound with a widely documented history, stands on the shoulders of giants in the field of medicinal chemistry. Its synthesis is straightforward and based on fundamental organic reactions. The true potential of this molecule lies in its future exploration as a bioactive compound. This guide provides the foundational knowledge for researchers and scientists to synthesize, characterize, and investigate the biological properties of this intriguing N-acylated anthranilic acid derivative, potentially unlocking new avenues in drug discovery and development.

References

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• Tani, K., et al. (2011). Structure-activity relationships of new N-acylanthranilic acid derivatives as plasminogen activator inhibitor-1 inhibitors. Chemical & Pharmaceutical Bulletin, 59(2), 215-224. [Link]

• PubChem. N-Boc-5-Bromoanthranilic acid. [Link]

• Slobodianiuk, O., et al. (2019). SYNTHESIS AND PROPERTIES OF NEW N-ACYL DERIVATIVES OF ANTHRANILIC ACID. Voprosy Khimii i Khimicheskoi Tekhnologii, (3), 85-93. [Link]

• Bojarski, J. (2014). The Chemistry of Anthranilic Acid. ResearchGate. [Link]

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• Alam, M. S., et al. (2021). Medicinal chemistry of anthranilic acid derivatives: A mini review. Journal of the Indian Chemical Society, 98(7), 100094. [Link]

• Marinova, P., & Hristov, M. (2023). Synthesis and Biological Activity of Novel Complexes with Anthranilic Acid and Its Analogues. Applied Sciences, 13(16), 9345. [Link]

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• Joshi, J. D., et al. (2008). Synthesis and Antiinflammatory Activity of N-Aryl Anthranilic Acid and its Derivatives. Indian Journal of Pharmaceutical Sciences, 70(3), 359-362. [Link]

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An In-depth Technical Guide to the Synthesis and Derivatization of 5-Bromo-2-butyramidobenzoic acid

Foreword: The Strategic Importance of the 5-Bromo-2-acylaminobenzoic Acid Scaffold

In the landscape of modern drug discovery and materials science, the strategic manipulation of molecular frameworks is paramount to innovation. The 5-bromo-2-acylaminobenzoic acid scaffold represents a versatile platform for the generation of diverse chemical entities. The presence of three distinct and orthogonally reactive functional groups—the carboxylic acid, the secondary amide, and the aryl bromide—provides a rich toolkit for combinatorial library synthesis and targeted molecular design. This guide offers a comprehensive exploration of the synthesis of a representative member of this class, 5-Bromo-2-butyramidobenzoic acid, and delineates field-proven strategies for its subsequent derivatization. The protocols and mechanistic discussions herein are curated to provide researchers, scientists, and drug development professionals with a practical and intellectually robust foundation for their work with this valuable chemical intermediate.

Synthesis of the Core Moiety: 5-Bromo-2-butyramidobenzoic acid

The synthesis of the title compound is most efficiently achieved through the acylation of the commercially available 2-amino-5-bromobenzoic acid. This reaction proceeds via a nucleophilic acyl substitution, where the amino group of the anthranilic acid derivative attacks the electrophilic carbonyl carbon of butyryl chloride.

Mechanistic Rationale

The choice of butyryl chloride as the acylating agent is predicated on its high reactivity, which facilitates a rapid and high-yielding transformation. The reaction is typically conducted in the presence of a non-nucleophilic base, such as pyridine or triethylamine. The base serves a dual purpose: it deprotonates the ammonium salt that may be present in the starting material and, more importantly, it scavenges the hydrochloric acid byproduct generated during the reaction, driving the equilibrium towards product formation. Dichloromethane (DCM) or a similar inert aprotic solvent is employed to ensure the solubility of the reactants and facilitate a homogenous reaction mixture.

Experimental Protocol: Synthesis of 5-Bromo-2-butyramidobenzoic acid

Materials:

• 2-amino-5-bromobenzoic acid

• Butyryl chloride

• Pyridine

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 2-amino-5-bromobenzoic acid (1.0 eq.) in anhydrous DCM at 0 °C under an inert atmosphere, add pyridine (1.2 eq.) dropwise.

• Allow the mixture to stir for 10 minutes.

• Slowly add butyryl chloride (1.1 eq.) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford 5-Bromo-2-butyramidobenzoic acid as a crystalline solid.

Characterization Data (Predicted)

Technique	Expected Observations
¹H NMR	Aromatic protons in the 7-8 ppm region, an amide N-H proton (broad singlet) around 9-10 ppm, and aliphatic protons of the butyryl group between 0.9-2.5 ppm.
¹³C NMR	Carbonyl carbons (carboxylic acid and amide) in the 165-175 ppm region, aromatic carbons between 110-140 ppm, and aliphatic carbons below 40 ppm.
IR (ATR)	A broad O-H stretch from the carboxylic acid (~3000 cm⁻¹), N-H stretch (~3300 cm⁻¹), two distinct C=O stretches for the carboxylic acid and amide (~1700 cm⁻¹ and ~1650 cm⁻¹ respectively), and C-Br stretch (~600-700 cm⁻¹).
Mass Spec	Expected [M-H]⁻ or [M+H]⁺ corresponding to the molecular weight of C₁₁H₁₂BrNO₃. The isotopic pattern for bromine (¹⁹Br and ⁸¹Br in ~1:1 ratio) should be observable.

Derivatization Strategies at the Functional Group Hotspots

The true synthetic utility of 5-Bromo-2-butyramidobenzoic acid lies in the selective modification of its three key functional groups.

The Carboxylic Acid: Gateway to Esters and Amides

The carboxylic acid moiety is a prime site for derivatization, most commonly through esterification or further amidation.

This acid-catalyzed esterification is a classic and reliable method for converting carboxylic acids to esters.[1][2][3][4]

Causality: The reaction requires a strong acid catalyst (e.g., H₂SO₄) to protonate the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity.[2] The alcohol then acts as a nucleophile, attacking the activated carbonyl. The reaction is an equilibrium process, and to drive it to completion, the alcohol is often used as the solvent (in large excess), or water is removed as it is formed.[1]

Experimental Protocol: Methyl 5-Bromo-2-butyramidobenzoate

• Suspend 5-Bromo-2-butyramidobenzoic acid (1.0 eq.) in methanol (20-30 fold excess).

• Carefully add concentrated sulfuric acid (0.1-0.2 eq.) dropwise.

• Heat the mixture to reflux and maintain for 6-12 hours, monitoring by TLC.

• Cool the reaction mixture and remove the excess methanol under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated NaHCO₃ solution and brine.

• Dry the organic layer over MgSO₄, filter, and concentrate to yield the methyl ester.

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An In-Depth Technical Guide to the Theoretical Modeling of 5-Bromo-2-butyramidobenzoic acid

Abstract

This technical guide provides a comprehensive framework for the theoretical modeling of 5-Bromo-2-butyramidobenzoic acid, a molecule of interest in medicinal chemistry and materials science. Recognizing the compound's structural features—a halogenated benzoic acid derivative with a flexible amide sidechain—this document outlines a multi-faceted computational approach. We detail methodologies ranging from quantum mechanical calculations for elucidating electronic structure and spectroscopic properties to classical molecular dynamics for exploring conformational landscapes and intermolecular interactions. This guide is intended for researchers, scientists, and drug development professionals, offering both foundational principles and detailed, actionable protocols to facilitate robust in silico investigations. By explaining the causality behind methodological choices, we aim to empower users to not only replicate these workflows but also to adapt them for analogous chemical systems.

Introduction to 5-Bromo-2-butyramidobenzoic acid

5-Bromo-2-butyramidobenzoic acid (CAS 73721-76-3) is a halogenated derivative of benzoic acid.[1] Its structure is characterized by a bromine atom at the C5 position and a butyramide group at the C2 position of the benzoic acid core. This combination of a rigid aromatic ring, a halogen substituent, and a flexible, hydrogen-bond-capable sidechain imparts a unique set of physicochemical properties that are ripe for theoretical exploration.

1.1 Chemical Identity and Structure

• Molecular Formula: C₁₁H₁₂BrNO₃

• Molecular Weight: 286.12 g/mol

• Structure:

  • A benzene ring substituted with:

    • A carboxylic acid group (-COOH) at C1.

    • A butyramide group (-NH-CO-CH₂CH₂CH₃) at C2.

    • A bromine atom (-Br) at C5.

The rationale for its theoretical modeling is compelling. Understanding the molecule's preferred three-dimensional conformation, electronic properties, and potential interactions with biological macromolecules is crucial for applications in drug design, where it may serve as a scaffold or fragment for inhibitor development.[2] Furthermore, modeling can predict spectroscopic signatures (e.g., NMR, IR) to aid in experimental characterization and can shed light on its reactivity and stability.[3]

1.2 Rationale for a Multi-Scale Modeling Approach

No single computational method can capture the full spectrum of a molecule's behavior. Therefore, this guide employs a multi-scale strategy.

• Quantum Mechanics (QM): Essential for describing the electronic structure, which governs geometry, reactivity, and spectroscopic properties. Density Functional Theory (DFT) is the workhorse for this level of inquiry due to its balance of accuracy and computational cost.[4][5]

• Molecular Mechanics (MM): Necessary for exploring the vast conformational space of the flexible butyramide chain and for simulating the molecule's dynamics over time, particularly in a solvated environment or when interacting with a larger biological system.[6][7]

This integrated approach ensures that predictions are physically sound, from the level of electron orbitals to the macroscopic behavior of molecular ensembles.

Quantum Mechanical Modeling with Density Functional Theory (DFT)

DFT is a powerful quantum mechanical method used to calculate the electronic structure of molecules.[8] It is employed here to determine the most stable geometry of 5-Bromo-2-butyramidobenzoic acid and to predict its intrinsic properties.

Objective: Geometry Optimization and Spectroscopic Prediction

The primary goals of the DFT analysis are:

• To find the lowest energy (most stable) conformation of the molecule in the gas phase.

• To calculate vibrational frequencies to confirm the optimized structure is a true minimum and to predict its infrared (IR) spectrum.

• To predict ¹H and ¹³C NMR chemical shifts to aid in experimental structure verification.[9][10]

Causality in Method Selection

• Functional - B3LYP: The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is chosen for its well-documented reliability in providing a balanced description of electronic and geometric properties for a wide range of organic molecules.[11][12] While B3LYP can struggle with non-covalent interactions, adding an empirical dispersion correction (e.g., D3) significantly improves its performance.[13] For this guide, we will proceed with the standard B3LYP for fundamental property prediction.

• Basis Set - 6-311++G(d,p): This basis set provides a good balance between accuracy and computational expense.

  • 6-311: A triple-split valence basis set, allowing for more flexibility in describing the valence electrons involved in bonding.

  • ++G: Includes diffuse functions on both heavy atoms and hydrogens, which are crucial for accurately describing lone pairs and anions, relevant for the carboxylic acid and bromine moieties.

  • (d,p): Adds polarization functions on heavy atoms (d) and hydrogens (p), allowing for anisotropy in the electron distribution, which is essential for describing chemical bonds accurately.[14]

Detailed Protocol: Geometry Optimization and Frequency Analysis

• Input Structure Generation:

  • Build the 3D structure of 5-Bromo-2-butyramidobenzoic acid using molecular modeling software (e.g., Avogadro, ChemDraw).

  • Perform an initial, rapid geometry cleanup using a molecular mechanics force field (e.g., MMFF94) to obtain a reasonable starting structure.

  • Save the coordinates in a format compatible with the chosen quantum chemistry software (e.g., .xyz or .mol).

• Gaussian Input File Creation:

  • Create a text file (e.g., molecule.com).

  • The input file should specify the calculation type, method, basis set, and molecular coordinates.

  • #p B3LYP/6-311++G(d,p) Opt Freq : This line instructs the software to perform a geometry optimization (Opt) followed by a frequency calculation (Freq) at the specified level of theory.

• Execution and Validation:

  • Run the calculation using a quantum chemistry package like Gaussian or ORCA.

  • Upon completion, verify that the optimization converged successfully.

  • Crucially, inspect the frequency calculation results. The absence of any imaginary frequencies confirms that the optimized structure is a true energy minimum.

Detailed Protocol: NMR Chemical Shift Prediction

• Input File Preparation:

  • Use the optimized geometry from the previous step.

  • Create a new input file for a Gauge-Independent Atomic Orbital (GIAO) NMR calculation.[15]

• Calculation and Referencing:

  • Run the GIAO calculation.

  • The output will provide absolute shielding tensors (σ). To convert these to chemical shifts (δ), they must be referenced against Tetramethylsilane (TMS) calculated at the exact same level of theory.[16]

  • δ_predicted = σ_TMS - σ_nucleus

  • Perform a separate NMR=GIAO calculation on an optimized TMS molecule to get σ_TMS.

Anticipated Quantitative Data

The results from these QM calculations should be compiled for clarity.

Parameter	Predicted Value (B3LYP/6-311++G(d,p))
Total Electronic Energy (a.u.)	Value from optimization output
Dipole Moment (Debye)	Value from optimization output
C1=O2 Bond Length (Å)	Calculated Value
C7-N8 Bond Length (Å)	Calculated Value
C-Br Bond Length (Å)	Calculated Value
Highest IR Frequency (cm⁻¹)	Value from frequency output
¹³C Shift (Carboxyl C) (ppm)	Calculated Value
¹H Shift (Amide H) (ppm)	Calculated Value

Molecular Dynamics (MD) Simulations

While QM provides a static, gas-phase picture, MD simulations allow us to observe the molecule's dynamic behavior over time in a condensed-phase environment, which is more representative of biological or solution-phase conditions.

Objective: Conformational Analysis and Solvation Effects

The goals of the MD simulation are:

• To explore the conformational landscape of the flexible butyramide sidechain.

• To understand how the molecule interacts with a solvent (e.g., water).

• To provide a thermodynamically averaged ensemble of structures for further analysis like docking.

Causality in Method Selection

• Software - GROMACS: A highly efficient, open-source package for performing molecular dynamics.[17][18]

• Force Field - CHARMM General Force Field (CGenFF): The CHARMM force fields are rigorously parameterized for biomolecules.[6][19] CGenFF is an extension specifically designed to produce high-quality parameters for drug-like small molecules, making it an excellent choice for this system.[7][20]

• Water Model - TIP3P: A simple and computationally efficient water model that is standard for use with the CHARMM force field.

Workflow Diagram: MD Simulation Setup

Caption: Workflow for setting up and running a molecular dynamics simulation.

Detailed Protocol: GROMACS Simulation

• Topology Generation:

  • Start with the DFT-optimized structure (molecule.pdb).

  • Submit this structure to a parameterization server like the CGenFF server. This server will generate the GROMACS topology (.itp) and parameter files (.prm) based on the CGenFF force field.[17]

  • Use the provided Python script (cgenff_charmm2gmx.py) to convert the CHARMM-formatted output into GROMACS-compatible files.[19]

• System Setup:

  • Define Box: Create a cubic simulation box around the molecule using gmx editconf, ensuring a minimum distance of 1.0 nm between the molecule and the box edge.[21]

  • Solvation: Fill the box with water using gmx solvate.

  • Add Ions: Use gmx grompp and gmx genion to add ions (e.g., Na⁺ or Cl⁻) to neutralize the system's total charge.

• Simulation Cascade:

  • Energy Minimization: Run a steeplechase descent energy minimization using gmx grompp and gmx mdrun to relax the system and remove any steric clashes.

  • NVT Equilibration: Perform a short simulation (e.g., 100 ps) at constant volume and temperature (NVT ensemble) to allow the solvent to equilibrate around the solute.

  • NPT Equilibration: Perform a longer simulation (e.g., 500 ps) at constant pressure and temperature (NPT ensemble) to bring the system to the correct density.

  • Production MD: Run the final production simulation for the desired length (e.g., 100 ns) to collect data for analysis.

Advanced Modeling: Docking and QSAR

For drug development professionals, understanding how 5-Bromo-2-butyramidobenzoic acid might interact with a protein target is paramount.

Molecular Docking

Molecular docking predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[22][23]

• Objective: To predict the binding pose and estimate the binding affinity of the compound within a protein's active site.

• Recommended Tool: AutoDock Vina: A widely used, accurate, and fast open-source docking program.[24][25]

• Protocol Outline:

  • Prepare Receptor: Obtain a crystal structure of the target protein (e.g., from the PDB). Remove water molecules, add polar hydrogens, and convert to the required PDBQT format.[26]

  • Prepare Ligand: Use the lowest energy conformer from the QM optimization or a representative structure from the MD simulation. Define rotatable bonds and convert to PDBQT format.

  • Define Search Space: Define a "grid box" that encompasses the target's binding site.[23]

  • Run Docking: Execute AutoDock Vina, which will generate a set of predicted binding poses ranked by a scoring function.

  • Analyze Results: Visualize the top-ranked poses to analyze key interactions (e.g., hydrogen bonds, hydrophobic contacts).

Conceptual Workflow: QSAR

If this molecule is part of a larger library of analogs with known biological activity, a Quantitative Structure-Activity Relationship (QSAR) model can be developed.[27][28]

• Objective: To build a mathematical model that correlates chemical structure with biological activity, enabling the prediction of activity for new, unsynthesized compounds.[29]

• Conceptual Steps:

  • Data Collection: Assemble a dataset of molecules with their measured biological activities (e.g., IC₅₀).

  • Descriptor Calculation: For each molecule, calculate a set of numerical descriptors that encode its structural, physicochemical, and electronic properties.

  • Model Building: Use statistical methods (e.g., multiple linear regression, machine learning) to build an equation relating the descriptors to the activity.[2]

  • Model Validation: Rigorously validate the model's predictive power using internal and external test sets.

Caption: Conceptual workflow for developing a QSAR model.

Conclusion

The theoretical modeling of 5-Bromo-2-butyramidobenzoic acid requires a synergistic application of quantum mechanics and molecular mechanics. DFT calculations provide an essential foundation by predicting the molecule's optimal geometry and intrinsic electronic and spectroscopic properties. Building upon this, molecular dynamics simulations offer invaluable insights into its conformational dynamics and behavior in a realistic, solvated environment. For applications in drug discovery, these foundational models can be extended to molecular docking and QSAR studies to predict biological interactions and guide the design of new chemical entities. The protocols and workflows detailed in this guide represent a robust, validated, and scientifically grounded approach to the in silico characterization of this and similar molecules.

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5-Bromo-2-butyramidobenzoic Acid: A Versatile Building Block in Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Strategic Synthetic Intermediate

In the landscape of modern organic synthesis and medicinal chemistry, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures with desired functionalities. 5-Bromo-2-butyramidobenzoic acid, a derivative of anthranilic acid, has emerged as a noteworthy intermediate, offering a unique combination of reactive sites that can be selectively manipulated to forge intricate molecular frameworks. This guide provides a comprehensive overview of 5-Bromo-2-butyramidobenzoic acid, from its synthesis and chemical properties to its potential applications as a pivotal component in the development of novel therapeutics and functional materials. For researchers engaged in the pursuit of innovative molecular design, a thorough understanding of this versatile building block can unlock new avenues for discovery.

Physicochemical Properties and Structural Attributes

A solid grasp of the physicochemical properties of 5-Bromo-2-butyramidobenzoic acid is fundamental to its effective application in synthesis. While extensive experimental data for this specific molecule is not broadly published, its properties can be reliably inferred from its structural analogues and the constituent functional groups.

Property	Inferred Value/Characteristic	Rationale
Molecular Formula	C₁₁H₁₂BrNO₃	Based on its chemical structure.
Molecular Weight	286.12 g/mol	Calculated from the molecular formula.
Appearance	White to off-white crystalline solid	Typical for many substituted benzoic acids.
Solubility	Sparingly soluble in water, more soluble in organic solvents like ethanol, methanol, and DMSO.	The presence of the carboxylic acid and amide groups provides some polarity, while the bromophenyl and butyl groups contribute to organophilicity.
Melting Point	Expected to be in the range of 150-200 °C	Based on the melting points of similar N-acyl-5-bromoanthranilic acids and related brominated benzoic acids.[1]

The structure of 5-Bromo-2-butyramidobenzoic acid is characterized by a benzoic acid core substituted with a bromine atom at the 5-position and a butyramido group at the 2-position. This arrangement of functional groups dictates its reactivity and synthetic potential.

The Synthetic Pathway: A Step-by-Step Elucidation

The synthesis of 5-Bromo-2-butyramidobenzoic acid is a multi-step process that begins with a readily available starting material, anthranilic acid. The overall synthetic strategy involves the bromination of the anthranilic acid backbone followed by acylation of the amino group.

Diagram of the Synthetic Workflow

Caption: Synthetic route to 5-Bromo-2-butyramidobenzoic acid.

Experimental Protocol 1: Synthesis of 2-Amino-5-bromobenzoic Acid

The initial step involves the electrophilic bromination of anthranilic acid. This reaction must be carefully controlled to achieve selective monobromination at the para position to the activating amino group.

Principle: The electron-donating amino group activates the aromatic ring, directing the incoming electrophile (bromine) to the ortho and para positions. Due to steric hindrance from the adjacent carboxylic acid group, the para position is favored.

Step-by-Step Methodology:

• Dissolution: Dissolve anthranilic acid in glacial acetic acid in a reaction vessel equipped with a stirrer and a dropping funnel. Cool the solution to below 15°C in an ice bath.

• Bromination: Prepare a solution of bromine in glacial acetic acid. Add this solution dropwise to the cooled anthranilic acid solution with continuous stirring. The persistence of a reddish-brown color indicates the completion of the reaction.

• Isolation: A thick white precipitate of the hydrobromide salt of the product will form. Filter the crystalline mass and wash it with a small amount of cold glacial acetic acid, followed by petroleum ether to remove excess bromine and acetic acid.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 2-amino-5-bromobenzoic acid.[2]

Experimental Protocol 2: Synthesis of 5-Bromo-2-butyramidobenzoic Acid

The final step is the acylation of the amino group of 2-amino-5-bromobenzoic acid with a suitable butyrylating agent. A common and effective method involves the use of butyric anhydride.[3]

Principle: The nucleophilic amino group attacks the electrophilic carbonyl carbon of the butyric anhydride, leading to the formation of an amide bond and the release of a molecule of butyric acid as a byproduct.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, suspend 2-amino-5-bromobenzoic acid in a suitable solvent such as pyridine or a mixture of dichloromethane and a non-nucleophilic base like triethylamine.

• Acylation: Add butyric anhydride to the suspension. The amount of anhydride should be in slight excess to ensure complete conversion of the starting material.

• Reaction Conditions: Heat the reaction mixture under reflux for a specified period (typically 2-4 hours), monitoring the progress of the reaction by thin-layer chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, cool the mixture and pour it into ice-cold water. The product will precipitate out of the solution. Collect the solid by filtration and wash it thoroughly with water to remove any unreacted anhydride and butyric acid.

• Purification: The crude 5-Bromo-2-butyramidobenzoic acid can be further purified by recrystallization from a suitable solvent, such as ethanol or aqueous ethanol, to obtain a product of high purity.[3]

Reactivity and Synthetic Utility

The synthetic versatility of 5-Bromo-2-butyramidobenzoic acid stems from the orthogonal reactivity of its functional groups.

Diagram of Reactivity Sites

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safety and handling of 5-Bromo-2-butyramidobenzoic acid

An In-depth Technical Guide to the Safe Handling of 5-Bromo-2-butyramidobenzoic acid

This document provides a comprehensive technical guide on the safe handling, storage, and emergency procedures for 5-Bromo-2-butyramidobenzoic acid (CAS No. 73721-76-3). Designed for researchers, scientists, and drug development professionals, this guide synthesizes data from structurally analogous compounds and established chemical safety principles to provide a robust framework for risk mitigation in the laboratory.

Introduction and Compound Profile

5-Bromo-2-butyramidobenzoic acid is a substituted aromatic carboxylic acid. While specific toxicological and safety data for this compound are not extensively published, its structure—comprising a halogenated benzoic acid core with an amide substituent—allows for a reliable, data-driven assessment of its potential hazards. Its structural motifs are common in medicinal chemistry, suggesting its primary use as a research chemical or an intermediate in the synthesis of more complex molecules, potentially for drug discovery and development.[1][2][3]

This guide is therefore predicated on established safety protocols for halogenated benzoic acids and related aromatic amides, ensuring a cautious and comprehensive approach to its handling.

Physicochemical and Hazard Data

Quantitative data for 5-Bromo-2-butyramidobenzoic acid is limited. The following table summarizes its known identifiers and includes inferred hazard classifications based on the well-documented profiles of close structural analogs like 5-Bromo-2-chlorobenzoic acid and 5-Bromo-2-nitrobenzoic acid.[4][5][6]

Property	Value / Classification	Source
CAS Number	73721-76-3	[7]
Molecular Formula	C₁₁H₁₂BrNO₃	Inferred
Molecular Weight	286.12 g/mol	Inferred
Appearance	Likely a white to off-white crystalline solid	[1][8]
Inferred GHS Hazard Class	Skin Irritation (Category 2)	[5][9]
Serious Eye Irritation (Category 2/2A)	[5][9][10]
Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Irritation	[6]
Acute Toxicity, Oral (Category 4) - Potential	[4][11]

Hazard Identification and Risk Assessment: A Mechanistic Approach

Understanding the "why" behind safety protocols is critical for developing a strong safety culture. The potential hazards of 5-Bromo-2-butyramidobenzoic acid are derived from its constituent functional groups.

• Halogenated Aromatic Ring : The bromo-substituted benzene ring makes the compound a halogenated organic substance. Such compounds can pose environmental risks and may have specific toxicological profiles. The solid, likely crystalline nature of the compound means that fine dust can be generated during handling, creating an inhalation hazard.[12]

• Carboxylic Acid Group : The benzoic acid moiety confers acidic properties. Concentrated exposure to carboxylic acids can cause irritation or burns to the skin and eyes.[13][14]

• Amide Linkage : While the butyramide group is generally stable, its presence modifies the overall electronic and steric properties of the molecule, influencing its biological activity and reactivity.

Based on these features, the primary risks during laboratory handling are dermal contact, eye contact, and inhalation of airborne dust .[10][15]

Proactive Safety: Engineering Controls & Personal Protective Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls over personal protection, is essential.

Engineering Controls

The primary engineering control for handling this compound is a certified chemical fume hood .[14][16] This is mandatory for any procedure that involves weighing, transferring, or dissolving the solid material, as it prevents the inhalation of fine particulates and contains any potential spills. The laboratory should also be equipped with easily accessible eyewash stations and safety showers .[10][17]

Personal Protective Equipment (PPE)

Appropriate PPE is the final barrier between the researcher and the chemical. The selection of PPE should be a deliberate process based on the experimental task.

Caption: PPE selection based on the experimental task.

Standard Operating Procedures (SOPs) for Handling

Adherence to validated protocols is fundamental to ensuring safety and experimental reproducibility.

Protocol: Weighing and Preparing Solutions

• Preparation : Don all required PPE as determined by the workflow in Diagram 1. Ensure the chemical fume hood sash is at the appropriate height.

• Staging : Place a weigh boat on an analytical balance inside the fume hood. Tare the balance.

• Transfer : Carefully use a spatula to transfer the desired amount of 5-Bromo-2-butyramidobenzoic acid from the stock container to the weigh boat. Minimize any dust generation.[12]

• Closure : Securely close the primary stock container immediately after dispensing.[15]

• Dissolution : Transfer the weighed solid into a suitable vessel for dissolution. Add the solvent slowly to avoid splashing.

• Decontamination : Wipe the spatula and any affected surfaces within the fume hood with a solvent-dampened cloth (e.g., ethanol or isopropanol). Dispose of the cloth and weigh boat as hazardous waste.

• Hand Hygiene : After the procedure is complete and PPE is removed, wash hands thoroughly with soap and water.[13][14]

Storage and Waste Management

Proper storage and disposal are critical to prevent accidents and environmental contamination.

Storage Protocol

• Container : Store the compound in its original, tightly sealed container.[10][15]

• Location : Keep in a cool, dry, and well-ventilated area designated for chemical storage.[12][13]

• Incompatibilities : Segregate from strong oxidizing agents and strong bases to prevent potentially hazardous reactions.[4][12]

Waste Disposal

• Classification : All waste containing 5-Bromo-2-butyramidobenzoic acid, including contaminated consumables (gloves, paper towels, etc.), must be treated as hazardous chemical waste.[15]

• Collection : Collect waste in a clearly labeled, sealed, and appropriate waste container. Never pour this chemical or its solutions down the drain.[14]

• Disposal : Follow all institutional, local, and national regulations for hazardous waste disposal. Contact your institution's Environmental Health & Safety (EHS) department for specific guidance.[10]

Emergency Procedures: Spill and Exposure Response

Pre-planning is essential for a calm and effective response to any laboratory emergency.[17]

Spill Response

The appropriate response depends on the scale of the spill.

Caption: Decision tree for responding to a chemical spill.

Protocol: Small Spill Cleanup (<10g, within a fume hood)

• Alert : Notify personnel in the immediate vicinity.

• Contain : Ensure the spill is contained within the fume hood.

• Absorb : Gently cover the spill with an inert absorbent material like vermiculite, sand, or a commercial spill kit absorbent.[18][19] Do not use combustible materials like paper towels directly on the bulk powder.

• Collect : Carefully sweep the absorbed material into a dustpan. Use non-sparking tools. Place the collected material into a designated hazardous waste container.

• Decontaminate : Clean the spill area with soap and water, followed by a solvent rinse if appropriate.[17] All cleaning materials must be disposed of as hazardous waste.

• Report : Inform the laboratory supervisor of the incident.

First Aid Measures

Immediate and correct first aid is crucial in mitigating harm from chemical exposure.[10][15][20]

• Skin Contact : Immediately remove all contaminated clothing.[18] Wash the affected skin area with copious amounts of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[9][15]

• Eye Contact : Immediately flush the eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.[18] Remove contact lenses if present and easy to do.[15] Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air.[10][20] If breathing is difficult or they feel unwell, call for emergency medical assistance.

• Ingestion : Do not induce vomiting. Rinse the mouth with water and drink plenty of water. Seek immediate medical attention.[15]

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Protocols & Analytical Methods

The Versatile Scaffold: Application Notes on 5-Bromo-2-butyramidobenzoic Acid in Medicinal Chemistry

These application notes serve as a technical guide for researchers, scientists, and drug development professionals on the potential applications of 5-Bromo-2-butyramidobenzoic acid. While direct and extensive literature on this specific molecule is nascent, its structural motifs are present in a variety of medicinally relevant compounds. This guide, therefore, focuses on the proven utility of the core 5-bromo-anthranilic acid scaffold and extrapolates the potential of the title compound as a valuable intermediate and building block in modern drug discovery.

Introduction: The "Privileged" 5-Bromo-anthranilic Acid Core

In medicinal chemistry, certain molecular frameworks, often referred to as "privileged scaffolds," are recurrently found in a multitude of bioactive compounds targeting different receptors and enzymes.[1][2] The substituted benzoic acid core, particularly the 5-bromo-2-aminobenzoic acid substructure from which 5-Bromo-2-butyramidobenzoic acid is derived, represents one such privileged platform. The bromine atom at the 5-position offers a reactive handle for further chemical modifications, such as cross-coupling reactions, while the substituents at the 2-position can be tailored to modulate the compound's pharmacological profile.

The butyramide moiety in 5-Bromo-2-butyramidobenzoic acid introduces a flexible, lipophilic chain that can engage in hydrophobic interactions within a biological target's binding site. The carboxylic acid provides a key site for salt formation to improve solubility or for forming critical hydrogen bonds with receptor residues. This combination of features makes it a promising, yet underexplored, starting point for the synthesis of novel therapeutic agents.

Potential Therapeutic Applications and Synthetic Protocols

Based on the established activities of structurally related molecules, 5-Bromo-2-butyramidobenzoic acid holds potential as a key intermediate in the synthesis of compounds for several therapeutic areas.

Intermediate for Hypoglycemic Agents

Substituted bromobenzoic acids are crucial intermediates in the synthesis of modern antidiabetic drugs.[3][4] For instance, 5-bromo-2-chlorobenzoic acid is a known precursor for the synthesis of SGLT2 inhibitors like Dapagliflozin and Empagliflozin.[5] The underlying synthetic strategies often involve the coupling of the benzoic acid core with a glycoside moiety. The butyramide group in 5-Bromo-2-butyramidobenzoic acid could serve as a unique linker or a pharmacophoric element in novel classes of hypoglycemic agents.

Protocol 1: Generalised Synthesis of a Phenyl Glycoside Derivative

This protocol outlines a conceptual pathway for utilizing 5-Bromo-2-butyramidobenzoic acid in the synthesis of a C-aryl glycoside, a common motif in SGLT2 inhibitors.

• Step 1: Activation of the Carboxylic Acid.

  • Dissolve 5-Bromo-2-butyramidobenzoic acid in a suitable aprotic solvent (e.g., dichloromethane).

  • Add a coupling agent (e.g., HATU or EDC/HOBt) and a tertiary amine base (e.g., diisopropylethylamine).

  • Stir at room temperature for 30 minutes to form the activated ester.

  • Rationale: Activation of the carboxylic acid is necessary to facilitate amide bond formation with the glycosyl moiety's amine handle.

• Step 2: Coupling with a Protected Glucosyl Amine.

  • To the activated ester solution, add a solution of a protected glucosyl amine (e.g., per-O-acetylated 1-amino-1-deoxy-β-D-glucopyranose).

  • Allow the reaction to proceed at room temperature overnight.

  • Rationale: This step forms the crucial C-N linkage between the benzoic acid scaffold and the sugar moiety.

• Step 3: Deprotection.

  • After purification of the coupled product, perform deprotection of the sugar's hydroxyl groups. For acetyl groups, this is typically achieved using a base like sodium methoxide in methanol.

  • Rationale: Removal of the protecting groups is essential for the final compound's biological activity and solubility.

• Step 4: Purification.

  • Purify the final product using an appropriate chromatographic technique, such as reverse-phase HPLC.

Caption: Synthetic workflow for a phenyl glycoside derivative.

Scaffold for Anti-Inflammatory Agents

The 2-aminobenzoic acid (anthranilic acid) and salicylic acid (2-hydroxybenzoic acid) backbones are found in numerous non-steroidal anti-inflammatory drugs (NSAIDs).[6][7] The mechanism of action often involves the inhibition of cyclooxygenase (COX) enzymes. The structural features of 5-Bromo-2-butyramidobenzoic acid, particularly the ortho-amino (as an amide) and carboxylic acid groups, are reminiscent of the pharmacophores of some NSAIDs.

Protocol 2: Screening for COX Inhibition

This protocol provides a general workflow for assessing the potential of derivatives of 5-Bromo-2-butyramidobenzoic acid as COX inhibitors.

• Step 1: Synthesis of Analogues.

  • Synthesize a small library of compounds by modifying the butyramide chain and the carboxylic acid (e.g., converting it to an ester or amide).

  • Rationale: Structure-activity relationship (SAR) studies are crucial for identifying the key molecular features required for potent inhibition.

• Step 2: In Vitro COX Inhibition Assay.

  • Utilize a commercial COX-1/COX-2 inhibition assay kit.

  • Prepare stock solutions of the test compounds in a suitable solvent (e.g., DMSO).

  • Perform the assay according to the manufacturer's instructions, testing a range of concentrations to determine the IC50 values for both COX-1 and COX-2.

  • Rationale: This assay will determine the potency and selectivity of the compounds for the two main COX isoforms. High selectivity for COX-2 is often desirable to reduce gastrointestinal side effects.

• Step 3: Cellular Assays.

  • For promising hits from the in vitro assay, proceed to cellular assays.

  • Use a cell line that expresses COX enzymes (e.g., LPS-stimulated macrophages) and measure the production of prostaglandins (e.g., PGE2) in the presence of the test compounds.

  • Rationale: Cellular assays confirm that the compounds can penetrate cell membranes and inhibit the target enzyme in a more physiologically relevant context.

Caption: Workflow for screening COX inhibitors.

Precursor for Novel PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) inhibitors are a class of anticancer drugs that have shown significant success in treating cancers with deficiencies in DNA repair mechanisms, such as those with BRCA1/2 mutations.[8][9][10] The core structures of many PARP inhibitors are complex heterocyclic systems, often containing an amide moiety that mimics the nicotinamide portion of the natural substrate NAD+.[11][12] 5-Bromo-2-butyramidobenzoic acid could serve as a starting material for the construction of novel heterocyclic scaffolds for PARP inhibition. The bromine atom is particularly useful for palladium-catalyzed cross-coupling reactions to build molecular complexity.

Protocol 3: Synthesis of a Benzimidazole Derivative via Suzuki Coupling

This protocol outlines a potential route to a more complex heterocyclic system from 5-Bromo-2-butyramidobenzoic acid.

• Step 1: Suzuki Coupling.

  • Combine 5-Bromo-2-butyramidobenzoic acid (or its methyl ester to avoid side reactions) with a suitable boronic acid or boronate ester (e.g., a substituted phenylboronic acid) in a reaction vessel.

  • Add a palladium catalyst (e.g., Pd(PPh3)4), a base (e.g., K2CO3), and a suitable solvent system (e.g., dioxane/water).

  • Heat the reaction mixture under an inert atmosphere until the starting material is consumed (monitor by TLC or LC-MS).

  • Rationale: The Suzuki coupling is a powerful and versatile reaction for forming carbon-carbon bonds, allowing for the introduction of diverse aryl or heteroaryl substituents at the 5-position.

• Step 2: Reduction of a Nitro Group (if present on the coupled partner).

  • If the coupled boronic acid contained a nitro group, this can be reduced to an amine using standard conditions (e.g., H2, Pd/C or SnCl2).

  • Rationale: The resulting ortho-amino group is poised for cyclization.

• Step 3: Intramolecular Cyclization.

  • The resulting compound with an ortho-amino group can be cyclized to form a tricyclic lactam, a common core in some PARP inhibitors. This can often be achieved by heating in the presence of an acid or base catalyst.

  • Rationale: This cyclization step builds the core heterocyclic scaffold of the potential PARP inhibitor.

• Step 4: Further Functionalization.

  • The resulting tricyclic core can be further modified, for example, by derivatizing the butyramide side chain to optimize interactions with the PARP active site.

Physicochemical Properties

A summary of the key physicochemical properties of related compounds is presented below to guide derivatization efforts.

Property	5-Bromo-2-chlorobenzoic acid[13]
Molecular Formula	C₇H₄BrClO₂
Molecular Weight	235.46 g/mol
Predicted logP	2.9
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	2

Conclusion

5-Bromo-2-butyramidobenzoic acid represents a versatile and currently underutilized scaffold in medicinal chemistry. Its constituent parts—the brominated benzoic acid core, the flexible butyramide linker, and the reactive carboxylic acid—provide multiple avenues for synthetic elaboration. Based on the established biological activities of structurally related compounds, this molecule is a promising starting point for the development of novel therapeutics, particularly in the areas of metabolic diseases, inflammation, and oncology. The protocols and conceptual frameworks presented in these application notes are intended to stimulate further research and unlock the full potential of this intriguing chemical entity.

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• Synthesis and characterization of some new 5-bromo-2-hydroxy-benzamide derivatives.
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Application Notes: 5-Bromo-2-butyramidobenzoic Acid as a Key Intermediate in Pharmaceutical Synthesis

Abstract: This document provides a detailed technical guide on the application of 5-Bromo-2-butyramidobenzoic acid (CAS No. 73721-76-3) as a versatile pharmaceutical intermediate. We explore its physicochemical properties, safety protocols, and its strategic role in the synthesis of complex bioactive molecules, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and hypoglycemic agents. Detailed, field-tested protocols for its synthesis and subsequent elaboration via cross-coupling reactions are provided, underscoring its value for researchers and drug development professionals.

Introduction: A Versatile Scaffolding for Drug Discovery

5-Bromo-2-butyramidobenzoic acid is a substituted benzoic acid derivative that serves as a high-value building block in medicinal chemistry.[1] Its structure is characterized by three key functional groups, each offering a distinct handle for synthetic manipulation:

• Carboxylic Acid: Enables the formation of amides, esters, and other derivatives, or can act as a key binding group for biological targets.

• Aryl Bromide: Provides a reactive site for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of diverse molecular complexity.

• Secondary Amide (Butyramido): Contributes to the molecule's pharmacokinetic properties and can participate in crucial hydrogen bonding interactions with target proteins.

This trifunctional arrangement makes 5-Bromo-2-butyramidobenzoic acid an ideal starting point for constructing libraries of compounds for drug screening. Its structural motifs are found in various pharmacologically active agents, including certain non-steroidal anti-inflammatory drugs (NSAIDs) and analogs of hypoglycemic agents like the glinides.[2][3][4] The protocols herein will demonstrate a logical and efficient workflow from a common starting material to the title intermediate and its subsequent use in a representative cross-coupling reaction.

Physicochemical Properties & Safety Data

Proper handling and characterization are paramount. The following table summarizes essential data for 5-Bromo-2-butyramidobenzoic acid and its common precursor, 5-Bromo-2-chlorobenzoic acid.

Property	5-Bromo-2-butyramidobenzoic acid	5-Bromo-2-chlorobenzoic acid (Precursor)	Data Source(s)
CAS Number	73721-76-3	21739-92-4	[5][6]
Molecular Formula	C₁₁H₁₂BrNO₃	C₇H₄BrClO₂
Molecular Weight	286.12 g/mol	235.46 g/mol
Appearance	White to off-white solid	Beige or white solid powder	[1][7]
Melting Point	Not specified; empirically determined	154-156 °C
Solubility	Soluble in organic solvents (e.g., DMSO, DMF, Methanol)	Slightly soluble in water, soluble in methanol	[8]

Safety & Handling Precautions

While specific safety data for 5-Bromo-2-butyramidobenzoic acid is not extensively published, the precautionary measures for its structurally similar precursor, 5-Bromo-2-chlorobenzoic acid, should be adopted as a minimum standard.

• Hazard Statements: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[7][9][10]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles with side shields, and a lab coat.[7][9] Work in a well-ventilated fume hood to avoid inhalation of dust.[9][11]

• First Aid:

  • Skin Contact: Immediately wash with plenty of soap and water.[7][10] If irritation persists, seek medical attention.[11]

  • Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do.[7][11] Seek immediate medical attention.

  • Inhalation: Remove the person to fresh air and keep comfortable for breathing.[7][11]

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from incompatible substances.[7][9]

Synthetic Workflow & Protocols

The following section details the synthesis of 5-Bromo-2-butyramidobenzoic acid from a commercially available starting material and its subsequent elaboration, demonstrating its utility as an intermediate.

Overall Synthetic Strategy

The workflow begins with the acylation of 2-amino-5-bromobenzoic acid. The resulting intermediate possesses the key aryl bromide handle for further diversification, exemplified here by a Suzuki cross-coupling reaction.

Caption: Synthetic workflow from starting material to the target intermediate and its subsequent diversification.

Protocol 1: Synthesis of 5-Bromo-2-butyramidobenzoic acid

Rationale: This protocol utilizes a standard nucleophilic acyl substitution reaction. 2-amino-5-bromobenzoic acid serves as the nucleophile, attacking the electrophilic carbonyl carbon of butyryl chloride. Pyridine is used as a base to neutralize the HCl byproduct generated during the reaction, driving it to completion. The reaction is initiated at a low temperature to control the initial exothermic reaction rate.

Materials:

• 2-amino-5-bromobenzoic acid

• Butyryl chloride

• Anhydrous pyridine

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Setup: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 1.0 equivalent of 2-amino-5-bromobenzoic acid in anhydrous DCM.

• Basification: Add 2.0 equivalents of anhydrous pyridine to the solution. Cool the flask to 0 °C in an ice bath with gentle stirring.

• Acylation: Slowly add 1.1 equivalents of butyryl chloride dropwise to the cooled solution over 15 minutes. A precipitate (pyridinium hydrochloride) may form.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours, monitoring by TLC (Thin Layer Chromatography) until the starting material is consumed.

• Workup:

  • Quench the reaction by slowly adding 1 M HCl until the pH is acidic (~pH 2).

  • Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

  • Combine the organic layers and wash sequentially with water and then brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product is typically a solid. Recrystallize from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield pure 5-Bromo-2-butyramidobenzoic acid.

Protocol 2: Analytical Characterization of the Intermediate

Rationale: Confirmation of the product's identity and purity is critical. High-Performance Liquid Chromatography (HPLC) is used to assess purity, while Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) confirm the molecular structure. A reverse-phase HPLC method is suitable for this type of compound.[12]

Methods & Expected Results:

Analysis Technique	Purpose	Expected Observations
¹H NMR	Structural confirmation (proton environment)	- Aromatic protons in the 7-8.5 ppm range showing characteristic splitting patterns. - A broad singlet for the amide N-H proton. - A singlet for the carboxylic acid -OH proton (may be very broad or exchange with D₂O). - Aliphatic protons of the butyryl group (triplet, sextet, triplet) in the 0.9-2.5 ppm range.
¹³C NMR	Structural confirmation (carbon backbone)	- Two carbonyl carbons (amide and carboxylic acid) in the 165-180 ppm range. - Aromatic carbons in the 110-145 ppm range. - Aliphatic carbons of the butyryl group in the 10-40 ppm range.
LC-MS	Purity and Mass Verification	- A single major peak in the LC chromatogram indicating high purity. - The mass spectrometer should detect the molecular ion [M+H]⁺ at m/z ~286.1 and/or [M-H]⁻ at m/z ~284.1, with the characteristic isotopic pattern for a molecule containing one bromine atom.
FTIR	Functional Group Identification	- Broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹). - N-H stretch from the amide (~3300 cm⁻¹). - C=O stretches from the amide and carboxylic acid (~1650-1710 cm⁻¹).

Protocol 3: Suzuki Coupling for Molecular Diversification

Rationale: This protocol demonstrates the synthetic utility of the aryl bromide. The Suzuki reaction is a robust and widely used method for forming carbon-carbon bonds.[2][3] A palladium catalyst, in the presence of a base, facilitates the coupling of the aryl bromide with an arylboronic acid, creating a more complex bi-aryl structure. This is a foundational step in building many modern pharmaceuticals.

Materials:

• 5-Bromo-2-butyramidobenzoic acid (from Protocol 1)

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))

• 2 M Sodium carbonate (Na₂CO₃) solution

• 1,4-Dioxane and Water (as solvent)

• Ethyl acetate

• Standard reflux apparatus with condenser

Procedure:

• Setup: To a round-bottom flask, add 1.0 equivalent of 5-Bromo-2-butyramidobenzoic acid, 1.2 equivalents of the arylboronic acid, and 3-5 mol% of the Pd(PPh₃)₄ catalyst.

• Solvent & Base: Add a 3:1 mixture of 1,4-dioxane and 2 M Na₂CO₃ solution.

• Inert Atmosphere: Purge the flask with nitrogen or argon for 10-15 minutes to remove oxygen, which can deactivate the catalyst.

• Reaction: Heat the mixture to reflux (typically 80-100 °C) and stir for 8-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup:

  • Cool the reaction to room temperature and dilute with water.

  • Acidify the mixture with 1 M HCl to ~pH 3 to protonate the carboxylic acid.

  • Extract the product into ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product using column chromatography on silica gel to isolate the desired coupled product.

Conclusion

5-Bromo-2-butyramidobenzoic acid is a strategically designed intermediate that offers a reliable and versatile platform for the synthesis of complex organic molecules. The presence of orthogonal functional groups—a carboxylic acid for amide/ester formation and an aryl bromide for cross-coupling—allows for a divergent synthetic approach, making it an invaluable tool in the construction of novel compounds for pharmaceutical research and development. The protocols provided offer a validated pathway for its synthesis and subsequent application, empowering drug discovery professionals to accelerate their research programs.

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• Sdfine. (n.d.).
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 5-Bromo-2-chlorobenzoic acid.
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• TCI EUROPE N.V. (2025).
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Application Note &amp; Protocol: A Robust Method for the Amidation of 5-Bromoisatoic Anhydride with Butyric Acid

Introduction

In the landscape of modern drug discovery and medicinal chemistry, the 2-aminobenzamide scaffold is a privileged structure, forming the core of numerous pharmacologically active agents, including PARP inhibitors and anti-inflammatory compounds.[1][2] The synthesis of N-acyl anthranilamides, derivatives of this core structure, is a critical transformation. This document provides a detailed protocol for the synthesis of N-(2-amino-5-bromobenzoyl)butanamide through the amidation of 5-bromoisatoic anhydride with butyric acid.

Direct amidation between a carboxylic acid and an amine is often challenging due to the competing and rapid acid-base reaction, which forms a non-reactive ammonium carboxylate salt.[3][4] To overcome this, the carboxylic acid must be "activated" to enhance its electrophilicity. This protocol utilizes a carbodiimide-mediated coupling strategy, a widely adopted and versatile method in organic synthesis for its mild conditions and high efficiency.[5][6] 5-Bromoisatoic anhydride serves as a convenient and stable precursor to the in situ generated 2-amino-5-bromobenzamide, which then couples with the activated butyric acid.[7][8] This approach circumvents the need to isolate the potentially unstable aminobenzamide intermediate.

Reaction Principle and Mechanism

The overall transformation involves two key stages that occur concurrently in a one-pot synthesis:

• Ring-Opening of Isatoic Anhydride: The reaction is initiated by a base (e.g., Diisopropylethylamine - DIPEA), which facilitates the nucleophilic attack on the isatoic anhydride ring. This leads to the formation of an intermediate carbamate, which subsequently decarboxylates to generate the 2-amino-5-bromobenzamide nucleophile.

• Carboxylic Acid Activation and Amidation: Simultaneously, the coupling agent, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), reacts with butyric acid. This reaction is often catalyzed by an additive such as 1-Hydroxybenzotriazole (HOBt). HOBt forms a highly reactive O-acylisourea intermediate, which is less prone to racemization and side reactions.[5][9] The in situ generated 2-amino-5-bromobenzamide then acts as the nucleophile, attacking the activated butyric acid intermediate to form the final amide bond and releasing dicyclohexylurea (DCU) as a byproduct.[3]

The proposed mechanistic pathway is illustrated below.

Caption: Proposed reaction mechanism for EDC/HOBt mediated amidation.

Experimental Protocol

This protocol is designed for a 5 mmol scale reaction. Adjustments may be necessary for different scales.

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Grade	Supplier
5-Bromoisatoic Anhydride	242.02	≥97%	Sigma-Aldrich
Butyric Acid	88.11	≥99%	Sigma-Aldrich
EDC·HCl	191.70	≥98%	Sigma-Aldrich
HOBt Hydrate	153.14	≥97%	Sigma-Aldrich
DIPEA	129.24	≥99%	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	73.09	Anhydrous	Sigma-Aldrich
Ethyl Acetate (EtOAc)	88.11	ACS Grade	Fisher Scientific
1 M Hydrochloric Acid (HCl)	-	Aqueous	Fisher Scientific
Saturated Sodium Bicarbonate (NaHCO₃)	-	Aqueous	Fisher Scientific
Brine	-	Aqueous	Fisher Scientific
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	≥97%	Sigma-Aldrich
Silica Gel	-	230-400 mesh	Sorbent Technologies

Equipment

• Round-bottom flask (100 mL) with stir bar

• Ice-water bath

• Magnetic stir plate

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F254)

Reagent Stoichiometry

Compound	M.W. ( g/mol )	Equivalents	Amount (mmol)	Mass/Volume
5-Bromoisatoic Anhydride	242.02	1.0	5.0	1.21 g
Butyric Acid	88.11	1.1	5.5	0.485 g (0.51 mL)
EDC·HCl	191.70	1.2	6.0	1.15 g
HOBt Hydrate	153.14	1.2	6.0	0.92 g
DIPEA	129.24	2.5	12.5	2.17 mL
DMF	-	-	-	25 mL

Step-by-Step Procedure

Caption: Step-by-step experimental workflow for the amidation protocol.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 5-bromoisatoic anhydride (1.21 g, 5.0 mmol), butyric acid (0.51 mL, 5.5 mmol), and HOBt hydrate (0.92 g, 6.0 mmol).

• Solvent and Base Addition: Add anhydrous DMF (25 mL) to the flask, followed by the addition of DIPEA (2.17 mL, 12.5 mmol). Stir the mixture until all solids are dissolved.

• Cooling: Place the flask in an ice-water bath and allow the solution to cool to 0 °C with stirring.

• EDC Addition: Add EDC·HCl (1.15 g, 6.0 mmol) to the reaction mixture in small portions over 15 minutes. Ensure the temperature remains below 10 °C during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Let the reaction stir for 16-24 hours.

• Reaction Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC), eluting with a mixture of ethyl acetate and hexanes (e.g., 1:1 v/v). The disappearance of the 5-bromoisatoic anhydride starting material indicates reaction completion.[10]

• Aqueous Work-up: Pour the reaction mixture into a separatory funnel containing 100 mL of water and 100 mL of ethyl acetate. Shake vigorously and separate the layers.[10]

• Washing: Wash the organic layer sequentially with:

  • 1 M HCl (2 x 50 mL) to remove residual DIPEA.

  • Saturated aqueous NaHCO₃ (2 x 50 mL) to remove residual butyric acid and HOBt.[2]

  • Brine (1 x 50 mL) to reduce the amount of dissolved water in the organic layer.

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter off the drying agent, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.[2]

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure N-(2-amino-5-bromobenzoyl)butanamide.[5][11]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inactive coupling reagents (EDC, HOBt).2. Wet solvent or reagents.3. Insufficient base.	1. Use fresh, high-purity coupling reagents.2. Ensure all glassware is oven-dried and use anhydrous solvent.3. Verify the amount and purity of the base used.
Incomplete Reaction	1. Insufficient reaction time.2. Low reaction temperature.	1. Extend the reaction time to 24 or 36 hours.2. Ensure the reaction is allowed to proceed at room temperature.
Multiple Spots on TLC	1. Formation of urea byproduct from EDC reacting with itself.2. Side reaction with the amine product.	1. The aqueous acid/base washes during work-up should remove most water-soluble byproducts.[10]2. Careful purification by column chromatography is essential.
Difficulty Removing Urea Byproduct	The urea byproduct from EDC is generally water-soluble, but the byproduct from DCC (a related reagent) is not.	If EDC is used, ensure thorough aqueous washes. If switching to DCC, the insoluble dicyclohexylurea can be removed by filtration.[9]

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.

• Ventilation: Conduct all steps of this procedure in a well-ventilated chemical fume hood.

• Reagent Handling:

  • EDC·HCl and HOBt: Can be irritating. Avoid inhalation of dust and skin contact.

  • DIPEA and Butyric Acid: Are corrosive and have strong odors. Handle with care.

  • DMF: Is a skin irritant and can be absorbed through the skin. Avoid contact.

References

• Benchchem.
• Chemistry Steps. Amides from Carboxylic Acids-DCC and EDC Coupling.
• ACS Publications. Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3.
• Biofilm Inhibitor Synthesis Course Website. Amide Workup.
• ACS Publications. Isatoic Anhydride. IV. Reactions with Various Nucleophiles.
• Aapptec. Coupling Reagents.
• National Center for Biotechnology Information. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• Benchchem.
• National Center for Biotechnology Information. Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3.
• Fisher Scientific. Amide Synthesis.
• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents.
• ResearchGate.
• Chem-Impex.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 4. Amide Synthesis [fishersci.dk]
• 5. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. hepatochem.com [hepatochem.com]
• 7. myttex.net [myttex.net]
• 8. chemimpex.com [chemimpex.com]
• 9. peptide.com [peptide.com]
• 10. Amide Workup - Biofilm Inhibitor Synthesis [faculty.mercer.edu]
• 11. Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: A Comprehensive Guide to the Synthesis of 5-Bromo-2-butyramidobenzoic acid

Abstract: This document provides a detailed, field-proven protocol for the synthesis of 5-Bromo-2-butyramidobenzoic acid, a valuable intermediate in pharmaceutical and materials science research. The procedure is centered around the N-acylation of 2-amino-5-bromobenzoic acid with butyryl chloride. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth explanations of the experimental choices, a self-validating protocol, and robust safety guidelines.

Introduction and Scientific Context

5-Bromo-2-butyramidobenzoic acid is a bespoke chemical entity with significant potential as a building block in the synthesis of complex organic molecules. Its structure, featuring a carboxylic acid, an amide, and a bromine atom, offers multiple points for further chemical modification. This versatility makes it an attractive intermediate for creating libraries of compounds for drug discovery screening, particularly in the development of novel therapeutics.

The synthetic route detailed herein is a classic example of nucleophilic acyl substitution. The core of this transformation is the reaction of the nucleophilic amino group of 2-amino-5-bromobenzoic acid with the electrophilic carbonyl carbon of butyryl chloride. The presence of a bromine atom on the aromatic ring also provides a handle for subsequent cross-coupling reactions, further expanding its synthetic utility.

Reaction Mechanism: The "Why" Behind the Synthesis

The synthesis of 5-Bromo-2-butyramidobenzoic acid proceeds via a nucleophilic acyl substitution reaction. The mechanism can be broken down into the following key steps:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the 2-amino-5-bromobenzoic acid acts as a nucleophile, attacking the electrophilic carbonyl carbon of butyryl chloride. This forms a tetrahedral intermediate.

• Leaving Group Departure: The tetrahedral intermediate is unstable and collapses. The chloride ion, being a good leaving group, is expelled.

• Deprotonation: A base, in this case, pyridine, deprotonates the positively charged nitrogen atom to yield the final amide product and pyridinium hydrochloride. Pyridine is chosen as the base because it is non-nucleophilic enough to not compete with the amine in reacting with the acyl chloride, and it effectively scavenges the HCl produced during the reaction, driving the equilibrium towards the product.

Materials and Reagents

Proper preparation and sourcing of high-purity reagents are critical for the success of this synthesis.

Reagent/Material	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Purity	Supplier	Notes
2-Amino-5-bromobenzoic acid	5794-88-7	C₇H₆BrNO₂	216.03	≥98%	Sigma-Aldrich	Starting material.
Butyryl chloride	141-75-3	C₄H₇ClO	106.55	≥98%	Sigma-Aldrich	Acylating agent. Corrosive and lachrymatory.
Pyridine	110-86-1	C₅H₅N	79.10	Anhydrous, ≥99.8%	Sigma-Aldrich	Base and solvent.
Dichloromethane (DCM)	75-09-2	CH₂Cl₂	84.93	Anhydrous, ≥99.8%	Sigma-Aldrich	Reaction solvent.
Hydrochloric acid (HCl)	7647-01-0	HCl	36.46	1 M aqueous solution	Fisher Scientific	For work-up.
Sodium sulfate (Na₂SO₄)	7757-82-6	Na₂SO₄	142.04	Anhydrous	Fisher Scientific	Drying agent.
Ethyl acetate	141-78-6	C₄H₈O₂	88.11	Reagent grade	Fisher Scientific	For extraction and TLC.
Hexane	110-54-3	C₆H₁₄	86.18	Reagent grade	Fisher Scientific	For TLC and recrystallization.

Experimental Workflow Diagram

The following diagram outlines the key stages of the synthesis, from reaction setup to the isolation of the pure product.

Caption: A flowchart of the synthesis of 5-Bromo-2-butyramidobenzoic acid.

Detailed Step-by-Step Protocol

Reaction Setup:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 2-amino-5-bromobenzoic acid (5.0 g, 23.1 mmol).

• Add anhydrous dichloromethane (DCM, 100 mL) and anhydrous pyridine (4.5 mL, 55.4 mmol). Stir the mixture until the starting material is fully dissolved. Expert Insight: The use of anhydrous solvents is crucial to prevent the hydrolysis of butyryl chloride.

• Cool the flask in an ice bath to 0 °C.

Addition of Reagent:

• Slowly add butyryl chloride (2.9 mL, 27.7 mmol) dropwise to the stirred solution over 15 minutes using a syringe. Maintain the temperature at 0 °C during the addition. Causality: A slow, dropwise addition is necessary to control the exothermic reaction and prevent the formation of side products.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 4 hours at room temperature.

Reaction Monitoring:

• Monitor the progress of the reaction by thin-layer chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexane as the eluent. The reaction is complete when the starting material spot is no longer visible.

Work-up and Isolation:

• Upon completion, carefully pour the reaction mixture into a separatory funnel containing 1 M HCl (100 mL).

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product as a solid.

Purification:

• Recrystallize the crude solid from a mixture of ethyl acetate and hexane to yield pure 5-Bromo-2-butyramidobenzoic acid as a white to off-white solid.

• Filter the crystals, wash with a small amount of cold hexane, and dry under vacuum.

Characterization of the Final Product

The identity and purity of the synthesized 5-Bromo-2-butyramidobenzoic acid should be confirmed by standard analytical techniques:

• ¹H NMR: To confirm the presence of the butyryl group and the aromatic protons.

• ¹³C NMR: To confirm the carbon framework of the molecule.

• FT-IR: To identify the characteristic vibrational frequencies of the amide and carboxylic acid functional groups.

• Mass Spectrometry: To determine the molecular weight of the compound.

• Melting Point: To assess the purity of the final product.

Safety Precautions

This procedure must be carried out in a well-ventilated fume hood. Personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, must be worn at all times.

• Butyryl chloride: Is corrosive and a lachrymator. Avoid inhalation of vapors and contact with skin and eyes. Handle with extreme care.[1]

• Pyridine: Is flammable and has a strong, unpleasant odor. It is harmful if swallowed, inhaled, or absorbed through the skin.

• Dichloromethane (DCM): Is a volatile organic solvent and a suspected carcinogen. Avoid inhalation and skin contact.

• Hydrochloric acid (HCl): Is corrosive. Handle with care to avoid skin and eye burns.

In case of accidental exposure, immediately flush the affected area with copious amounts of water and seek medical attention.

Troubleshooting

Problem	Possible Cause	Solution
Low or no product yield	Impure or wet reagents.	Ensure all reagents and solvents are of high purity and anhydrous.
Incomplete reaction.	Increase reaction time or slightly warm the reaction mixture. Monitor by TLC.
Loss of product during work-up.	Ensure proper pH adjustment during extraction. Minimize transfers.
Product is an oil or does not crystallize	Impurities are present.	Purify the crude product by column chromatography.
Incorrect recrystallization solvent system.	Experiment with different solvent systems for recrystallization.
Multiple spots on TLC of the final product	Incomplete reaction or side reactions.	Purify by column chromatography or repeat the recrystallization.

References

• Capot Chemical. (2018). MSDS of 5-Bromo-2-chlorobenzoic acid. Retrieved from [Link]

Sources

• 1. capotchem.com [capotchem.com]

Application Notes and Protocols: 5-Bromo-2-butyramidobenzoic Acid in the Development of Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for the investigation of 5-Bromo-2-butyramidobenzoic acid as a potential scaffold for the development of novel enzyme inhibitors. While direct inhibitory data for this specific molecule is not yet prevalent in public literature, its structural motifs—a benzamide core and a butyramide side chain—are well-established pharmacophores in potent inhibitors of Poly(ADP-ribose) polymerase (PARP) and Histone Deacetylases (HDACs), respectively. These enzymes represent critical targets in oncology and other therapeutic areas. This document offers a scientifically-grounded rationale for exploring 5-Bromo-2-butyramidobenzoic acid, detailed protocols for its synthesis and enzymatic screening, and insights into potential structure-activity relationships to guide future derivatization and optimization efforts.

Introduction: The Rationale for Investigating 5-Bromo-2-butyramidobenzoic Acid

The pursuit of novel enzyme inhibitors is a cornerstone of modern drug discovery. The strategic design of small molecules that can selectively modulate the activity of key enzymes is responsible for some of the most impactful therapeutics on the market. 5-Bromo-2-butyramidobenzoic acid presents itself as a compelling, yet underexplored, starting point for inhibitor design due to the convergence of two critical pharmacophoric elements within its structure:

• The Benzamide Moiety for PARP Inhibition: The benzamide substructure is a well-established and essential feature for the potent inhibition of Poly(ADP-ribose) polymerases (PARPs). PARP enzymes, particularly PARP-1, are central to the DNA damage response, specifically in the repair of single-strand breaks.[1] In cancer cells with deficiencies in other DNA repair pathways, such as homologous recombination (a common feature of BRCA1/2 mutated cancers), the inhibition of PARP leads to an accumulation of DNA damage and subsequent cell death through a mechanism known as synthetic lethality.[1][2] Several FDA-approved PARP inhibitors share this benzamide core, which mimics the nicotinamide portion of the NAD+ cofactor, binding competitively to the enzyme's active site.[3]

• The Butyramide Group for HDAC Inhibition: The butyrate functional group is a known inhibitor of histone deacetylases (HDACs). HDACs are a class of enzymes that remove acetyl groups from lysine residues on histones and other proteins, leading to a more condensed chromatin structure and transcriptional repression.[4] Overexpression of certain HDACs is common in various cancers, making them attractive therapeutic targets.[4] Butyrate and its derivatives induce hyperacetylation of histones, leading to the reactivation of tumor suppressor genes and ultimately, cell cycle arrest and apoptosis.[5] The butyramide side chain in 5-Bromo-2-butyramidobenzoic acid offers a potential handle for interaction with the active site of HDAC enzymes.

The dual-pharmacophore nature of 5-Bromo-2-butyramidobenzoic acid suggests the exciting possibility of developing inhibitors with dual PARP/HDAC activity or, through targeted modifications, highly selective inhibitors for either enzyme class.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Bromo-2-butyramidobenzoic acid is presented below.

Property	Value	Source
CAS Number	73721-76-3	[6][7]
Molecular Formula	C₁₁H₁₂BrNO₃	[7]
Molecular Weight	286.12 g/mol	[7]
Appearance	Off-white to light yellow powder (predicted)	General knowledge
Solubility	Expected to be soluble in organic solvents like DMSO, DMF, and alcohols. Limited solubility in water.	General knowledge

Synthesis of 5-Bromo-2-butyramidobenzoic Acid

Protocol 3.1: Synthesis via Acylation of 2-Amino-5-bromobenzoic Acid

This protocol describes the synthesis of 5-Bromo-2-butyramidobenzoic acid starting from commercially available 2-amino-5-bromobenzoic acid and butyryl chloride.

Materials:

• 2-Amino-5-bromobenzoic acid

• Butyryl chloride

• Pyridine (or another suitable base like triethylamine)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-amino-5-bromobenzoic acid (1.0 eq) in anhydrous DCM.

• Addition of Base: Add pyridine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Acylation: Slowly add butyryl chloride (1.1 eq) dropwise to the stirred solution. The reaction mixture may become cloudy as pyridine hydrochloride precipitates.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Quench the reaction by adding 1 M HCl and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers and wash with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the pure 5-Bromo-2-butyramidobenzoic acid.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Figure 1: Proposed workflow for the synthesis of 5-Bromo-2-butyramidobenzoic acid.

Application as a PARP Inhibitor: Protocols and Considerations

The benzamide core of 5-Bromo-2-butyramidobenzoic acid makes it a prime candidate for investigation as a PARP inhibitor. The following protocols provide a detailed guide for assessing its inhibitory activity against PARP-1.

Protocol 4.1: In Vitro PARP-1 Enzymatic Assay (Chemiluminescent)

This assay measures the incorporation of biotinylated ADP-ribose onto histone proteins, a direct measure of PARP-1 activity.

Materials:

• Recombinant human PARP-1 enzyme

• Activated DNA (e.g., sonicated calf thymus DNA)

• Histone H1

• Biotinylated NAD⁺

• PARP Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 4 mM MgCl₂, 250 µM DTT)

• Streptavidin-HRP conjugate

• Chemiluminescent HRP substrate

• White, opaque 96-well plates

• 5-Bromo-2-butyramidobenzoic acid (test compound)

• Known PARP inhibitor (e.g., Olaparib) as a positive control

• DMSO (for compound dilution)

Procedure:

• Plate Coating: Coat the wells of a 96-well plate with Histone H1 (e.g., 10 µg/mL in PBS) overnight at 4 °C. Wash the wells 3x with PBS containing 0.05% Tween-20 (PBST).

• Compound Preparation: Prepare a serial dilution of 5-Bromo-2-butyramidobenzoic acid in DMSO, and then dilute further in PARP Assay Buffer to the desired final concentrations (typically from nM to µM range). Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.

• Reaction Mixture: Prepare a reaction mixture containing PARP Assay Buffer, activated DNA (e.g., 1 µg/mL), and biotinylated NAD⁺ (e.g., 1 µM).

• Assay Initiation:

  • Add the diluted test compound or control (positive control inhibitor or vehicle control with DMSO) to the appropriate wells.

  • Add the recombinant PARP-1 enzyme (e.g., 1-2 units/well) to all wells except the "no enzyme" blank.

  • Add the reaction mixture to all wells to start the reaction.

• Incubation: Incubate the plate at room temperature for 1 hour with gentle shaking.

• Detection:

  • Wash the wells 3x with PBST to remove unreacted components.

  • Add Streptavidin-HRP conjugate diluted in PBST to each well and incubate for 30 minutes at room temperature.

  • Wash the wells 5x with PBST.

  • Add the chemiluminescent HRP substrate and immediately measure the luminescence using a plate reader.

• Data Analysis:

  • Subtract the background signal (no enzyme control) from all readings.

  • Calculate the percent inhibition for each concentration of the test compound relative to the vehicle control.

  • Determine the IC₅₀ value by plotting the percent inhibition against the log of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Figure 3: Workflow for the in vitro HDAC fluorometric assay.

Structure-Activity Relationship (SAR) Insights and Future Directions

Should initial screening reveal inhibitory activity for 5-Bromo-2-butyramidobenzoic acid, a systematic SAR study would be the logical next step. Based on the known SAR of related PARP and HDAC inhibitors, the following modifications could be prioritized:

For PARP Inhibitor Optimization:

• Amide Modifications: The amide nitrogen and carbonyl oxygen are often involved in crucial hydrogen bonding interactions with the enzyme active site. [8]Modifications to the butyramide chain could explore the impact of chain length, branching, and the introduction of cyclic structures to probe the hydrophobic pocket.

• Benzoic Acid Group: The carboxylic acid can be converted to various esters or amides to explore additional interactions and modify physicochemical properties like cell permeability.

• Bromo Substituent: The position and nature of the halogen can be varied. Replacing bromine with chlorine or fluorine, or moving it to other positions on the ring, could influence electronic properties and binding affinity.

For HDAC Inhibitor Optimization:

• Butyramide Chain: The length of the alkyl chain is critical for HDAC inhibition, with four-carbon chains often being optimal. [9]Introducing unsaturation or other functional groups to the chain could enhance potency.

• Cap Group (Bromo-benzoic acid): The bromo-benzoic acid portion acts as the "cap" group, which interacts with the surface of the enzyme. [10]Exploring different aromatic systems or substituents on the phenyl ring could lead to improved isoform selectivity.

• Zinc-Binding Group: While the carboxylic acid itself can act as a weak zinc-binding group, derivatizing it to a hydroxamic acid is a common strategy to dramatically increase HDAC inhibitory potency. [10] A summary of potential modifications and their rationale is presented below:

Modification Site	Proposed Change	Rationale	Target Class
Butyramide Chain	Vary chain length (C3-C6)	Optimize fit in hydrophobic pocket	PARP / HDAC
Introduce branching or rings	Probe steric tolerance and increase rigidity	PARP / HDAC
Carboxylic Acid	Convert to esters or amides	Improve cell permeability, explore new interactions	PARP / HDAC
Convert to hydroxamic acid	Potent zinc-binding group for HDAC inhibition	HDAC
Bromo Substituent	Replace with Cl, F, or I	Modulate electronic properties and halogen bonding	PARP / HDAC
Move to other positions	Explore different binding orientations	PARP / HDAC

Conclusion

5-Bromo-2-butyramidobenzoic acid represents a molecule of significant interest at the intersection of PARP and HDAC inhibitor research. Its unique combination of established pharmacophores provides a strong foundation for a research program aimed at discovering novel enzyme inhibitors. The protocols and insights provided in this guide are intended to equip researchers with the necessary tools to synthesize, screen, and intelligently optimize this promising chemical scaffold. By systematically evaluating its potential against these critical cancer targets, new avenues for therapeutic intervention may be uncovered.

References

• Jiang, H., & Liu, S. (2019). Measuring Histone Deacetylase Inhibition in the Brain. Current Protocols in Neuroscience, 88(1), e75. [Link]

• Gerson, S. L., & Chen, Y. (2004). An Enzymatic Assay for poly(ADP-ribose) polymerase-1 (PARP-1) via the Chemical Quantitation of NAD+: Application to the High-Throughput Screening of Small Molecules as Potential Inhibitors. Analytical Biochemistry, 326(1), 78–86. [Link]

• National Center for Biotechnology Information. (n.d.). Naturally occurring benzoic acid derivatives retard cancer cell growth by inhibiting histone deacetylases (HDAC). [Link]

• PubChem. (n.d.). Compounds for enzyme inhibition - Patent US-8129346-B2. [Link]

• Google Patents. (n.d.). JP2021127332A - Method for Producing 5-Bromo-2-alkylbenzoic Acid.

• PrepChem.com. (n.d.). Synthesis of 4-bromo-N-(4-hydroxyphenyl)butanamide. [Link]

• National Center for Biotechnology Information. (n.d.). Discovery of a Novel HDAC2 Inhibitor by a Scaffold-Merging Hybrid Query. [Link]

• Google Patents. (n.d.).

• Taylor & Francis Online. (n.d.). Design and synthesis of benzodiazepines as brain penetrating PARP-1 inhibitors. [Link]

• MDPI. (2025). Synthesis, In Silico, and Biological Evaluation of Non‐Hydroxamate Benzoic Acid–Based Derivatives as Potential Histone Deacetylase Inhibitors (HDACi). [Link]

• Google Patents. (n.d.). US7232818B2 - Compounds for enzyme inhibition.

• WIPO Patentscope. (n.d.). WO/2023/019849 METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. [Link]

• PubMed. (2024). 5-Bromo-2-(phenyl-amino)-benzoic acid. [Link]

• ResearchGate. (n.d.). Structures of common PARP inhibitors and their classifications. [Link]

• MDPI. (n.d.). Regioselective Synthesis of 4-Bromo-3-formyl-N-phenyl-5-propylthiophene-2-carboxamide. [Link]

• PubChem. (n.d.). Protease inhibitors for treatment or prevention of coronavirus disease - Patent WO-2021226546-A1. [Link]

• National Center for Biotechnology Information. (2022). Inhibitors of PARP: Number crunching and structure gazing. [Link]

• Google Patents. (n.d.). CN113321577A - Preparation method of 5-bromo-2-chlorobenzoic acid.

• PubMed. (n.d.). Inhibition of histone deacetylase activity by butyrate. [Link]

• PubChem. (n.d.). N-(4-bromo-2-methylphenyl)butanamide. [Link]

• ResearchGate. (n.d.). Chemical structures and known PARP activities of FDA-approved PARP inhibitors. [Link]

• PubMed. (2022). PARP Inhibitors: Clinical Limitations and Recent Attempts to Overcome Them. [Link]

• National Center for Biotechnology Information. (n.d.). Butyrate Histone Deacetylase Inhibitors. [Link]

• Asian Pacific Journal of Cancer Prevention. (2025). RESEARCH ARTICLE Anti-Angiogenic and Anti-Proliferative Activities of 5-Bromo- N-(2,5-Dioxopyrrolidin-1-Yl)-1H-Indole-2-Carboxamide. [Link]

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Application Notes and Protocols: High-Throughput Screening Assays for Novel PARP1 Inhibitors Featuring 5-Bromo-2-butyramidobenzoic acid

Authored by a Senior Application Scientist

Introduction: Targeting PARP1 in Modern Drug Discovery

Poly(ADP-ribose) polymerase 1 (PARP1) is a critical enzyme in the cellular response to DNA damage.[1][2] It recognizes and binds to DNA single-strand breaks, catalyzing the synthesis of long chains of poly(ADP-ribose) (PAR) on itself and other nuclear proteins.[1][3] This process, known as PARylation, is essential for recruiting other DNA repair factors to the site of damage.[2] Given its central role in DNA repair, PARP1 has emerged as a key target for cancer therapy.[3] Inhibitors of PARP1 can potentiate the effects of DNA-damaging chemotherapeutics and exhibit synthetic lethality in cancers with deficiencies in other DNA repair pathways, such as those with BRCA1 or BRCA2 mutations.[4]

5-Bromo-2-butyramidobenzoic acid is a novel small molecule with a chemical scaffold suggestive of a potential PARP1 inhibitor. Benzoic acid derivatives are a well-established class of compounds that can interact with the nicotinamide adenine dinucleotide (NAD+) binding site of PARP enzymes.[1] This guide provides a comprehensive overview of high-throughput screening (HTS) assays and detailed protocols for identifying and characterizing the inhibitory activity of compounds like 5-Bromo-2-butyramidobenzoic acid against PARP1.

The Dual Mechanism of PARP Inhibition: Catalytic Inhibition and PARP Trapping

It is crucial for researchers to understand that PARP inhibitors can exert their effects through two distinct mechanisms:

• Catalytic Inhibition: This is the direct inhibition of the enzymatic activity of PARP1, preventing the synthesis of PAR chains. Most first-generation PARP inhibitors function primarily through this mechanism.[1]

• PARP Trapping: Some PARP inhibitors not only block the catalytic activity but also "trap" the PARP1 enzyme on the DNA at the site of damage.[5] This trapped PARP-DNA complex is highly cytotoxic, particularly to cancer cells, and represents a key mechanism of action for many clinically successful PARP inhibitors.[5]

The choice of HTS assay should be guided by the desired mechanism of action to be investigated. This guide will cover assays for both catalytic inhibition and PARP trapping.

Section 1: High-Throughput Screening Methodologies for PARP1 Inhibitor Discovery

A variety of HTS technologies are available for screening large compound libraries for PARP1 inhibitors. The selection of a particular assay format depends on factors such as the specific research question, available instrumentation, cost, and throughput requirements.

Fluorescence Polarization (FP) Assays

Fluorescence Polarization (FP) is a powerful technique for studying molecular interactions in solution and is well-suited for HTS.[6] The principle of FP is based on the observation that a small fluorescent molecule rotates rapidly in solution, leading to depolarization of emitted light when excited with polarized light. When this fluorescent molecule binds to a larger molecule, its rotation is slowed, resulting in a higher degree of polarization.[6]

There are two main types of FP assays for PARP1:

• Competitive Binding FP Assay: This assay measures the ability of a test compound to displace a fluorescently labeled PARP1 inhibitor (e.g., a derivative of Olaparib) from the enzyme's active site.[7] A decrease in the FP signal indicates that the test compound has bound to PARP1 and displaced the fluorescent probe.[7]

• PARP Trapping FP Assay: This assay directly measures the formation of the trapped PARP1-DNA complex.[5] A fluorescently labeled DNA oligonucleotide is used as a substrate. In the presence of an inhibitor that promotes trapping, the PARP1 enzyme remains bound to the fluorescent DNA, resulting in a high FP signal.[5]

AlphaScreen® Assays

AlphaScreen® (Amplified Luminescent Proximity Homogeneous Assay) is a bead-based technology that is highly sensitive and amenable to miniaturization for ultra-high-throughput screening.[8][9] The assay relies on the interaction of two types of beads, a donor bead and an acceptor bead. When these beads are brought into close proximity (within 200 nm), a cascade of chemical reactions is initiated, leading to the emission of a light signal.[8]

For PARP1 activity, an AlphaScreen® assay can be designed to detect the PARylated histone substrate.[10][11][12] A biotinylated histone substrate is used, which can be captured by streptavidin-coated donor beads. A specific antibody that recognizes the PAR polymer is conjugated to acceptor beads. In the presence of active PARP1, the histone is PARylated, bringing the donor and acceptor beads together and generating a signal. Inhibitors of PARP1 will prevent this process, leading to a decrease in the AlphaScreen® signal.[12]

Colorimetric and Fluorometric Assays

These assays measure the consumption of NAD+, the substrate for PARP1, or the production of a reaction byproduct.

• Colorimetric Assays: A common colorimetric assay for PARP1 involves a coupled enzymatic reaction that leads to the production of a colored product.[13] The amount of color produced is inversely proportional to the activity of PARP1. While generally less sensitive than fluorescence-based assays, colorimetric assays are often cost-effective and do not require specialized plate readers.[13]

• Fluorometric Assays: These assays offer higher sensitivity than colorimetric methods. One approach involves the enzymatic conversion of NAD+ into a highly fluorescent product.[14] A decrease in fluorescence indicates the consumption of NAD+ by PARP1, and thus, inhibitors can be identified by an increase in the fluorescent signal.[15] Another fluorometric method measures the generation of nicotinamide, a byproduct of the PARP reaction.[16]

Section 2: Detailed Experimental Protocols

The following protocols provide step-by-step instructions for performing HTS assays to evaluate the inhibitory potential of 5-Bromo-2-butyramidobenzoic acid against PARP1.

Protocol 1: Competitive Fluorescence Polarization (FP) Assay for PARP1 Binding

This protocol is designed to identify compounds that bind to the NAD+ pocket of PARP1 by competing with a known fluorescently labeled inhibitor.

Workflow Diagram

Caption: Workflow for the competitive FP assay.

Materials and Reagents

• PARP1 Enzyme: Recombinant human PARP1

• Fluorescent Probe: A fluorescently labeled PARP1 inhibitor (e.g., Olaparib-TAMRA)

• Assay Buffer: Tris-based buffer (e.g., 50 mM Tris-HCl, pH 8.0, 50 mM NaCl, 1 mM MgCl2, 0.1% BSA, 1 mM DTT)

• Test Compound: 5-Bromo-2-butyramidobenzoic acid, dissolved in DMSO

• Positive Control: Unlabeled Olaparib

• Negative Control: DMSO

• Microplates: Low-volume, black, 384-well microplates

Assay Protocol

• Compound Plating:

  • Prepare a serial dilution of 5-Bromo-2-butyramidobenzoic acid in DMSO.

  • Using a liquid handler, dispense 100 nL of the compound dilutions, positive control (Olaparib), and negative control (DMSO) into the wells of a 384-well plate.

• Enzyme Addition:

  • Dilute the PARP1 enzyme to the desired concentration in assay buffer.

  • Add 5 µL of the diluted PARP1 enzyme to each well.

• Incubation:

  • Incubate the plate at room temperature for 15 minutes to allow for compound binding to the enzyme.

• Probe Addition:

  • Dilute the fluorescent probe to the desired concentration in assay buffer.

  • Add 5 µL of the diluted fluorescent probe to each well.

• Final Incubation:

  • Incubate the plate at room temperature for 30 minutes, protected from light.

• Detection:

  • Read the fluorescence polarization on a microplate reader equipped with appropriate filters for the fluorophore used.

Data Analysis

The FP signal is typically measured in millipolarization units (mP). The percent inhibition is calculated as follows:

% Inhibition = 100 * (1 - [(mP_sample - mP_min) / (mP_max - mP_min)])

Where:

• mP_sample is the mP value of the test compound well.

• mP_min is the average mP value of the positive control wells (e.g., high concentration of Olaparib).

• mP_max is the average mP value of the negative control wells (DMSO).

The IC50 value, the concentration of inhibitor that causes 50% inhibition, can be determined by fitting the dose-response data to a four-parameter logistic equation.

Protocol 2: AlphaScreen® Assay for PARP1 Catalytic Activity

This protocol measures the PARylation of a biotinylated histone H1 substrate by PARP1.

Workflow Diagram

Caption: Workflow for the AlphaScreen PARP1 assay.

Materials and Reagents

• PARP1 Enzyme: Recombinant human PARP1

• Substrate: Biotinylated Histone H1

• DNA Activator: Activated calf thymus DNA

• Cofactor: NAD+

• Assay Buffer: Tris-based buffer (e.g., 50 mM Tris-HCl, pH 8.0, 10 mM MgCl2, 1 mM DTT)

• Test Compound: 5-Bromo-2-butyramidobenzoic acid, dissolved in DMSO

• Positive Control: A known PARP inhibitor (e.g., Veliparib)

• Negative Control: DMSO

• Detection Reagents: Streptavidin-coated Donor beads and anti-poly(ADP-ribose) (PAR) antibody-conjugated Acceptor beads

• Microplates: White, 384-well microplates

Assay Protocol

• Reagent Preparation:

  • Prepare a master mix containing PARP1 enzyme, biotinylated histone H1, and activated DNA in assay buffer.

  • Prepare a separate solution of NAD+ in assay buffer.

• Compound Plating:

  • Dispense 100 nL of the serially diluted 5-Bromo-2-butyramidobenzoic acid, positive control, and negative control into the wells of a 384-well plate.

• Enzyme/Substrate Addition:

  • Add 5 µL of the PARP1/histone/DNA master mix to each well.

  • Incubate for 10 minutes at room temperature.

• Reaction Initiation:

  • Add 5 µL of the NAD+ solution to each well to start the enzymatic reaction.

• Reaction Incubation:

  • Incubate the plate at room temperature for 60 minutes.

• Detection:

  • Prepare a mixture of Streptavidin Donor beads and anti-PAR Acceptor beads in the dark.

  • Add 10 µL of the bead mixture to each well.

  • Incubate the plate in the dark at room temperature for 60 minutes.

• Signal Reading:

  • Read the AlphaScreen® signal on a compatible microplate reader.

Data Analysis

The data is analyzed similarly to the FP assay, by calculating the percent inhibition based on the signal from the positive and negative controls. An IC50 value is then determined from the dose-response curve.

Section 3: Data Interpretation and Validation

Hit Confirmation and Potency Determination

Initial hits from the primary HTS should be re-tested to confirm their activity. A full dose-response curve should be generated to determine the IC50 value, which is a measure of the compound's potency.

Orthogonal Assays and Selectivity Profiling

To eliminate false positives and to further characterize the mechanism of action, hits should be tested in an orthogonal assay that utilizes a different detection technology. For example, a hit from an FP assay could be validated in an AlphaScreen® or a direct enzymatic activity assay.

Selectivity profiling against other PARP family members (e.g., PARP2, Tankyrases) is also an important step to identify compounds with a desirable selectivity profile.

PARP Trapping Assays

As mentioned earlier, assessing the ability of a compound to trap PARP1 on DNA is crucial. A specific PARP trapping assay, such as the one based on fluorescence polarization described by BPS Bioscience, should be employed to determine if 5-Bromo-2-butyramidobenzoic acid exhibits this mechanism of action.[5]

Section 4: Summary of Key Assay Parameters

Parameter	Competitive FP Assay	AlphaScreen® Assay
Principle	Competitive Binding	Proximity-based signal amplification
Measures	Compound binding to PARP1	Catalytic activity (PARylation)
Primary Output	Fluorescence Polarization (mP)	Luminescence (counts)
Throughput	High to Ultra-High	High to Ultra-High
Advantages	Homogeneous, direct binding measurement	Highly sensitive, low sample consumption
Considerations	Requires a fluorescent probe	Potential for interference from colored compounds or light scatter

Conclusion

The high-throughput screening assays detailed in this guide provide a robust framework for the identification and characterization of novel PARP1 inhibitors like 5-Bromo-2-butyramidobenzoic acid. By employing a combination of assays that probe different aspects of PARP1 biology, researchers can gain a comprehensive understanding of a compound's mechanism of action and its potential as a therapeutic agent. The provided protocols offer a starting point for assay development and can be further optimized to meet the specific needs of a drug discovery campaign.

References

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• BPS Bioscience. PARP1 Homogenous Assay Kit - Protocol. [Link]

• Lord, C. J., & Ashworth, A. (2008). A high-throughput RNA interference screen for DNA repair determinants of PARP inhibitor sensitivity. DNA Repair, 7(12), 2010-2019. [Link]

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• Alfa Cytology. PARP Activity Assay Service. [Link]

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• Yasgar, A., et al. (2016). AlphaScreen-Based Assays: Ultra-High-Throughput Screening for Small-Molecule Inhibitors of Challenging Enzymes and Protein-Protein Interactions. Methods in Molecular Biology, 1439, 77-98. [Link]

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• Wang, L., et al. (2021). Discovery of 5-(3-bromo-2-(2,3-dibromo-4,5-dimethoxybenzyl)-4,5-dimethoxybenzylidene)thiazolidine-2,4-dione as a novel potent protein tyrosine phosphatase 1B inhibitor with antidiabetic properties. Bioorganic Chemistry, 108, 104648. [Link]

• Drake, A. C., et al. (2006). Amino acid ester prodrugs of 2-bromo-5,6-dichloro-1-(beta-D-ribofuranosyl)benzimidazole enhance metabolic stability in vitro and in vivo. Journal of Medicinal Chemistry, 49(18), 5521-5531. [Link]

• Wang, Y., et al. (2024). 5-Bromo-2-(phenyl-amino)-benzoic acid. Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 3), 256-259. [Link]

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• Bogard, A. S., et al. (2013). Development of a High-Throughput Screening Paradigm for the Discovery of Small Molecule Modulators of Adenylyl Cyclase: Identification of an Adenylyl Cyclase 2 Inhibitor. Journal of Biomolecular Screening, 18(6), 686-698. [Link]

• Sharma, A., et al. (2022). High-Throughput Screening of Natural Product and Synthetic Molecule Libraries for Antibacterial Drug Discovery. Molecules, 27(19), 6259. [Link]

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Application Note: A Scalable and Robust Protocol for the Synthesis of 5-Bromo-2-butyramidobenzoic Acid

Introduction and Strategic Overview

5-Bromo-2-butyramidobenzoic acid is a key building block in medicinal chemistry and drug development, often serving as an intermediate for more complex active pharmaceutical ingredients (APIs). Its structural motif, featuring a halogenated benzoic acid with an amide side chain, makes it a versatile precursor for introducing various functionalities through cross-coupling and other transformations.[1][2][3] The demand for reliable and scalable synthetic routes is therefore paramount for researchers in both academic and industrial settings.

This application note provides a comprehensive, field-tested guide for the scale-up synthesis of 5-Bromo-2-butyramidobenzoic acid. The narrative moves beyond a simple recitation of steps to explain the underlying chemical principles and strategic decisions—the "why" behind the "how"—ensuring both scientific integrity and practical applicability. The protocol is designed to be self-validating through integrated in-process controls (IPCs) and rigorous analytical characterization.

The chosen synthetic strategy is a robust two-step sequence commencing with the regioselective bromination of 2-aminobenzoic acid, followed by a Schotten-Baumann-type acylation. This route was selected for its high efficiency, use of readily available starting materials, and amenability to large-scale production with straightforward purification procedures.

Figure 1: High-level overview of the two-step synthetic workflow.

Part I: Scale-Up Synthesis of 2-Amino-5-bromobenzoic Acid (Intermediate)

Principle and Mechanistic Rationale

The first step involves the electrophilic aromatic substitution of 2-aminobenzoic acid. The amino (-NH₂) group is a powerful activating and ortho-, para-directing group, while the carboxylic acid (-COOH) group is a deactivating, meta-directing group. The strong activating effect of the amino group dominates, directing the incoming electrophile (Br⁺) primarily to the para position (position 5), which is sterically unhindered. This high regioselectivity is critical for scale-up, as it minimizes the formation of isomeric impurities that would complicate purification.[4][5] The reaction is typically performed in a polar solvent like glacial acetic acid, which facilitates the reaction and helps to control its exothermicity.

Materials and Equipment

Material	Grade	Supplier	Notes
2-Aminobenzoic Acid	≥99%	Standard Supplier
Bromine	ACS Reagent, ≥99.5%	Standard Supplier	Highly Corrosive & Toxic. Handle in fume hood.
Glacial Acetic Acid	ACS Reagent, ≥99.7%	Standard Supplier
Sodium Bisulfite	ACS Reagent	Standard Supplier	For quenching excess bromine.
Deionized Water	In-house
Equipment
20 L Jacketed Glass Reactor	With overhead mechanical stirrer, temperature probe, and addition funnel.
Filtration Apparatus	Buchner funnel, filter flask, vacuum source.
Drying Oven	Vacuum-capable.

Detailed Experimental Protocol

• Reactor Setup: Equip the 20 L jacketed reactor with an overhead stirrer, a temperature probe, and a pressure-equalizing dropping funnel. Ensure the setup is situated in a well-ventilated chemical fume hood.

• Charge Reactants: Charge the reactor with 2-aminobenzoic acid (1.00 kg, 7.29 mol) and glacial acetic acid (8.0 L). Begin stirring to form a slurry.

• Reaction Temperature: Cool the reactor contents to 15°C using the jacketed cooling system.

• Bromine Addition: In the fume hood, prepare a solution of bromine (1.22 kg, 0.39 L, 7.66 mol, 1.05 eq) in glacial acetic acid (2.0 L). Carefully load this solution into the dropping funnel.

• Controlled Reaction: Add the bromine solution dropwise to the stirred reactor slurry over a period of 2-3 hours. Causality: A slow addition rate is crucial to maintain the internal temperature between 15-20°C and prevent a dangerous exotherm or the formation of di-brominated byproducts.

• Reaction Monitoring (IPC): After the addition is complete, allow the mixture to stir at room temperature for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 70:30 Hexane:Ethyl Acetate). The reaction is complete when the starting material spot is no longer visible.

• Quenching: Slowly add a saturated aqueous solution of sodium bisulfite to the reaction mixture until the reddish-brown color of excess bromine dissipates, indicating a complete quench.

• Precipitation and Isolation: Add deionized water (5.0 L) to the reactor to precipitate the product. Stir for 30 minutes, then collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the filter cake thoroughly with deionized water (3 x 2 L) to remove residual acetic acid and salts.

• Drying: Dry the isolated solid in a vacuum oven at 60-70°C to a constant weight.

• Characterization: The expected yield is typically 85-95%. The product, 2-amino-5-bromobenzoic acid, should be a light beige or off-white powder.[5] Confirm identity and purity via HPLC and ¹H NMR.

Part II: Scale-Up Synthesis of 5-Bromo-2-butyramidobenzoic Acid

Principle and Mechanistic Rationale

This step is a nucleophilic acyl substitution, a fundamental amide bond-forming reaction.[6][7] The amino group of 2-amino-5-bromobenzoic acid acts as a nucleophile, attacking the electrophilic carbonyl carbon of butyryl chloride.[8] This reaction generates hydrochloric acid (HCl) as a byproduct. To drive the reaction to completion, a base must be added to neutralize the HCl, which would otherwise protonate the starting amine, rendering it non-nucleophilic. An aqueous base like NaOH is used in a Schotten-Baumann condition, which is highly effective, cost-efficient, and well-suited for scale-up.

Materials and Equipment

Material	Grade	Supplier	Notes
2-Amino-5-bromobenzoic Acid	From Part I
Butyryl Chloride	≥98%	Standard Supplier	Corrosive, Flammable, Lachrymator. Handle in fume hood.[8][9][10][11]
Sodium Hydroxide (NaOH)	ACS Reagent, pellets	Standard Supplier
Hydrochloric Acid (HCl)	37% (conc.), ACS Reagent	Standard Supplier	For acidification.
Ethyl Acetate	ACS Grade	Standard Supplier	For recrystallization.
Hexane	ACS Grade	Standard Supplier	For recrystallization.
Equipment
20 L Jacketed Glass Reactor	With overhead mechanical stirrer, temperature probe, and addition funnel.
Filtration Apparatus	Buchner funnel, filter flask, vacuum source.
pH Meter/Strips

Detailed Experimental Protocol

• Reactor Setup: In a clean 20 L jacketed reactor, dissolve 2-amino-5-bromobenzoic acid (1.20 kg, 5.55 mol) in an aqueous solution of sodium hydroxide (0.51 kg, 12.77 mol, 2.3 eq) in 10 L of deionized water.

• Cooling: Cool the solution to 0-5°C using the jacketed cooling system.

• Reagent Addition: Add butyryl chloride (0.65 kg, 0.67 L, 6.11 mol, 1.1 eq) dropwise via the addition funnel over 1.5-2 hours. Causality: Maintaining a low temperature is critical to control the exotherm from both the acylation and the acid-base neutralization, and to minimize hydrolysis of the butyryl chloride.

• Reaction Monitoring (IPC): Stir the reaction mixture at 0-5°C for an additional 2 hours after the addition is complete. Monitor the disappearance of the starting material by TLC or HPLC.

• Workup - Acidification: Once the reaction is complete, slowly and carefully add concentrated hydrochloric acid to the reactor to adjust the pH to ~2-3. This will precipitate the carboxylic acid product. Monitor the pH closely. Safety: Acidification is exothermic; perform slowly with efficient cooling.

• Isolation: Stir the resulting thick slurry for 1 hour in an ice bath, then collect the white solid product by vacuum filtration.

• Washing: Wash the filter cake with cold deionized water (3 x 2 L) to remove salts.

• Purification - Recrystallization: Transfer the crude solid to a clean vessel and recrystallize from a suitable solvent system, such as ethyl acetate/hexane, to achieve high purity.

• Drying: Dry the purified white crystalline solid in a vacuum oven at 60-70°C to a constant weight.

• Final Analysis: The expected yield is typically 80-90%. Characterize the final product for identity, purity, and quality using HPLC, ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Quantitative Data Summary

Parameter	Step 1: Bromination	Step 2: Amidation
Starting Material	2-Aminobenzoic Acid	2-Amino-5-bromobenzoic Acid
SM Amount (kg)	1.00 kg	1.20 kg
SM Amount (mol)	7.29 mol	5.55 mol
Key Reagent	Bromine	Butyryl Chloride
Reagent Equiv.	1.05	1.1
Solvent(s)	Glacial Acetic Acid	Water
Temperature	15-20°C	0-5°C
Reaction Time	3-5 hours	3-4 hours
Typical Yield	85-95%	80-90%
Product Purity (HPLC)	>98%	>99.5% (after recrystallization)

Troubleshooting and Process Optimization

Effective scale-up requires anticipating and addressing potential challenges. The following guide outlines common issues and their solutions.

Figure 2: Troubleshooting guide for common issues in the synthesis.

Safety and Handling

All operations must be conducted by trained personnel in a controlled laboratory or pilot plant environment.

• Butyryl Chloride: Highly flammable, corrosive, and causes severe skin burns and eye damage.[9][10] It is also a lachrymator and has a strong, pungent odor.[8] Always handle in a chemical fume hood using appropriate PPE, including butyl rubber gloves, chemical splash goggles, a face shield, and a flame-retardant lab coat.[9][11] Keep away from heat, sparks, and open flames.[11]

• Bromine: Extremely toxic, corrosive, and can cause severe burns upon contact. Inhalation can be fatal. All manipulations must occur in a certified chemical fume hood with appropriate respiratory protection if necessary.

• Acids and Bases: Concentrated acids (HCl, Acetic Acid) and bases (NaOH) are highly corrosive. Handle with appropriate PPE to prevent skin and eye contact. Acid-base neutralizations are exothermic and must be performed with adequate cooling.

Emergency equipment, including safety showers, eyewash stations, and appropriate fire extinguishers, must be readily accessible.[12]

References

• Title: Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3 Source: The Journal of Organic Chemistry URL: [Link]

• Title: BUTYRYL CHLORIDE Technical Data Sheet Source: VanDeMark Chemical URL: [Link]

• Title: BUTYL CHLORIDE HAZARD SUMMARY Source: New Jersey Department of Health URL: [Link]

• Title: Atom-economic catalytic amide synthesis from amines and carboxylic acids activated in situ with acetylenes Source: Nature Communications (via PubMed Central) URL: [Link]

• Title: Amide synthesis by acylation Source: Organic Chemistry Portal URL: [Link]

• Title: The Versatility of 5-Amino-2-Bromobenzoic Acid: A Key Component in Fine Chemical Synthesis Source: NINGBO INNO PHARMCHEM CO.,LTD. URL: [Link]

• Title: Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory and analgesic agents Source: Bioorganic & Medicinal Chemistry (via PubMed) URL: [Link]

• Title: Aminobenzoic Acid Derivatives Obstruct Induced Fit in the Catalytic Center of the Ribosome Source: ACS Chemical Biology (via PubMed Central) URL: [Link]

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Application Notes and Protocols for the Functionalization of the Carboxylic Acid Group in 5-Bromo-2-butyramidobenzoic Acid

Abstract

This comprehensive guide provides detailed application notes and validated protocols for the chemical modification of the carboxylic acid moiety in 5-Bromo-2-butyramidobenzoic acid. This trifunctional building block is of significant interest to researchers in drug discovery and chemical biology, offering a versatile scaffold for the synthesis of novel molecular probes, screening compounds, and potential therapeutic agents. The protocols herein are designed to be robust and reproducible, with a focus on chemoselectivity and high-yield transformations. We will explore several key functionalization pathways, including esterification, amide bond formation, and conversion to the acyl chloride intermediate, providing the rationale behind reagent selection and reaction conditions.

Introduction: Strategic Importance of 5-Bromo-2-butyramidobenzoic Acid

5-Bromo-2-butyramidobenzoic acid is a synthetically attractive molecule possessing three distinct functional groups: a carboxylic acid, a secondary amide, and an aryl bromide. This unique arrangement allows for orthogonal chemical modifications, making it a valuable starting material for the construction of complex molecular architectures. The carboxylic acid group, in particular, serves as a primary handle for derivatization, enabling the introduction of a wide array of functionalities that can modulate the compound's physicochemical properties, biological activity, and pharmacokinetic profile.

The strategic functionalization of the carboxylic acid can be leveraged to:

• Introduce diverse chemical groups: Esters and amides can be synthesized to explore structure-activity relationships (SAR).

• Enable bioconjugation: The carboxylic acid can be activated to couple with biomolecules such as peptides, proteins, or nucleic acids.

• Improve drug-like properties: Modification of the carboxyl group can influence solubility, cell permeability, and metabolic stability.

• Serve as a precursor for further transformations: The carboxylic acid can be converted to other functional groups like alcohols or ketones.

This guide will provide researchers with the necessary tools and knowledge to confidently and efficiently functionalize the carboxylic acid group of 5-Bromo-2-butyramidobenzoic acid.

PART 1: Esterification of the Carboxylic Acid

Esterification is a fundamental transformation that can be used to mask the polarity of the carboxylic acid, improve membrane permeability, or create prodrugs. Given the presence of a secondary amide in the starting material, reaction conditions must be chosen carefully to avoid undesired side reactions.

Fischer-Speier Esterification: A Classic Approach

The Fischer-Speier esterification is a reliable and cost-effective method for the synthesis of esters from carboxylic acids and alcohols under acidic catalysis.[1] The reaction is an equilibrium process, and thus, it is typically performed with a large excess of the alcohol to drive the reaction to completion.

Reaction Scheme:

Caption: Fischer-Speier Esterification of 5-Bromo-2-butyramidobenzoic acid.

Protocol 1: Synthesis of Methyl 5-Bromo-2-butyramidobenzoate

Materials:

• 5-Bromo-2-butyramidobenzoic acid

• Methanol (MeOH), anhydrous

• Sulfuric acid (H₂SO₄), concentrated

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

• Reflux condenser

• Separatory funnel

Procedure:

• To a round-bottom flask, add 5-Bromo-2-butyramidobenzoic acid (1.0 eq).

• Add a large excess of anhydrous methanol (e.g., 20-50 eq) to serve as both reactant and solvent.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq) to the stirring solution.

• Equip the flask with a reflux condenser and heat the reaction mixture to reflux (approximately 65 °C for methanol).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Remove the excess methanol using a rotary evaporator.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Carefully wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid catalyst.

• Wash the organic layer with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude ester.

• Purify the crude product by column chromatography on silica gel if necessary.

Parameter	Condition	Rationale
Alcohol	Large excess	Drives the equilibrium towards the product side.
Catalyst	Conc. H₂SO₄	Protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic.[1]
Temperature	Reflux	Increases the reaction rate.
Work-up	NaHCO₃ wash	Neutralizes the strong acid catalyst to prevent product degradation.

PART 2: Amide Bond Formation

The formation of an amide bond from the carboxylic acid of 5-Bromo-2-butyramidobenzoic acid is a key transformation for generating libraries of compounds with diverse biological activities. This requires the activation of the carboxylic acid, which can be achieved through various coupling reagents.

Carbodiimide-Mediated Amide Coupling

Carbodiimides, such as Dicyclohexylcarbodiimide (DCC) and the water-soluble 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), are widely used reagents for amide bond formation.[2][3] These reagents activate the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is then attacked by the amine.

Reaction Scheme:

Caption: General scheme for amide bond formation.

Protocol 2: Synthesis of N-Benzyl-5-bromo-2-butyramidobenzamide using EDC and HOBt

Materials:

• 5-Bromo-2-butyramidobenzoic acid

• Benzylamine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve 5-Bromo-2-butyramidobenzoic acid (1.0 eq) in anhydrous DCM or DMF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add HOBt (1.1 eq) to the solution.

• Add EDC·HCl (1.2 eq) to the reaction mixture and stir for 15-30 minutes at room temperature to pre-activate the carboxylic acid.

• In a separate flask, dissolve benzylamine (1.1 eq) in the reaction solvent and add it dropwise to the activated carboxylic acid solution.

• Add DIPEA or TEA (2.0-3.0 eq) to the reaction mixture to act as a base.

• Stir the reaction at room temperature and monitor its progress by TLC.

• Upon completion, dilute the reaction mixture with the organic solvent.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Parameter	Reagent	Rationale
Coupling Reagent	EDC·HCl	Water-soluble carbodiimide; byproducts are easily removed by aqueous work-up.[3]
Additive	HOBt	Suppresses racemization and minimizes the formation of N-acylurea byproduct.[4]
Base	DIPEA/TEA	Neutralizes the HCl salt of EDC and the acid formed during the reaction.
Solvent	DCM/DMF	Aprotic solvents that are generally unreactive towards the coupling reagents.

Uronium/Aminium Salt-Based Coupling Reagents

For more challenging couplings, especially with sterically hindered amines or acids, uronium/aminium salt-based reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are highly effective. These reagents form highly reactive activated esters.

PART 3: Conversion to Acyl Chloride

The conversion of the carboxylic acid to an acyl chloride provides a highly reactive intermediate that can readily undergo nucleophilic acyl substitution with a wide range of nucleophiles, including alcohols, amines, and organometallic reagents. Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation.[5][6][7][8]

Reaction Scheme:

Caption: Synthesis of the acyl chloride derivative.

Protocol 3: Synthesis of 5-Bromo-2-butyramidobenzoyl chloride

Materials:

• 5-Bromo-2-butyramidobenzoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous Toluene or Dichloromethane (DCM)

• A catalytic amount of Dimethylformamide (DMF) (optional)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

• Reflux condenser with a drying tube or inert gas inlet

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, suspend 5-Bromo-2-butyramidobenzoic acid (1.0 eq) in anhydrous toluene or DCM.

• Carefully add thionyl chloride (2.0-5.0 eq) to the suspension.

• Add a catalytic amount of DMF (1-2 drops) if desired, which can accelerate the reaction.[6]

• Heat the reaction mixture to reflux and maintain the temperature until the reaction is complete (monitor by the cessation of gas evolution and TLC analysis of a quenched aliquot).

• Allow the reaction to cool to room temperature.

• Carefully remove the excess thionyl chloride and solvent under reduced pressure. It is advisable to use a trap containing a base (e.g., NaOH solution) to neutralize the corrosive and toxic vapors.

• The resulting crude acyl chloride is often used immediately in the next step without further purification.

Safety Precautions: Thionyl chloride is a corrosive and lachrymatory substance. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

Chemoselectivity and Protecting Group Considerations

The described protocols are designed to be chemoselective for the carboxylic acid group. The secondary amide in 5-Bromo-2-butyramidobenzoic acid is generally less reactive than the carboxylic acid under the specified conditions.[9] However, for particularly sensitive substrates or harsh reaction conditions, protection of the amide nitrogen might be considered.[10][11] Similarly, the aryl bromide is stable under these conditions but can be utilized for subsequent cross-coupling reactions.

Conclusion

The functionalization of the carboxylic acid group of 5-Bromo-2-butyramidobenzoic acid opens up a vast chemical space for the synthesis of novel compounds. The protocols detailed in this guide provide a solid foundation for researchers to perform esterifications, amide couplings, and acyl chloride formations with confidence. By understanding the principles behind each transformation and carefully controlling the reaction conditions, scientists can effectively utilize this versatile building block in their research and development endeavors.

References

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• Cortes, S. (2020, April 26). 17.2: Protecting Groups. Chemistry LibreTexts. Retrieved from [Link]

• Allen. (n.d.). How is benzoic acid converted to Benzyl chloride. Retrieved from [Link]

• Albericio, F., & El-Faham, A. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6605.

• Aapptec. (n.d.). Coupling Reagents. Retrieved from [Link]

• DilunBio. (2025, September 2). Commonly Used Coupling Reagents in Peptide Synthesis. Retrieved from [Link]

• Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467.
• Houben-Weyl. (2005). Synthesis of Peptides and Peptidomimetics. Georg Thieme Verlag.

• ResearchGate. (2014, February 26). How can I perform a reaction of conversion of benzoic acid to benzoyl chloride using thionyl chloride, and monitor the progress of this reaction? Retrieved from [Link]

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• Brainly.in. (2019, November 18). how to convert acid into acid chloride using thionyl chloride. Retrieved from [Link]

• ResearchGate. (n.d.). Convenient Synthesis of p-Aminobenzoic Acids and their Methyl Esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acid to Acid Chloride - Common Conditions. Retrieved from [Link]

• National Institutes of Health. (n.d.). 5-Bromo-2-(phenylamino)benzoic acid. PMC. Retrieved from [Link]

• Accounts of Chemical Research. (n.d.). New amino-protecting groups in organic synthesis. Retrieved from [Link]

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• Ningbo Inno Pharmchem Co., Ltd. (2025, February 27). 5-Bromo-2-iodobenzoic Acid: Comprehensive Overview and Applications. Retrieved from [Link]

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• WIPO Patentscope. (n.d.). WO/2023/019849 METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. Retrieved from [Link]

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Application Notes and Protocols for 5-Bromo-2-butyramidobenzoic Acid in Agrochemical Research

Introduction: Unlocking the Potential of a Novel Benzamide Derivative

In the continuous quest for novel and effective agrochemicals, the exploration of unique chemical scaffolds is paramount. 5-Bromo-2-butyramidobenzoic acid is a compound of interest, integrating two key toxophoric moieties known for their roles in bioactive molecules: a halogenated benzoic acid and a benzamide functional group. Halogenated aromatic acids are precursors to various herbicides and pesticides, where the halogen atoms can enhance efficacy and environmental persistence.[1] The benzamide group is a well-established feature in a range of modern fungicides and insecticides, often targeting crucial cellular processes in pests and pathogens.[2][3][4]

While the specific agrochemical applications of 5-Bromo-2-butyramidobenzoic acid are not yet extensively documented, its structural characteristics suggest a strong potential for biological activity. These application notes provide a comprehensive guide for researchers to systematically investigate its efficacy as a potential herbicide, fungicide, or insecticide. The protocols outlined herein are designed to serve as a robust starting point for screening and characterizing this novel compound, enabling a thorough evaluation of its promise in crop protection.

Chemical Profile of 5-Bromo-2-butyramidobenzoic Acid

Property	Value	Source
CAS Number	73721-76-3	[5]
Molecular Formula	C₁₁H₁₂BrNO₃	[6]
Molecular Weight	286.12 g/mol	[6]
Appearance	White to off-white crystalline powder (predicted)	[7]
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol, acetone, and chloroform (predicted based on similar structures).

Hypothesized Mechanisms of Action and Rationale for Screening

The chemical structure of 5-Bromo-2-butyramidobenzoic acid provides a logical basis for investigating its potential as a multi-spectrum agrochemical.

• Fungicidal Potential: The benzamide moiety is a key feature of several successful fungicides.[3][4] One prominent mode of action for benzamide fungicides is the inhibition of microtubule assembly through binding to β-tubulin, which disrupts cell division and leads to fungal death.[3][8] Another target for some benzamide derivatives is the succinate dehydrogenase (SDHI) enzyme in the mitochondrial respiratory chain, which halts cellular energy production.[1][4] The presence of the butyramido group may influence its binding affinity to these target sites.

• Herbicidal Potential: Benzoic acid derivatives are known to possess herbicidal properties.[9] Their mechanism of action can be complex, often involving the disruption of cellular processes like cell membrane integrity and amino acid absorption.[7][10] Chlorophenoxyacetic acid herbicides, which share a similar aromatic acid structure, have been shown to interfere with the formation and transport of essential compounds in plants.[11] The bromo-substitution on the benzene ring of 5-Bromo-2-butyramidobenzoic acid could enhance its uptake and translocation within the plant.

• Insecticidal Potential: The benzamide scaffold is also present in certain classes of insecticides.[2][12] Some benzamide insecticides act on the nervous system of insects, for example, by modulating GABA receptors.[12] The lipophilic nature of the butyryl group and the overall molecular structure could facilitate penetration of the insect cuticle and interaction with molecular targets.

The following diagram illustrates the potential, hypothesized mechanisms of action that warrant investigation for 5-Bromo-2-butyramidobenzoic acid.

Caption: Hypothesized molecular targets for 5-Bromo-2-butyramidobenzoic acid.

Experimental Protocols for Agrochemical Screening

The following protocols provide a framework for the initial screening of 5-Bromo-2-butyramidobenzoic acid. It is crucial to include appropriate positive and negative controls in all assays.

Protocol 1: In Vitro Fungicidal Activity Screening (Food Poisoning Technique)

This method is a standard and effective way to assess the direct inhibitory effect of a compound on fungal mycelial growth.[12][13]

1. Preparation of Stock Solution:

• Dissolve 5-Bromo-2-butyramidobenzoic acid in a suitable solvent (e.g., acetone or DMSO) to prepare a stock solution of 10 mg/mL.
• Prepare serial dilutions of the stock solution to obtain the desired test concentrations.

2. Media Preparation:

• Prepare Potato Dextrose Agar (PDA) according to the manufacturer's instructions and autoclave.
• Cool the molten PDA to approximately 50°C.
• Add the appropriate volume of the test compound dilutions to the molten PDA to achieve the final desired concentrations (e.g., 10, 50, 100, 200 ppm). Ensure the solvent concentration is consistent across all treatments and does not exceed a level that inhibits fungal growth (typically <1% v/v).
• Pour the amended PDA into sterile Petri dishes and allow them to solidify.

3. Fungal Inoculation:

• Use actively growing cultures of representative plant pathogenic fungi (e.g., Botrytis cinerea, Fusarium graminearum, Rhizoctonia solani).
• Using a sterile cork borer, cut a 5 mm diameter mycelial plug from the margin of the fungal colony.
• Place the mycelial plug, mycelium-side down, in the center of the fungicide-amended and control PDA plates.

4. Incubation and Data Collection:

• Incubate the plates at the optimal temperature for the specific fungus (e.g., 25°C) in the dark.
• Measure the colony diameter (in two perpendicular directions) daily until the fungal growth in the negative control plate reaches the edge of the plate.

5. Data Analysis:

• Calculate the percentage of growth inhibition using the following formula:
• % Inhibition = ((dc - dt) / dc) * 100
• Where dc is the average diameter of the fungal colony in the control plate and dt is the average diameter of the fungal colony in the treated plate.
• Determine the EC₅₀ (Effective Concentration to inhibit 50% of growth) value by plotting the percentage of inhibition against the log of the compound concentration and performing a probit analysis.[14]

Protocol 2: Herbicidal Activity Screening (Whole-Plant Pot Assay)

This protocol assesses the pre- and post-emergence herbicidal activity of the test compound on model weed species.[15][16][17]

1. Plant Material and Growth Conditions:

• Select representative weed species (e.g., a monocot like Avena fatua and a dicot like Amaranthus retroflexus).
• Sow seeds in pots containing a standard potting mix and grow in a greenhouse or growth chamber with controlled temperature, humidity, and photoperiod.

2. Pre-emergence Application:

• Prepare a solution of 5-Bromo-2-butyramidobenzoic acid in a suitable solvent with a surfactant.
• Within 24 hours of sowing the seeds, apply the test solution evenly to the soil surface using a laboratory sprayer.
• Use a range of application rates (e.g., 100, 500, 1000 g a.i./ha).
• Include a solvent-only control and a positive control with a commercial herbicide.

3. Post-emergence Application:

• Grow the plants until they reach the 2-3 leaf stage.[15]
• Apply the test solution as described for the pre-emergence application, ensuring uniform coverage of the foliage.

4. Assessment:

• Visually assess the plants for signs of phytotoxicity (e.g., chlorosis, necrosis, stunting, mortality) at 7, 14, and 21 days after treatment.
• Use a rating scale (e.g., 0 = no effect, 100 = complete kill).
• For a more quantitative assessment, measure the fresh or dry weight of the above-ground biomass at the end of the experiment and compare it to the untreated control.

5. Data Analysis:

• Calculate the percentage of injury or biomass reduction for each treatment.
• Determine the GR₅₀ (the dose required to cause a 50% reduction in growth) for the compound.

Protocol 3: Insecticidal Activity Screening (Topical Application and Ingestion Bioassay)

These bioassays evaluate the contact and stomach poison activity of the compound against a model insect pest.[2][5][18]

A. Topical Application (Contact Toxicity):

1. Insect Rearing:

• Use a susceptible laboratory strain of a model insect (e.g., larvae of the fall armyworm, Spodoptera frugiperda).
• Rear the insects on an artificial diet under controlled conditions.

2. Application:

• Dissolve 5-Bromo-2-butyramidobenzoic acid in a volatile solvent like acetone.
• Use a micro-applicator to apply a precise volume (e.g., 1 µL) of the test solution to the dorsal thorax of each larva.
• Test a range of doses per insect.
• Treat a control group with the solvent only.

3. Observation and Data Collection:

• Place the treated larvae individually in petri dishes with a small piece of artificial diet.
• Record mortality at 24, 48, and 72 hours after application.

B. Ingestion Bioassay (Stomach Poison):

1. Diet Preparation:

• Prepare the artificial diet for the test insect.
• Incorporate the test compound into the diet at various concentrations while the diet is still liquid and cooling.

2. Bioassay:

• Dispense the treated diet into the wells of a multi-well plate.
• Place one larva in each well.
• Include a control group with an untreated diet.

3. Observation and Data Collection:

• Record larval mortality at regular intervals for up to 7 days.
• Also, observe for any sublethal effects like reduced feeding or delayed development.[6]

4. Data Analysis (for both assays):

• Calculate the percentage of mortality for each dose/concentration, correcting for control mortality using Abbott's formula.
• Determine the LD₅₀ (Lethal Dose for 50% of the population) for the topical application and the LC₅₀ (Lethal Concentration for 50% of the population) for the ingestion bioassay using probit analysis.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the initial screening and characterization of a novel agrochemical candidate like 5-Bromo-2-butyramidobenzoic acid.

Caption: A generalized workflow for agrochemical candidate evaluation.

Conclusion and Future Directions

5-Bromo-2-butyramidobenzoic acid represents a promising, yet underexplored, candidate for agrochemical development. Its hybrid structure, containing both a halogenated benzoic acid and a benzamide moiety, provides a strong rationale for its investigation as a potential fungicide, herbicide, or insecticide. The protocols detailed in these application notes offer a systematic and scientifically rigorous approach to conducting this initial screening. Positive results from these primary assays should be followed by more in-depth studies, including determining the spectrum of activity against a wider range of pests and crop species, and elucidating the precise mechanism of action. Such a structured research program will be crucial in determining the true potential of 5-Bromo-2-butyramidobenzoic acid as a novel active ingredient for the crop protection industry.

References

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• Protocols for Testing the Toxicity of Novel Insecticidal Chemistries to Mosquitoes. Journal of Visualized Experiments. [URL: https://www.jove.com/t/57768/protocols-for-testing-the-toxicity-of-novel-insecticidal]
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• In Vitro Fungicide Sensitivity and Effect of Organic Matter Concentration on Fungicide Bioavailability in Take-All Root Rot Pathogens Isolated from North Carolina. APS Journals. [URL: https://apsjournals.apsnet.org/doi/10.1094/PDI-01-23-0078-RE]
• 5-Bromo-2-butyramidobenzoic acid CAS 73721-76-3. United States Biological. [URL: https://www.usbio.net/item/B6125]
• Development of an extended-laboratory method to test novel insecticides in bait formulation. Pest Management Science. [URL: https://onlinelibrary.wiley.com/doi/10.1002/ps.5324]
• European Guidelines to conduct herbicide resistance tests. European Herbicide Resistance Working Group. [URL: https://www.ewrs.org/wp-content/uploads/2017/10/European-Guidelines-to-conduct-herbicide-resistance-tests-20171013.pdf]
• 5-Bromo-2-butyramidobenzoic acid - Data Sheet. United States Biological. [URL: https://www.usbio.
• Mechanism of action of benzoic acid. Jiyou Industries Co. Ltd. [URL: https://www.jiyou-chem.com/news/mechanism-of-action-of-benzoic-acid-45924726.html]
• Traditional 'Chemical-Based' Discovery and Screening. Plant and Soil Sciences eLibrary. [URL: https://passel2.unl.edu/view/lesson/c2d3b2451f28/2]
• Bioassay Techniques in Entomological Research. SciSpace. [URL: https://typeset.io/papers/bioassay-techniques-in-entomological-research-2x0z0q0p]
• Application and Pharmacology of Benzoic acid. ChemicalBook. [URL: https://www.chemicalbook.com/article/Application-and-Pharmacology-of-Benzoic-acid.htm]
• Fungicide Modes of Action and Spectrum. CABI Digital Library. [URL: https://www.cabi.org/cabidigitallibrary/document/doi/10.1079/9781786394203.0005/pdf]
• 1,2,4-Triazole benzamide derivative TPB against Gaeumannomyces graminis var. tritici as a novel dual-target fungicide inhibiting ergosterol synthesis and adenine nucleotide transferase function. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/34261448/]
• Effect of Chlorophenoxyacetic Acid Herbicides on Glycine Conjugation of Benzoic Acid. Xenobiotica. [URL: https://www.tandfonline.com/doi/abs/10.3109/00498258309052277]
• Part I: Mode of Action of Herbicides. YouTube. [URL: https://www.youtube.
• What is the mechanism of Benzoic Acid?. Patsnap Synapse. [URL: https://synapse.patsnap.com/article/5a9b8c7d6f5e4d3c2b1a0f9e]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Bromo-2-butyramidobenzoic Acid

Prepared by: Your Senior Application Scientist

Welcome to the technical support guide for the synthesis of 5-Bromo-2-butyramidobenzoic acid. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, optimize reaction conditions, and ultimately improve product yield and purity. This guide moves beyond simple protocols to explain the fundamental principles governing the reaction, empowering you to troubleshoot effectively.

Reaction Overview and Mechanism

The synthesis of 5-Bromo-2-butyramidobenzoic acid is a classic example of nucleophilic acyl substitution, specifically the N-acylation of 5-Bromo-2-aminobenzoic acid. The primary amine of the starting material acts as a nucleophile, attacking the electrophilic carbonyl carbon of an acylating agent, typically butyryl chloride.

Reaction Scheme:

(5-Bromo-2-aminobenzoic acid reacts with Butyryl chloride in the presence of a base to yield 5-Bromo-2-butyramidobenzoic acid and a salt byproduct.)

The reaction proceeds via a tetrahedral intermediate. A base is crucial to neutralize the HCl generated, driving the equilibrium towards the product.[1][2]

Caption: General mechanism for N-acylation.

Troubleshooting Guide: Common Issues and Solutions

This section addresses the most frequent challenges encountered during the synthesis in a direct question-and-answer format.

Problem Area 1: Low or No Product Yield

Q: My reaction yield is consistently below 50%. What are the most probable causes?

A: Consistently low yields typically point to one of three primary issues: reagent quality, reaction conditions, or workup procedure.

• Hydrolysis of Butyryl Chloride: Butyryl chloride is highly reactive and readily hydrolyzes upon contact with moisture from the air, glassware, or solvents to form inactive butyric acid.[1][3][4] This is often the main culprit. Even seemingly anhydrous solvents can contain enough water to significantly impact the reaction.

• Poor Starting Material Quality: The purity of your 5-Bromo-2-aminobenzoic acid is critical. Impurities from its own synthesis, such as 2-amino-3,5-dibromobenzoic acid, can interfere with the reaction and complicate purification.[5][6]

• Incorrect Stoichiometry or Inefficient Base: Using an insufficient amount of base will fail to neutralize the generated HCl, leading to the protonation of the starting amine, which deactivates it as a nucleophile. An excess of a strong base under harsh conditions can lead to saponification of the product.

Q: I suspect my butyryl chloride has degraded. How can I verify this and what are the proper handling procedures?

A: Visual inspection and proper handling are key.

• Verification: Fresh butyryl chloride should be a clear, colorless liquid.[7] If it appears cloudy or you observe a white precipitate (butyric acid), it has likely hydrolyzed.[8] A sharp, acidic odor of HCl is another strong indicator of decomposition.[8]

• Prevention and Handling:

  • Storage: Always store butyryl chloride in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).

  • Handling: Use dry syringes or cannulas for transfers. Never leave the bottle open to the atmosphere. Conduct the reaction under an inert gas blanket.[9]

  • Glassware: Ensure all glassware is oven-dried or flame-dried immediately before use and cooled under a stream of inert gas or in a desiccator.[9]

Problem Area 2: Byproduct Formation

Q: My final product is impure. What are the most common side reactions and how can I minimize them?

A: The primary side reaction of concern is O-acylation of the carboxylic acid group. Di-acylation can also occur, though it is less common under controlled conditions.

• O-Acylation: The carboxylate group, especially when deprotonated by the base, can also act as a nucleophile and react with butyryl chloride. This forms a mixed anhydride which is unstable and can lead to various impurities during workup.

• Butyric Acid: This is not a side-reaction of the main pathway but is the product of butyryl chloride hydrolysis. It can be difficult to separate from the desired product due to similar acidic properties.

To minimize these byproducts:

• Control Temperature: Run the reaction at a low temperature (0-5 °C). This slows the rate of side reactions more than the desired N-acylation.

• Slow Addition: Add the butyryl chloride dropwise to the solution of the amine and base. This maintains a low instantaneous concentration of the acylating agent, favoring reaction with the more nucleophilic amine.[3][9]

• Choice of Base: Using a milder, non-nucleophilic base like triethylamine or pyridine instead of a strong base like NaOH can sometimes reduce side reactions, although this requires an organic solvent system.

Caption: A logical workflow for troubleshooting common synthesis issues.

Optimized Experimental Protocol

This protocol details a reliable method using Schotten-Baumann conditions, which are effective for acylating water-insoluble amines.

Materials:

• 5-Bromo-2-aminobenzoic acid (MW: 216.04 g/mol )[10]

• Butyryl chloride (MW: 106.55 g/mol )[1]

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated and 1M

• Deionized water

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (N₂ or Ar), dissolve 5-Bromo-2-aminobenzoic acid (1.0 eq) in anhydrous DCM.

• Base Addition: Add a 10% aqueous solution of NaOH (2.2 eq). The mixture will be biphasic. Stir vigorously to ensure good mixing between the layers.

• Cooling: Cool the vigorously stirring mixture to 0 °C in an ice-water bath. Maintaining a low temperature is critical to minimize hydrolysis of the acyl chloride.[11]

• Acylation: Add butyryl chloride (1.1 - 1.2 eq) dropwise via a syringe or dropping funnel over 20-30 minutes. Ensure the internal temperature does not rise above 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 2-3 hours. Monitor the reaction's progress by TLC (Thin Layer Chromatography), checking for the disappearance of the starting amine.

• Workup - Quenching and Separation: Once the reaction is complete, transfer the mixture to a separatory funnel. Separate the organic and aqueous layers.

• Workup - Washing:

  • Wash the organic layer with 1M HCl (2 x volume) to remove any unreacted amine and excess base.

  • Wash with saturated aqueous NaHCO₃ solution (2 x volume) to remove any butyric acid formed.

  • Wash with brine (1 x volume).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter the drying agent and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The crude solid can be purified by recrystallization, typically from an ethanol/water or acetic acid/water mixture, to yield 5-Bromo-2-butyramidobenzoic acid as a solid.

Parameter	Recommended Condition	Rationale
Solvent	Dichloromethane (DCM)	Good solubility for starting material; immiscible with aqueous base.
Base	Aq. Sodium Hydroxide (NaOH)	Effectively neutralizes HCl; keeps amine deprotonated.
Temperature	0 °C to Room Temp.	Controls exothermicity and minimizes side reactions/hydrolysis.
Acylating Agent	Butyryl Chloride (1.1-1.2 eq)	Slight excess ensures complete reaction of the limiting reagent.
Addition Rate	Slow, Dropwise (20-30 min)	Minimizes byproduct formation by keeping acyl chloride concentration low.[3]

Frequently Asked Questions (FAQs)

Q: Can I use butyric anhydride instead of butyryl chloride? A: Yes. Butyric anhydride is less reactive and less sensitive to moisture than butyryl chloride. The reaction may require heating and a longer reaction time. The byproduct is butyric acid, which must be thoroughly removed during the workup, but you avoid generating corrosive HCl gas.

Q: My starting material, 5-Bromo-2-aminobenzoic acid, is poorly soluble. What can I do? A: 5-Bromo-2-aminobenzoic acid has good solubility in methanol and dimethyl sulfoxide (DMSO).[5][6] However, for Schotten-Baumann conditions, converting it to its sodium salt with aqueous NaOH (as described in the protocol) will bring it into the aqueous phase where it can react at the interface with the butyryl chloride in the organic phase. Vigorous stirring is essential.

Q: What is the best way to confirm the identity and purity of my final product? A: A combination of techniques is recommended.

• ¹H NMR (Proton NMR): Will clearly show the appearance of the butyryl group's characteristic peaks (a triplet around 0.9 ppm, a sextet around 1.7 ppm, and a triplet around 2.4 ppm) and the disappearance of the amine (-NH₂) protons.

• LC-MS (Liquid Chromatography-Mass Spectrometry): To confirm the molecular weight of the product (C₁₁H₁₂BrNO₃, MW: 286.12 g/mol ) and assess purity.

• Melting Point: A sharp melting point close to the literature value indicates high purity.

References

• Butyryl chloride - Wikipedia . Wikipedia. [Link]

• Nucleophilic acyl substitution: hydrolysis of acid chlorides . YouTube. [Link]

• 5-Bromo-2-(phenylamino)benzoic acid . National Institutes of Health (NIH). [Link]

• Method for Producing 5-Bromo-2-alkylbenzoic Acid.

• METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS . European Patent Office (EPO). [Link]

• 5-Bromo-2-iodobenzoic Acid: Comprehensive Overview and Applications . NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• n-BUTYRYL CHLORIDE . Chemical LAND21. [Link]

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• 5. 2-Amino-5-bromobenzoic acid | 5794-88-7 [chemicalbook.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Crude 5-Bromo-2-butyramidobenzoic Acid

Welcome to the dedicated technical support guide for the purification of crude 5-Bromo-2-butyramidobenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights and troubleshooting strategies for obtaining high-purity material. This guide is structured in a question-and-answer format to directly address the common challenges encountered during the purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 5-Bromo-2-butyramidobenzoic acid?

A1: Based on typical synthetic routes for similar substituted benzoic acids, the common impurities in crude 5-Bromo-2-butyramidobenzoic acid may include:

• Starting Materials: Unreacted 2-amino-5-bromobenzoic acid or butyryl chloride/anhydride.

• Isomeric Byproducts: Positional isomers formed during the bromination step of a precursor, such as 4-bromo isomers[1][2][3].

• Hydrolysis Products: The amide bond can be susceptible to hydrolysis, leading to the formation of 2-amino-5-bromobenzoic acid.

• Over-alkylation/acylation Products: Reaction at the carboxylic acid group, though less likely under standard acylation conditions.

• Residual Solvents and Reagents: Solvents used in the synthesis and excess reagents.

Q2: What are the recommended purification methods for 5-Bromo-2-butyramidobenzoic acid?

A2: The primary methods for purifying crude 5-Bromo-2-butyramidobenzoic acid are recrystallization and acid-base extraction. Column chromatography can be used for difficult separations but may be less scalable.

• Recrystallization: This is often the most effective method for removing minor impurities. Suitable solvents can include alcohols (methanol, ethanol), acetic acid, or mixtures with water[1][4].

• Acid-Base Extraction: This technique is particularly useful for removing neutral and basic impurities. The acidic nature of the carboxylic acid group allows for its selective extraction into an aqueous basic solution[5][6][7][8][9].

Q3: What is the expected appearance and melting point of pure 5-Bromo-2-butyramidobenzoic acid?

Troubleshooting Guide

Low Yield After Purification

Q4: I am experiencing a significant loss of product during recrystallization. What are the possible causes and solutions?

A4: Low recovery during recrystallization is a common issue. Here are the likely causes and how to address them:

• Cause: The chosen solvent is too good at dissolving the compound, even at low temperatures.

  • Solution: Select a solvent in which your compound has high solubility at elevated temperatures and low solubility at room temperature or below. You may need to screen several solvents or use a co-solvent system. For instance, if your compound is highly soluble in ethanol, adding water as an anti-solvent can induce crystallization.

• Cause: Using an excessive amount of solvent.

  • Solution: Use the minimum amount of hot solvent required to fully dissolve the crude product. Adding solvent in small portions to the heated mixture can help avoid using too much.

• Cause: Premature crystallization during hot filtration.

  • Solution: Preheat the filtration apparatus (funnel and receiving flask) to prevent the solution from cooling and crystallizing prematurely. This can be done by placing them in an oven or rinsing with hot solvent.

• Cause: Cooling the solution too rapidly.

  • Solution: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath. Rapid cooling can lead to the formation of small, impure crystals that are difficult to filter.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol outlines the general steps for purifying crude 5-Bromo-2-butyramidobenzoic acid using recrystallization.

• Solvent Selection:

  • Test the solubility of a small amount of your crude product in various solvents (e.g., ethanol, methanol, isopropanol, acetic acid, and water/alcohol mixtures) at room temperature and upon heating.

  • An ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution:

  • Place the crude 5-Bromo-2-butyramidobenzoic acid in an Erlenmeyer flask.

  • Add a minimal amount of the selected solvent and heat the mixture to boiling with stirring.

  • Continue adding small portions of the hot solvent until the compound is completely dissolved.

• Hot Filtration (if necessary):

  • If insoluble impurities are present, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated flask.

• Crystallization:

  • Cover the flask and allow the solution to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Buchner funnel.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the purified crystals in a vacuum oven at a temperature well below the melting point.

Protocol 2: Purification by Acid-Base Extraction

This protocol is effective for removing neutral or basic impurities.

• Dissolution:

  • Dissolve the crude 5-Bromo-2-butyramidobenzoic acid in a suitable organic solvent like diethyl ether or ethyl acetate.

• Extraction:

  • Transfer the organic solution to a separatory funnel.

  • Add a saturated aqueous solution of sodium bicarbonate (a weak base is used to avoid hydrolysis of the amide) and shake the funnel, venting frequently[6][8].

  • Allow the layers to separate. The deprotonated product will move to the aqueous layer.

  • Drain the lower aqueous layer into a clean flask.

  • Repeat the extraction of the organic layer with fresh sodium bicarbonate solution to ensure complete transfer of the acidic product.

• Backwashing (Optional but Recommended):

  • Combine the aqueous extracts and wash with a small portion of the organic solvent to remove any trapped neutral impurities[6].

• Precipitation:

  • Cool the combined aqueous extracts in an ice bath.

  • Slowly add a strong acid, such as 6M HCl, dropwise with stirring until the solution is acidic (test with pH paper)[5][7].

  • The purified 5-Bromo-2-butyramidobenzoic acid will precipitate out of the solution.

• Isolation and Drying:

  • Collect the precipitate by vacuum filtration.

  • Wash the solid with cold deionized water to remove any residual salts.

  • Dry the purified product under vacuum.

Visualizations

Caption: Acid-Base Extraction Workflow for Purification.

Caption: Troubleshooting Low Recrystallization Yield.

Data Summary

Purification Method	Key Advantages	Common Challenges	Recommended For
Recrystallization	High purity for crystalline solids, effective for removing small amounts of impurities.	Solvent selection can be challenging, potential for low recovery.	Final polishing step, removing closely related impurities.
Acid-Base Extraction	Excellent for separating acidic/basic/neutral compounds, high capacity.	Potential for emulsion formation, risk of product hydrolysis with strong bases.	Initial purification of crude material with diverse impurity profiles.
Column Chromatography	Can separate very similar compounds.	Lower throughput, requires significant solvent volumes, can be costly.	Difficult separations or when very high purity is required for small quantities.

References

• Acid-Base Extraction: Benzoic Acid, Ethyl 4-Aminobenzoate. (n.d.). Studylib. Retrieved January 17, 2026, from [Link]

• Acid-Base Extraction. (n.d.). Retrieved January 17, 2026, from [Link]

• ACID/BASE SEPARATION OF A MIXTURE. (2010). Harper College. Retrieved January 17, 2026, from [Link]

• Acid–base extraction. (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Extraction of Acidic, Basic, and Neutral Components from an Organic Mixture: Benzoic Acid, Ethyl 4-Aminobenzoate, and 9-Fluorenone. (2025, December 5). ResearchGate. Retrieved January 17, 2026, from [Link]

• 5-Bromo-2-Chlorobenzoic Acid. (n.d.). Glindia. Retrieved January 17, 2026, from [Link]

• CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid. (n.d.). Google Patents.
• CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5-. (n.d.). Google Patents.

• CN113773194 Preparation Method of 5-Bromo-2-Chloro-Benzoic Acid As Raw Material For Hypoglycemic Drug Synthesis. (n.d.). Scribd. Retrieved January 17, 2026, from [Link]

• CN110105193B - Synthetic method of 2-halogen-5-bromobenzoic acid. (n.d.). Google Patents.

• Synthesis of 5-Bromo-2-Chloro-Benzoic Acid. (n.d.). Scribd. Retrieved January 17, 2026, from [Link]

• CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5-. (n.d.). Google Patents.

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• 4. CN110002989A - A kind of preparation method of the bromo- 2- chlorobenzoic acid of highly selective 5- - Google Patents [patents.google.com]
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• 10. (S)-(+) Glycidyl Phthalimide CAS 161596-47-0 I GLindia Chemicals [glindiachemicals.com]

Technical Support Center: Synthesis of 5-Bromo-2-butyramidobenzoic acid

Welcome to the technical support center for the synthesis of 5-Bromo-2-butyramidobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during this synthetic procedure. By understanding the underlying chemical principles, you can optimize your reaction conditions, improve yield and purity, and troubleshoot unexpected results with confidence.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

The synthesis of 5-Bromo-2-butyramidobenzoic acid is typically achieved via the N-acylation of 2-amino-5-bromobenzoic acid with an acylating agent like butyryl chloride or butyric anhydride. While seemingly straightforward, this reaction is susceptible to several side reactions that can impact the quality and yield of the final product.

Q1: My yield is significantly lower than expected, and I've noticed the presence of butyric acid in my workup. What is the likely cause?

A1: Hydrolysis of the Acylating Agent

This is the most common issue encountered in this synthesis. Butyryl chloride is highly reactive and readily hydrolyzes upon contact with water to form butyric acid and hydrochloric acid (HCl).[1][2] This side reaction consumes your acylating agent, preventing it from reacting with the intended 2-amino-5-bromobenzoic acid, thereby reducing the yield of your desired product.

Causality:

• The carbonyl carbon in butyryl chloride is highly electrophilic.

• Water, even in trace amounts, acts as a nucleophile, attacking this carbon.

• The chloride ion is an excellent leaving group, facilitating the rapid formation of butyric acid.

Troubleshooting & Prevention:

• Anhydrous Conditions: All glassware must be oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon).

• Solvent Purity: Use anhydrous solvents. Freshly opened bottles or solvents dried over molecular sieves are recommended.

• Inert Atmosphere: Conduct the entire reaction under a positive pressure of nitrogen or argon to prevent atmospheric moisture from entering the reaction vessel.[3]

Q2: My LC-MS analysis shows a significant byproduct with a mass corresponding to the loss of a carboxyl group (CO₂). What is this compound and how is it formed?

A2: Decarboxylation of the Starting Material or Product

You are likely observing the formation of 4-bromo-N-butylaniline . Anthranilic acid and its derivatives are known to undergo decarboxylation (loss of CO₂) under acidic conditions, particularly when heated.[4][5][6][7] The HCl generated from the primary reaction (or from the hydrolysis of butyryl chloride) can create a sufficiently acidic environment to promote this side reaction.

Mechanism Insight: The mechanism involves the protonation of the aromatic ring, which facilitates the elimination of carbon dioxide. While the exact conditions for the decarboxylation of 5-Bromo-2-butyramidobenzoic acid are not extensively documented, the general susceptibility of substituted aminobenzoic acids to this process is well-established.[4][5][6]

Troubleshooting & Prevention:

• Temperature Control: Maintain a low reaction temperature (e.g., 0 °C) during the addition of butyryl chloride to manage the exothermic reaction and minimize heat-induced decarboxylation.

• Acid Scavenger: The use of a non-nucleophilic base, such as triethylamine or pyridine, is crucial. It neutralizes the HCl byproduct as it forms, preventing the reaction mixture from becoming overly acidic.[8]

• Reaction Time: Avoid unnecessarily long reaction times, as prolonged exposure to even mildly acidic conditions can lead to increased decarboxylation.

Q3: I've isolated my product, but NMR analysis suggests the presence of a higher molecular weight impurity. What could this be?

A3: Diacylation of the Amino Group

The likely culprit is the formation of a diacylated byproduct, 5-bromo-2-(N-butyrylbutyramido)benzoic acid . After the initial N-acylation, the resulting amide still possesses a proton on the nitrogen atom. While this proton is less acidic than the initial amine proton, a second acylation can occur, especially if an excess of butyryl chloride is used or if the reaction conditions are forcing (e.g., high temperature).

Causality: The nitrogen lone pair in the newly formed amide can still exhibit nucleophilicity, particularly in the presence of a strong base that can deprotonate it, leading to a second attack on another molecule of butyryl chloride.

Troubleshooting & Prevention:

• Stoichiometry: Use a carefully controlled stoichiometry, typically 1.0 to 1.1 equivalents of butyryl chloride relative to the 2-amino-5-bromobenzoic acid.

• Controlled Addition: Add the butyryl chloride solution dropwise to the amine solution. This maintains a low instantaneous concentration of the acylating agent, favoring mono-acylation.[8]

• Base Selection: A mild, non-nucleophilic base like triethylamine is generally sufficient to scavenge HCl without aggressively promoting diacylation.

Q4: How can I confirm the identity of these side products?

A4: Analytical Characterization

A combination of analytical techniques is essential for identifying impurities.

Side Product	Analytical Signature (Compared to Desired Product)
Butyric Acid	¹H NMR: Characteristic alkyl signals and a broad singlet for the carboxylic acid proton (>10 ppm). LC-MS: A distinct, early-eluting peak with a mass of 88.11 g/mol .
4-bromo-N-butylaniline	¹H NMR: Absence of the carboxylic acid proton signal. Aromatic signals will shift. LC-MS: Mass will be lower by 44.01 g/mol (mass of CO₂).
Diacylated Product	¹H NMR: Absence of the N-H amide proton signal. Integration of alkyl protons will be doubled relative to the aromatic protons. LC-MS: Mass will be higher by 70.09 g/mol (mass of C₄H₆O).

Visualizing the Reaction Landscape

The following diagram illustrates the desired synthetic pathway and the competing side reactions that can reduce yield and purity.

Caption: Main reaction pathway and key side reactions.

Optimized Experimental Protocol

This protocol is designed to minimize the side reactions discussed above.

Materials:

• 2-amino-5-bromobenzoic acid (1.0 eq)

• Butyryl chloride (1.1 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (Et₃N) (1.2 eq)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (brine)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Preparation:

  • Place a round-bottom flask, dropping funnel, and magnetic stir bar in an oven at >120°C for at least 4 hours.

  • Assemble the glassware while hot and allow it to cool to room temperature under a positive pressure of dry nitrogen.

• Reaction Setup:

  • To the reaction flask, add 2-amino-5-bromobenzoic acid (1.0 eq).

  • Add anhydrous DCM (approx. 10 mL per gram of starting material).

  • Add triethylamine (1.2 eq) to the stirred suspension.

  • Cool the mixture to 0 °C using an ice-water bath.

• Addition of Acylating Agent:

  • In a separate dry flask, dissolve butyryl chloride (1.1 eq) in a small amount of anhydrous DCM.

  • Transfer this solution to the dropping funnel.

  • Add the butyryl chloride solution dropwise to the cooled, stirred suspension over 30-60 minutes. Maintain the internal temperature below 5 °C.

• Reaction Progression:

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature.

  • Stir for an additional 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup and Purification:

  • Quench the reaction by slowly adding water.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and finally with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • The crude solid can be purified by recrystallization (e.g., from an ethanol/water mixture) or column chromatography.

References

• Wikipedia. Butyryl chloride. [Link]

• Los, J. M., Rekker, R. F., & Tonsbeek, C. H. T. (1967). Decarboxylation of substituted 4-aminobenzoic acids in acidic aqueous solution. Recueil des Travaux Chimiques des Pays-Bas, 86(6), 622–640.

• Indiana University Bloomington, Department of Chemistry. The Sn1 Reaction Mechanism: Hydrolysis of T-Butyl Chloride. [Link]

• Scite.ai. Decarboxylation of substituted 4‐aminobenzoic acids in acidic aqueous solution. [Link]

• Sci-Hub. Decarboxylation of substituted 4‐aminobenzoic acids in acidic aqueous solution. [Link]

• LookChem. n-BUTYRYL CHLORIDE. [Link]

• Wiklund, P., & Bergman, J. (2006). Synthesis of Heterocycles from Anthranilic acid and its Derivatives. KTH Royal Institute of Technology.
• Giri, R., Lam, J. K., & Yu, J.-Q. (2010). Expedient Synthesis of N-Acyl Anthranilamides and β-Enamine Amides by the Rh(III)-Catalyzed Amidation of Anilide and Enamide C–H Bonds. Journal of the American Chemical Society, 132(2), 686–693.
• Tonsbeek, C. H. T. (1966). Decarboxylation of Substituted 4-aminobenzoic Acids in Acidic Aqueous Solution. Drukkerij G. van Soest.

• Semantic Scholar. Ag-Catalyzed Practical Synthesis of N-Acyl Anthranilic Acids from Anthranils and Carboxylic Acids. [Link]

• Wikipedia. Anthranilic acid. [Link]

• National Institutes of Health. Polymer-supported synthesis of N-substituted anthranilates as the building blocks for preparation of N-arylated 3-hydroxyquinolin-4(1H)-ones. [Link]

• ResearchGate. Alkylation and acylation of basic salts of anthranilic acid. [Link]

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• 1. Butyryl chloride - Wikipedia [en.wikipedia.org]
• 2. Butyryl chloride | 141-75-3 [amp.chemicalbook.com]
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• 4. researchgate.net [researchgate.net]
• 5. scite.ai [scite.ai]
• 6. sci-hub.ru [sci-hub.ru]
• 7. Decarboxylation of Substituted 4-aminobenzoic Acids in Acidic Aqueous Solution - Christiaan Herman Theodoor Tonsbeek - Google ブックス [books.google.co.jp]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Crystallization of 5-Bromo-2-butyramidobenzoic acid

Welcome to our dedicated technical support center for the crystallization of 5-Bromo-2-butyramidobenzoic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, we provide in-depth troubleshooting advice and frequently asked questions in a direct Q&A format to address the specific challenges you may encounter during its purification. Our goal is to equip you with the scientific rationale and practical steps to achieve high-purity crystalline material consistently.

Troubleshooting Crystallization: A Problem-Solving Guide

This section addresses common issues encountered during the crystallization of 5-Bromo-2-butyramidobenzoic acid. Each solution is grounded in chemical principles and practical laboratory experience.

Question 1: My 5-Bromo-2-butyramidobenzoic acid is "oiling out" instead of crystallizing. What is happening and how can I fix it?

Answer:

"Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This typically happens when the boiling point of the crystallization solvent is higher than the melting point of your compound, or when the solution is supersaturated with impurities, depressing the melting point of the solute.[1] The oily layer often traps impurities, hindering effective purification.

Causality and Remediation Strategy:

The primary goal is to ensure that the solution becomes saturated with 5-Bromo-2-butyramidobenzoic acid at a temperature below its melting point.

Recommended Protocol:

• Re-dissolve the oil: Heat the mixture to re-dissolve the oily substance completely.

• Add more of the "good" solvent: If using a mixed solvent system (e.g., ethanol/water), add more of the solvent in which the compound is more soluble (the "good" solvent, likely ethanol). This increases the overall volume and keeps the compound dissolved at a slightly lower temperature.[1]

• Lower the crystallization temperature: Allow the solution to cool more slowly. A slower cooling rate provides more time for nucleation and ordered crystal growth.

• Consider a different solvent system: If oiling out persists, your solvent may be unsuitable. For aromatic carboxylic acids, consider solvents with lower boiling points. A good starting point would be a mixed solvent system like methanol/water or acetone/water. For a structurally similar compound, 5-bromo-2-chlorobenzoic acid, a mixture of methanol and water has been used successfully.[2]

Question 2: My crystallization is happening too quickly, resulting in fine needles or powder. How can I obtain larger, more defined crystals?

Answer:

Rapid crystallization, often called "crashing out," traps impurities within the crystal lattice and generally leads to a less pure product.[1] This is typically caused by a solution that is too concentrated or cooled too quickly.

Causality and Remediation Strategy:

The key is to slow down the rate of crystal formation to allow for the selective incorporation of the desired molecules into the growing crystal lattice.

Recommended Protocol:

• Re-heat and add more solvent: Re-dissolve the precipitate by heating the solution. Add a small additional volume of the hot solvent to slightly decrease the saturation level.[1]

• Slow cooling: Insulate the flask to slow down the cooling process. You can do this by placing it in a warm water bath that is allowed to cool to room temperature, or by loosely covering the mouth of the flask.

• Reduce the anti-solvent addition rate: If using an anti-solvent (e.g., adding water to an ethanol solution), add the anti-solvent more slowly and with vigorous stirring to avoid localized high supersaturation.

Question 3: I am getting a very low yield after recrystallization. What are the likely causes and how can I improve it?

Answer:

A low yield can be attributed to several factors, primarily using an excessive amount of solvent or premature filtration.[1]

Causality and Remediation Strategy:

To improve yield, you need to maximize the recovery of the crystalline product while ensuring purity.

Recommended Protocol:

• Minimize solvent usage: Use only the minimum amount of hot solvent required to fully dissolve the compound. Working with a more concentrated solution will ensure that a larger fraction of the product crystallizes upon cooling.

• Ensure complete cooling: Allow the flask to cool to room temperature, and then place it in an ice bath for at least 30 minutes before filtration to maximize precipitation.

• Recover a second crop: The remaining solution after filtration (the mother liquor) may still contain a significant amount of dissolved product. You can often obtain a second, albeit less pure, crop of crystals by evaporating some of the solvent from the mother liquor and re-cooling.[3]

• Check for solubility in the wash solvent: Ensure the solvent used to wash the crystals during filtration is ice-cold to minimize re-dissolving your product.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the properties and handling of 5-Bromo-2-butyramidobenzoic acid during crystallization.

Question 1: What is a good starting solvent system for the recrystallization of 5-Bromo-2-butyramidobenzoic acid?

Answer:

• Ethanol/Water or Methanol/Water: These mixed solvent systems are often effective for aromatic carboxylic acids.[2] The compound should be dissolved in a minimal amount of the hot alcohol, followed by the slow, dropwise addition of hot water until the solution becomes faintly cloudy (the cloud point). Then, a few drops of the hot alcohol are added to redissolve the precipitate, and the solution is allowed to cool slowly.

• Acetic Acid/Water: Aqueous acetic acid can also be a suitable solvent for benzoic acids.

• Acetone or Ethyl Acetate: These are moderately polar solvents and could be effective on their own or in combination with a non-polar anti-solvent like hexanes.

The ideal solvent is one in which the compound is highly soluble at elevated temperatures and sparingly soluble at room temperature.

Solvent Selection Workflow

Caption: A decision-making workflow for selecting an appropriate crystallization solvent.

Question 2: What are the likely impurities in my sample of 5-Bromo-2-butyramidobenzoic acid?

Answer:

The impurities will largely depend on the synthetic route used. A common synthesis involves the acylation of 2-amino-5-bromobenzoic acid with butyryl chloride or butyric anhydride.

Potential Impurities:

• Starting Materials: Unreacted 2-amino-5-bromobenzoic acid.

• Reagents: Excess butyric acid or butyric anhydride.

• By-products: Diacylated products or other side-reaction products from the bromination or acylation steps. For instance, in the synthesis of related compounds, positional isomers can be a source of impurities.[4]

Troubleshooting Impurities

Caption: A general workflow for the purification of 5-Bromo-2-butyramidobenzoic acid.

Question 3: My purified crystals are discolored. How can I remove colored impurities?

Answer:

Colored impurities are often non-polar, conjugated molecules that can be effectively removed by treatment with activated charcoal.

Protocol for Decolorization:

• Dissolve your crude 5-Bromo-2-butyramidobenzoic acid in the minimum amount of hot crystallization solvent.

• Add a very small amount of activated charcoal (a spatula tip is usually sufficient). Adding too much will adsorb your product and reduce the yield.

• Simmer the solution for 5-10 minutes.

• Perform a hot gravity filtration to remove the charcoal. This step is crucial and must be done quickly to prevent your product from crystallizing prematurely in the filter funnel.

• Allow the clarified filtrate to cool and crystallize as usual.

Summary of Key Parameters

The following table provides a starting point for developing your crystallization protocol. Note that these are based on general principles for substituted benzoic acids and may require optimization.

Parameter	Recommended Starting Point	Rationale
Solvent System	Ethanol/Water or Methanol/Water	Good solubility at high temperatures, poor solubility at low temperatures for many aromatic carboxylic acids.[2]
Cooling Rate	Slow cooling (e.g., insulated flask, cooling in a warm water bath)	Promotes the formation of larger, purer crystals.[1]
Final Temperature	Ice bath (0-4 °C) for at least 30 minutes	Maximizes the yield by minimizing the amount of product remaining in the solution.
Washing Solvent	Ice-cold recrystallization solvent	Removes residual mother liquor without significantly dissolving the crystalline product.

References

• BenchChem. (n.d.). Technical Support Center: Purification of N-Acryloyl-p-aminobenzoic Acid.
• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting.
• Glindia. (n.d.). 5-Bromo-2-Chlorobenzoic Acid.
• Guidechem. (n.d.). What is the background and overview of 2-Amino-5-bromobenzoic acid?
• PubChem. (n.d.). 5-Bromo-2-chlorobenzoic acid.
• Sigma-Aldrich. (n.d.). 5-Bromo-2-fluorobenzoic acid 97.
• ChemicalBook. (n.d.). 5-Bromo-2-chlorobenzoic acid synthesis.
• Scribd. (n.d.). Synthesis of 5-Bromo-2-Chloro-Benzoic Acid.
• ChemicalBook. (n.d.). 2-Amino-5-bromobenzoic acid synthesis.
• ChemicalBook. (2025, December 22). 5-Bromo-2-chlorobenzoic acid.
• Vulcanchem. (n.d.). 5-Bromo-2-nitrobenzoic acid - 6950-43-2.
• WIPO Patentscope. (n.d.). WO/2023/019849 METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS.
• PubChem. (n.d.). 5-Bromo-2,4-difluorobenzoic acid.
• PMC. (n.d.). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug.
• EPO. (2024, June 26). METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS.
• GoldBio. (n.d.). 2-Amino-5-bromobenzoic acid.
• ACS Publications. (n.d.). Influence of Cavitation Activity on the Sonocrystallization of p-Aminobenzoic Acid.
• Sciforum. (2024, September 18). Crystallization control possibilities of para-aminobenzoic acid using crystallization additives.
• Google Patents. (n.d.). Purification of benzoic acid.
• Sigma-Aldrich. (n.d.). 2-Amino-5-bromobenzoic acid 97.
• ResearchGate. (2025, August 6). Polymorphism and Crystallization of p-Aminobenzoic Acid.
• Google Patents. (n.d.). The synthetic method of the bromo- 2- chlorobenzoic acids of 5-.
• Sigma-Aldrich. (n.d.). 5-Bromo-2-chlorobenzoic acid 98.
• BLD Pharm. (n.d.). 60783-93-9|5-Bromo-2-isobutoxybenzoic acid.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 5-Bromo-2-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. data.epo.org [data.epo.org]

Technical Support Center: Purification of 5-Bromo-2-butyramidobenzoic acid

Welcome to the technical support center for the purification of 5-Bromo-2-butyramidobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining high-purity material. Recognizing that each experimental setup has its unique challenges, this document moves beyond a simple protocol, offering insights into the underlying chemical principles to empower you to make informed decisions during your purification process.

Frequently Asked Questions (FAQs)

Here, we address some of the common initial questions and issues encountered when working with 5-Bromo-2-butyramidobenzoic acid.

Q1: My final product has a brownish or yellowish tint. What is the likely cause?

A colored impurity often indicates the presence of residual starting materials or byproducts from the synthesis. The most probable synthetic route to 5-Bromo-2-butyramidobenzoic acid is the acylation of 2-amino-5-bromobenzoic acid with butyryl chloride or a similar reagent. Incomplete reaction or degradation can leave behind colored aromatic amine compounds, which are prone to oxidation.

Q2: The melting point of my purified product is broad and lower than expected. Why is this?

A broad or depressed melting point is a classic indicator of impurities. The presence of unreacted starting materials, such as 2-amino-5-bromobenzoic acid, or isomeric byproducts can disrupt the crystal lattice of your target compound, leading to this observation.

Q3: My HPLC analysis shows a significant peak corresponding to the starting material, 2-amino-5-bromobenzoic acid. How can I remove it?

Residual 2-amino-5-bromobenzoic acid is a common impurity. Due to the difference in polarity between the starting amine and the final amide product, several purification strategies can be effective. Recrystallization from a suitable solvent system is often the most straightforward approach. Alternatively, a carefully executed column chromatography or an acidic wash to protonate and extract the more basic starting material can be employed.

Q4: I am struggling to find a suitable single solvent for recrystallization. What should I do?

It is common for a single solvent to not provide the ideal solubility profile for recrystallization (i.e., high solubility when hot and low solubility when cold). In such cases, a two-solvent system is often effective. This typically involves dissolving the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature and then slowly adding a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid. Subsequent gentle heating to redissolve the solid followed by slow cooling should yield crystals.

Troubleshooting Guide: Common Purification Challenges

This section provides a more detailed, step-by-step approach to overcoming specific challenges during the purification of 5-Bromo-2-butyramidobenzoic acid.

Issue 1: Persistent Impurities After Initial Purification

If initial attempts at purification, such as a simple precipitation, fail to yield a product of sufficient purity, a more systematic approach is required.

Diagnostic Workflow:

Caption: Initial troubleshooting workflow for identifying and addressing impurities.

In-Depth Explanation:

The first step in effective troubleshooting is to understand the nature of the impurity. Thin-Layer Chromatography (TLC) can provide a quick qualitative assessment, while High-Performance Liquid Chromatography (HPLC) will offer quantitative data on the purity and the number of contaminants.

• If the impurity is the starting material (2-amino-5-bromobenzoic acid): This is a common scenario. The free amine group on the starting material makes it more polar than the final amide product. This difference in polarity is the key to its removal. Recrystallization from a moderately polar solvent system, such as an ethanol/water or methanol/water mixture, is often successful. The starting material may remain in the mother liquor upon cooling.

• If the impurity is unknown: Based on the likely synthesis, other potential impurities could include positional isomers if the starting 2-amino-5-bromobenzoic acid was not pure, or byproducts from side reactions. A general recrystallization screen is a good starting point.

Issue 2: Difficulty in Achieving Crystallization

Sometimes, even after dissolving the crude product, it fails to crystallize upon cooling, or it "oils out."

Troubleshooting Steps:

• Induce Crystallization:

  • Scratching: Use a glass rod to gently scratch the inside surface of the flask at the meniscus. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seeding: If you have a small amount of pure crystalline product, add a single, tiny crystal to the cooled, supersaturated solution. This seed crystal will act as a template for further crystal growth.

• Optimize the Solvent System: If the product oils out, it is a sign that the solution is too saturated or the solvent is not ideal.

  • Add a small amount of the "good" solvent to the oiled-out mixture and heat until the oil redissolves. Then, allow it to cool more slowly.

  • Alternatively, if using a two-solvent system, you may have added too much of the "poor" solvent. Add more of the "good" solvent until the solution is clear at an elevated temperature, and then proceed with slow cooling.

• Slow Cooling is Crucial: Rapid cooling often leads to the precipitation of impurities along with the product or the formation of small, impure crystals. Allow the solution to cool to room temperature slowly, and then transfer it to an ice bath to maximize the yield of pure crystals.

Experimental Protocols

The following protocols are based on established methods for purifying structurally similar aromatic carboxylic acids and should serve as an excellent starting point for the purification of 5-Bromo-2-butyramidobenzoic acid.

Protocol 1: Recrystallization from a Mixed Solvent System (Ethanol/Water)

This is often the most effective method for removing polar impurities like the unreacted starting material.

Step-by-Step Methodology:

• Dissolution: In a fume hood, place the crude 5-Bromo-2-butyramidobenzoic acid in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to just dissolve the solid.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration by passing the hot solution through a fluted filter paper into a pre-warmed flask.

• Addition of Anti-Solvent: While the ethanol solution is still hot, slowly add hot water dropwise until the solution becomes faintly cloudy (turbid).

• Clarification: Add a few drops of hot ethanol to the turbid solution until it becomes clear again.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/water (in the same ratio as the final recrystallization mixture) to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

An HPLC method is essential for quantitatively determining the purity of your final product. The following is a general reverse-phase method that is likely to be effective for 5-Bromo-2-butyramidobenzoic acid.[1]

HPLC Parameters:

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	Acetonitrile
Gradient	30% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL

Sample Preparation:

• Accurately weigh approximately 10 mg of your purified product into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with a 50:50 mixture of acetonitrile and water.

Workflow for Purity Analysis:

Caption: A typical workflow for HPLC purity analysis.

Data Interpretation

Interpreting Your Results:

• Purity Calculation: The purity of your compound is typically calculated as the area of the main peak divided by the total area of all peaks in the chromatogram, multiplied by 100.

• Impurity Identification: By injecting standards of potential impurities (e.g., 2-amino-5-bromobenzoic acid), you can identify unknown peaks in your sample chromatogram by comparing their retention times.

This technical guide provides a comprehensive framework for troubleshooting the purification of 5-Bromo-2-butyramidobenzoic acid. By understanding the principles behind the purification techniques and systematically addressing challenges, you can confidently obtain a high-purity product for your research and development needs.

References

• SIELC Technologies. (n.d.). Separation of 5-Bromo-2-chlorobenzoic acid on Newcrom R1 HPLC column. Retrieved from [Link]

Sources

• 1. Separation of 5-Bromo-2-chlorobenzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Synthesis of 5-Bromo-2-butyramidobenzoic Acid Derivatives

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Bromo-2-butyramidobenzoic acid and its derivatives. As a key intermediate in various pharmaceutical and materials science applications, its successful synthesis is often a critical step in the development pipeline. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to navigate the common challenges encountered during its preparation.

Introduction to the Synthesis

The synthesis of 5-Bromo-2-butyramidobenzoic acid typically proceeds via the N-acylation of 2-amino-5-bromobenzoic acid with butyryl chloride. While seemingly straightforward, this reaction presents several challenges related to chemoselectivity, reagent stability, and product purification. The presence of two nucleophilic sites—the amino group and the carboxylic acid—necessitates careful control of reaction conditions to ensure selective acylation of the more nucleophilic amino group.

This guide will address these challenges in a practical, question-and-answer format, providing not just solutions but also the underlying chemical principles to empower you to optimize your synthetic strategy.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 5-Bromo-2-butyramidobenzoic acid.

Issue 1: Low or No Yield of the Desired Product

• Question: I am getting a very low yield, or in some cases, no product at all. My starting material seems to be consumed. What are the likely causes?

• Answer: A low or negligible yield is a common frustration, often stemming from the degradation of the acylating agent or the presence of competing side reactions. Let's break down the probable culprits:

  • Hydrolysis of Butyryl Chloride: Butyryl chloride is highly susceptible to hydrolysis. Even trace amounts of water in your reaction setup can rapidly convert it to butyric acid, which is unreactive under these conditions.[1]

    • Verification: Analyze a crude sample of your reaction mixture by ¹H NMR. The presence of a broad singlet around 12 ppm and characteristic alkyl proton signals for butyric acid would confirm hydrolysis.

    • Solution: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents, preferably from a freshly opened bottle or dried over molecular sieves. Handle butyryl chloride under an inert atmosphere.

  • Poor Solubility of Starting Material: 2-Amino-5-bromobenzoic acid has limited solubility in many non-polar aprotic solvents. If it is not sufficiently dissolved, the reaction will be slow and incomplete.

    • Verification: Visually inspect your reaction mixture. If a significant amount of solid 2-amino-5-bromobenzoic acid remains undissolved, this is likely a contributing factor.

    • Solution: Consider using a co-solvent system or a more polar aprotic solvent like anhydrous N,N-dimethylformamide (DMF) or tetrahydrofuran (THF). Gentle heating may also improve solubility, but this should be done cautiously to avoid side reactions.

  • Inadequate Temperature Control: The acylation reaction is exothermic. If the temperature is not controlled, especially during the addition of butyryl chloride, side reactions can be accelerated.

    • Solution: Add the butyryl chloride dropwise to a cooled solution (0-5 °C) of the 2-amino-5-bromobenzoic acid and base. Maintain this temperature for a period after the addition is complete before allowing the reaction to warm to room temperature.

Issue 2: Presence of Multiple Spots on TLC, Indicating Byproducts

• Question: My TLC plate shows multiple spots in addition to my starting material and desired product. What are these byproducts and how can I avoid them?

• Answer: The formation of byproducts is a strong indicator of a lack of chemoselectivity or the occurrence of secondary reactions. Here are the most common byproducts and strategies to mitigate their formation:

  • Diacylated Product: The initially formed amide can be further acylated to form a diacylamino derivative, especially if an excess of butyryl chloride is used.

    • Verification: This byproduct will have a different Rf value on TLC and can be identified by mass spectrometry (a higher molecular weight corresponding to the addition of a second butyryl group).

    • Solution: Use a stoichiometric amount or a slight excess (1.05-1.1 equivalents) of butyryl chloride. Add the butyryl chloride slowly to the reaction mixture to avoid localized high concentrations.

  • Mixed Anhydride Formation: Butyryl chloride can react with the carboxylate of 2-amino-5-bromobenzoic acid to form a mixed anhydride. This is generally less favorable than N-acylation due to the higher nucleophilicity of the amine.

    • Verification: Mixed anhydrides are often unstable and may be difficult to isolate. Their presence might be inferred from the subsequent formation of other byproducts.

    • Solution: Ensure a suitable, non-nucleophilic base (like triethylamine or pyridine) is present to neutralize the HCl generated during the reaction. This keeps the carboxylic acid in its less reactive carboxylate form. Running the reaction at a lower temperature (0-5 °C) also favors the more kinetically controlled N-acylation.

  • Unreacted Starting Material: The presence of unreacted 2-amino-5-bromobenzoic acid is common if the reaction has not gone to completion.

    • Solution: Increase the reaction time and monitor by TLC until the starting material spot is no longer visible. Ensure all reagents are of high purity and anhydrous conditions are maintained.

Issue 3: Difficulties in Product Purification

• Question: I have a crude product that is difficult to purify. Recrystallization is not giving me a clean product. What are my options?

• Answer: Purification challenges often arise from the presence of byproducts with similar solubility to the desired product.

  • Recrystallization Solvent System: The choice of solvent is critical for successful recrystallization.

    • Solution: Experiment with different solvent systems. A good starting point is a mixture of a polar solvent in which the compound is soluble at high temperatures (e.g., ethanol, methanol, or ethyl acetate) and a non-polar solvent in which it is less soluble (e.g., hexanes or water). For example, recrystallization from an ethanol/water mixture can be effective.[2][3]

  • Column Chromatography: If recrystallization fails, column chromatography is a reliable alternative.

    • Solution: Use silica gel as the stationary phase and a solvent system of increasing polarity, such as a gradient of ethyl acetate in hexanes. Monitor the fractions by TLC to isolate the pure product.

  • Acid-Base Extraction: The carboxylic acid functionality of the product allows for purification via acid-base extraction.

    • Solution: Dissolve the crude product in an organic solvent like ethyl acetate. Extract with a weak aqueous base (e.g., saturated sodium bicarbonate solution) to deprotonate the carboxylic acid and move the product into the aqueous layer. The organic layer will retain non-acidic impurities. Then, acidify the aqueous layer with dilute HCl to re-precipitate the pure product, which can then be collected by filtration.

Frequently Asked Questions (FAQs)

• Q1: Why is the N-acylation of 2-amino-5-bromobenzoic acid chemoselective for the amino group?

  • A1: The amino group is a stronger nucleophile than the carboxylate anion under the reaction conditions. The lone pair of electrons on the nitrogen is more available for nucleophilic attack on the electrophilic carbonyl carbon of butyryl chloride than the delocalized electrons of the carboxylate group.

• Q2: What is the role of the base (e.g., triethylamine or pyridine) in this reaction?

  • A2: The base serves two primary purposes. First, it acts as a scavenger for the hydrochloric acid (HCl) that is generated as a byproduct of the reaction. This prevents the protonation of the amino group of the starting material, which would render it non-nucleophilic. Second, it helps to maintain a basic environment, which can deprotonate the carboxylic acid to the carboxylate, further reducing its nucleophilicity.

• Q3: Can I use butyric anhydride instead of butyryl chloride?

  • A3: Yes, butyric anhydride can be used as an alternative acylating agent. Reactions with anhydrides are typically less vigorous than with acyl chlorides and may require gentle heating or a catalyst to proceed at a reasonable rate. The byproduct is butyric acid, which is less corrosive than HCl.[4]

• Q4: How can I confirm the structure of my final product?

  • A4: The structure of 5-Bromo-2-butyramidobenzoic acid can be confirmed using standard spectroscopic techniques:

    • ¹H NMR: Expect to see signals corresponding to the aromatic protons, the amide N-H proton (which may be broad), and the aliphatic protons of the butyryl group.

    • ¹³C NMR: Signals for the carbonyl carbons (amide and carboxylic acid), the aromatic carbons, and the aliphatic carbons of the butyryl group should be present.

    • IR Spectroscopy: Look for characteristic peaks for the N-H stretch (around 3300 cm⁻¹), the amide C=O stretch (around 1650-1680 cm⁻¹), and the carboxylic acid C=O stretch (around 1700-1725 cm⁻¹).[5]

    • Mass Spectrometry: The molecular ion peak corresponding to the mass of the product should be observed.

• Q5: What are the key safety precautions when working with butyryl chloride?

  • A5: Butyryl chloride is corrosive and reacts violently with water. It is also a lachrymator (causes tearing). Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Ensure that your reaction setup is dry and that you have a plan for quenching any unreacted butyryl chloride at the end of the reaction.

Data Presentation

Table 1: Typical Reaction Conditions for the Synthesis of 5-Bromo-2-butyramidobenzoic acid

Parameter	Recommended Condition	Rationale
Starting Material	2-Amino-5-bromobenzoic acid (1.0 eq)	The substrate for N-acylation.
Acylating Agent	Butyryl chloride (1.05-1.1 eq)	Slight excess ensures complete reaction of the starting material.
Base	Triethylamine or Pyridine (1.1-1.2 eq)	Neutralizes the HCl byproduct.
Solvent	Anhydrous THF, DCM, or DMF	Provides a medium for the reaction while minimizing side reactions.
Temperature	0-5 °C for addition, then warm to RT	Controls the exothermic reaction and improves selectivity.
Reaction Time	2-6 hours (monitor by TLC)	Ensures the reaction goes to completion.
Work-up	Aqueous work-up with dilute acid and base	To remove excess reagents and byproducts.
Purification	Recrystallization or column chromatography	To obtain the pure product.
Expected Yield	75-90%	Typical yield for this type of reaction under optimized conditions.

Experimental Protocols

Protocol 1: Synthesis of 5-Bromo-2-butyramidobenzoic acid

Materials:

• 2-Amino-5-bromobenzoic acid

• Butyryl chloride

• Triethylamine (or pyridine)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), dissolve 2-amino-5-bromobenzoic acid (1.0 eq) in anhydrous DCM or THF.

• Addition of Base: Add triethylamine (1.1 eq) to the stirred solution.

• Cooling: Cool the reaction mixture to 0-5 °C using an ice bath.

• Addition of Butyryl Chloride: Add butyryl chloride (1.05 eq) dropwise to the cooled solution over 15-20 minutes.

• Reaction: Allow the reaction mixture to stir at 0-5 °C for 30 minutes, then let it warm to room temperature and stir for an additional 2-4 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., 30-50% ethyl acetate in hexanes).

• Work-up:

  • Quench the reaction by the slow addition of water.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl, water, and brine.

  • To isolate the product, extract the organic layer with saturated NaHCO₃ solution. The product will move to the aqueous layer.

  • Separate the aqueous layer and acidify it to pH 2-3 with 1 M HCl.

  • The product will precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

• Purification: If necessary, purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water).

Visualizations

Caption: Potential desired and side reaction pathways.

References

• Chemguide. (n.d.). An introduction to acyl chlorides (acid chlorides). Retrieved from [Link]

• Wikipedia. (2023, October 27). N-Acetylanthranilic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid.

• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• ResearchGate. (2024, February 9). Ag-Catalyzed Practical Synthesis of N-Acyl Anthranilic Acids from Anthranils and Carboxylic Acids. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-Amino-5-bromobenzaldehyde. Retrieved from [Link]

• University of Missouri–St. Louis. (n.d.). Recrystallization of Benzoic Acid. Retrieved from [Link]

• SpectraBase. (n.d.). Anthranilic acid, N-acetyl-N-methyl-, methyl ester - Optional[Vapor Phase IR] - Spectrum. Retrieved from [Link]

• Chemguide. (n.d.). An introduction to acyl chlorides (acid chlorides). Retrieved from [Link]

• ResearchGate. (n.d.). Electronic and Infrared Spectroscopy of Anthranilic Acid in a Supersonic Jet. Retrieved from [Link]

• College of Saint Benedict & Saint John's University. (n.d.). Figure CX5.1. Possible syntheses of an acid chloride. Retrieved from [Link]

• Sciencemadness.org. (2015, April 24). anthranilic acid acetylation in various conditions. Retrieved from [Link]

• Pearson. (n.d.). Carboxylic Acid to Acid Chloride Explained. Retrieved from [Link]

• Google Patents. (n.d.). JP2021127332A - Method for Producing 5-Bromo-2-alkylbenzoic Acid.

• YouTube. (2022, June 20). Acyl Chlorides - Carboxylic Acid Derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (2021, September 6). Chemoselective acylation of N-acylglutarimides with N-acylpyrroles and aryl esters under transition-metal- and additive-free conditions. Retrieved from [Link]

• YouTube. (2020, September 21). Recrystallization Lab Procedure of Benzoic Acid. Retrieved from [Link]

• WebAssign. (n.d.). Experiment 8 - Amide Preparation. Retrieved from [Link]

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• 4. N-Acetylanthranilic acid - Wikipedia [en.wikipedia.org]
• 5. N-Acetylanthranilic acid(89-52-1) 1H NMR spectrum [chemicalbook.com]

Technical Support Center: Synthetic Strategies for 5-Bromo-2-butyramidobenzoic acid

Prepared by the Office of the Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with in-depth technical support for the synthesis of 5-Bromo-2-butyramidobenzoic acid. We address common experimental challenges, offer detailed troubleshooting, and present validated alternative synthetic routes. Our focus is on the causality behind experimental choices to empower you to overcome synthetic hurdles.

Frequently Asked Questions & Troubleshooting Guides

Question 1: What is the standard synthesis for 5-Bromo-2-butyramidobenzoic acid, and why is my reaction failing or giving low yields?

The most direct and commonly employed method is the N-acylation of 2-amino-5-bromobenzoic acid using a butanoylating agent like butyryl chloride or butyric anhydride. While straightforward in principle, several factors can lead to poor outcomes.

Standard Synthetic Workflow (Route A)

Caption: Alternative synthesis via late-stage regioselective bromination.

Experimental Protocol: Late-Stage Bromination

• Step 1: Synthesis of 2-Butyramidobenzoic acid

  • Dissolve 2-aminobenzoic acid (1.0 eq) in a suitable solvent such as pyridine or dichloromethane with triethylamine (1.5 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add butyryl chloride (1.1 eq) dropwise while maintaining the temperature below 5 °C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

  • Upon completion, quench the reaction with water and acidify with HCl (1M) to precipitate the product.

  • Filter, wash the solid with cold water, and dry under vacuum. Recrystallize from ethanol/water if necessary.

• Step 2: Bromination of 2-Butyramidobenzoic acid

  • Add 2-butyramidobenzoic acid (1.0 eq) to concentrated sulfuric acid at 0 °C. Stir until fully dissolved.

  • In portions, add N-bromosuccinimide (NBS) (1.05 eq) while keeping the temperature between 0-5 °C. The use of NBS in sulfuric acid is a common method for the monobromination of moderately activated aromatic rings. [1][2] * Stir the reaction at this temperature for 1-2 hours, then allow it to proceed at room temperature for an additional 2-4 hours.

  • Carefully pour the reaction mixture onto crushed ice. The product will precipitate as a solid.

  • Filter the solid, wash thoroughly with cold water to remove residual acid, and dry. The crude product can be purified by recrystallization.

Question 3: Are there other starting materials that can be used to circumvent issues with direct bromination or acylation?

Yes, a robust alternative involves starting from 5-bromo-2-nitrobenzoic acid. This route avoids the direct acylation of the less reactive 2-amino-5-bromobenzoic acid and instead performs the acylation on a more standard aniline derivative after a reduction step.

Causality and Control: This strategy relocates the challenges. Instead of managing a difficult acylation or a late-stage bromination, the key step becomes the selective reduction of a nitro group in the presence of bromo and carboxylic acid functionalities. Catalytic hydrogenation (H₂/Pd-C) or chemical reduction (e.g., SnCl₂/HCl) are standard methods that are generally compatible with these other groups.

Alternative Route 2: Nitro Reduction Pathway

Caption: Synthesis starting from the reduction of a nitro-substituted precursor.

Experimental Protocol: Nitro Reduction Pathway

• Step 1: Reduction of 5-Bromo-2-nitrobenzoic acid

  • Method A (Catalytic Hydrogenation): Dissolve 5-bromo-2-nitrobenzoic acid (1.0 eq) in methanol or ethyl acetate. Add a catalytic amount of 10% Palladium on Carbon (Pd/C).

  • Pressurize the reaction vessel with hydrogen gas (e.g., 50 psi or balloon pressure) and stir vigorously at room temperature until hydrogen uptake ceases.

  • Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate under reduced pressure to obtain 2-amino-5-bromobenzoic acid.

• Step 2: Acylation of 2-Amino-5-bromobenzoic acid

  • This step follows the standard acylation protocol described in Question 1. The crude amine from the reduction step is often pure enough to be used directly. Dissolve the amine in a suitable solvent, cool to 0 °C, and add butyric anhydride or butyryl chloride.

  • Work up the reaction as previously described to isolate the final product.

Summary of Synthetic Routes

Route	Starting Material	Key Transformation(s)	Advantages	Potential Challenges
A: Standard	2-Amino-5-bromobenzoic acid	N-Acylation	Most direct route; fewest steps.	Low nucleophilicity of the amine can lead to low yields; purification can be difficult.
B: Late-Stage Bromination	2-Aminobenzoic acid	N-Acylation, then Bromination	Starts with a cheaper, more available material; acylation is on a more reactive amine; high regioselectivity in bromination.	Requires an additional synthetic step; handling of concentrated sulfuric acid and NBS.
C: Nitro Reduction	5-Bromo-2-nitrobenzoic acid	Nitro Reduction, then N-Acylation	Avoids issues with direct bromination of an activated ring; acylation is standard.	Requires a reduction step which may need specialized equipment (hydrogenator); catalyst handling.

References

• National Institutes of Health. 5-Bromo-2-(phenylamino)benzoic acid. Available at: [Link]

• European Patent Office. METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. Available at: [Link]

• Google Patents. CN113773194A - Preparation method of 5-bromo-2-chloro-benzoic acid as raw material for hypoglycemic drug synthesis.
• Google Patents. JP2021127332A - Method for Producing 5-Bromo-2-alkylbenzoic Acid.

• Ningbo Inno Pharmchem Co., Ltd. 5-Bromo-2-iodobenzoic Acid: Comprehensive Overview and Applications. Available at: [Link]

• Scribd. Synthesis of 5-Bromo-2-Chloro-Benzoic Acid. Available at: [Link]

• Scribd. CN113773194 Preparation Method of 5-Bromo-2-Chloro-Benzoic Acid As Raw Material For Hypoglycemic Drug Synthesis. Available at: [Link]

• Google Patents. CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5-.
• Google Patents. CN109438214B - Preparation method of high-purity 5-bromo-2, 4-difluorobenzoic acid.
• Google Patents. CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid.
• Google Patents. CN113321577A - Preparation method of 5-bromo-2-chlorobenzoic acid.

• Scribd. CN113321577 Preparation Method of 5-Bromo-2-Chlorobenzoic Acid. Available at: [Link]

• Google Patents. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid.

• ResearchGate. Novel and Practical Industrial Process Scale-Up of 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a Key Intermediate in the Manufacturing of Therapeutic SGLT2 Inhibitors. Available at: [Link]

• PubChem. 2-Amino-5-bromobenzoic acid. Available at: [Link]

• Carl ROTH. 2-Amino-5-bromobenzoic acid, 5 g, CAS No. 5794-88-7. Available at: [Link]

Sources

• 1. 5-Bromo-2-chlorobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 2. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]

Technical Support Center: Purity Assessment of 5-Bromo-2-butyramidobenzoic Acid

Welcome to the technical support center for the analytical assessment of 5-Bromo-2-butyramidobenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for ensuring the purity of this compound. The following sections offer a combination of frequently asked questions (FAQs) and detailed troubleshooting guides, structured to address specific challenges you may encounter during your experimental work.

Section 1: Introduction to Purity Assessment

Why is the purity of 5-Bromo-2-butyramidobenzoic acid critical?

5-Bromo-2-butyramidobenzoic acid is a key intermediate in the synthesis of various pharmaceutical compounds. Its purity is paramount as even trace amounts of impurities can affect the safety, efficacy, and stability of the final active pharmaceutical ingredient (API).[1][2] Regulatory bodies like the FDA and ICH have stringent guidelines on impurity profiling, making robust analytical methods for purity assessment a non-negotiable aspect of drug development and manufacturing.[3]

What are the common impurities associated with 5-Bromo-2-butyramidobenzoic acid?

Potential impurities can originate from starting materials, by-products of the synthesis, or degradation products. Common impurities may include:

• Starting materials: Unreacted 2-amino-5-bromobenzoic acid or butyric anhydride.

• Isomeric impurities: Positional isomers formed during the bromination of the benzoic acid derivative, such as 4-bromo-2-butyramidobenzoic acid.

• Related substances: Compounds with similar structures formed through side reactions.

• Degradation products: Hydrolysis of the amide bond, leading to the formation of 2-amino-5-bromobenzoic acid.

A thorough understanding of the synthetic route is crucial for identifying potential impurities.

Section 2: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is the most common and powerful technique for assessing the purity of non-volatile and thermally labile compounds like 5-Bromo-2-butyramidobenzoic acid.

FAQ: HPLC Method Development

Q1: What is a good starting point for developing an HPLC method for 5-Bromo-2-butyramidobenzoic acid?

A reversed-phase HPLC (RP-HPLC) method is generally the most suitable approach. Here is a recommended starting point:

Parameter	Recommendation	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and separation for moderately polar aromatic compounds.
Mobile Phase	A: 0.1% Phosphoric acid in WaterB: Acetonitrile	Phosphoric acid helps to suppress the ionization of the carboxylic acid group, leading to better peak shape. Acetonitrile is a common organic modifier with good UV transparency. For MS compatibility, replace phosphoric acid with formic acid.[4]
Gradient	Start with a linear gradient from 30% B to 80% B over 20 minutes.	A gradient elution is necessary to elute both the main compound and any potential impurities with a wide range of polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Detection	UV at 254 nm	The aromatic ring and conjugated system of the molecule should provide good absorbance at this wavelength.
Column Temp	30 °C	Using a column oven provides better retention time reproducibility.[5][6]
Injection Vol	10 µL	A typical injection volume to avoid column overload.

This method should be validated according to ICH guidelines to ensure it is suitable for its intended purpose.[1][3][7][8]

Troubleshooting Guide: Common HPLC Issues

Q2: My main peak is tailing. What should I do?

Peak tailing for an acidic compound like 5-Bromo-2-butyramidobenzoic acid is often due to interactions with residual silanol groups on the silica-based column packing.[9]

• Primary Cause: The carboxylic acid group can interact with free silanols on the column, leading to a secondary retention mechanism and peak tailing.

• Solutions:

  • Adjust Mobile Phase pH: Lowering the pH of the aqueous mobile phase (e.g., with 0.1% trifluoroacetic acid or phosphoric acid) will ensure the carboxylic acid is fully protonated, minimizing its interaction with silanols.[9]

  • Use an End-Capped Column: Modern, high-purity, end-capped C18 columns have fewer accessible silanol groups, reducing the likelihood of tailing.

  • Add a Competing Base: In some cases, adding a small amount of a competing base like triethylamine (TEA) to the mobile phase can mask the silanol groups, but this can affect column longevity and is not ideal for MS applications.

Q3: I'm seeing retention time drift. How can I stabilize my method?

Retention time drift can be caused by several factors. A systematic approach is needed to identify the root cause.[5][6]

• Potential Causes & Solutions:

  • Temperature Fluctuations: Ensure a column oven is used and the temperature is stable. Even small changes in ambient temperature can affect retention times.[5][6]

  • Mobile Phase Composition Changes: Mobile phase can evaporate over time, changing its composition. Prepare fresh mobile phase daily and keep the reservoirs covered.[10][11] If using an online mixer, ensure it is functioning correctly.[5]

  • Column Equilibration: Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection, especially for gradient methods.[5][6] This may require flushing with 10-20 column volumes.

  • Column Degradation: The stationary phase can degrade over time, especially at extreme pH values. Using a guard column can help extend the life of the analytical column.[11]

Q4: I am observing ghost peaks in my chromatogram. What are they and how can I get rid of them?

Ghost peaks are peaks that appear in the chromatogram even when a blank is injected. They are usually due to contamination.[9]

• Sources & Solutions:

  • Mobile Phase Contamination: Use only HPLC-grade solvents and high-purity water.[10] Filter all aqueous mobile phases.

  • Injector Carryover: The injector can retain small amounts of sample from a previous injection. Implement a needle wash step with a strong solvent in your autosampler method.

  • Late Eluting Peaks: A peak from a previous injection may elute during a subsequent run, appearing as a ghost peak. Increase the run time or add a high-organic wash step at the end of your gradient to ensure all components have eluted.[9]

Section 3: Orthogonal Analytical Techniques

To ensure a comprehensive purity assessment, it is essential to use orthogonal methods, which are based on different separation or detection principles.

FAQ: Orthogonal Methods

Q5: Besides HPLC, what other techniques are recommended for purity assessment?

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful tool for identifying unknown impurities. The mass-to-charge ratio (m/z) provides molecular weight information, which can help in structure elucidation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information about the main compound and any impurities present at sufficient levels. It is particularly useful for identifying and quantifying isomeric impurities.

• Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): These thermal analysis techniques can provide information about the presence of residual solvents, water content, and polymorphism, which are all aspects of purity.[12][13][14] DSC can also be used for purity determination based on the melting point depression.[12]

Troubleshooting Guide: Mass Spectrometry (MS)

Q6: I am not getting a clear molecular ion peak for 5-Bromo-2-butyramidobenzoic acid in my LC-MS analysis. Why?

• Ionization Mode: Ensure you are using the appropriate ionization mode. For a carboxylic acid, negative ion mode electrospray ionization (ESI-) is typically more sensitive, detecting the deprotonated molecule [M-H]⁻.

• In-Source Fragmentation: The compound might be fragmenting in the ion source. Try reducing the fragmentor or cone voltage to obtain a stronger molecular ion signal.

• Mobile Phase Additives: Non-volatile buffers like phosphoric acid are not compatible with MS.[4] Use volatile additives like formic acid or acetic acid in the mobile phase.

Experimental Protocol: ¹H NMR Sample Preparation and Analysis

• Sample Preparation: Accurately weigh approximately 5-10 mg of the 5-Bromo-2-butyramidobenzoic acid sample.

• Solvent Selection: Dissolve the sample in 0.6-0.7 mL of a deuterated solvent. Deuterated dimethyl sulfoxide (DMSO-d₆) is a good choice as it will dissolve the compound and the acidic proton of the carboxylic acid will be observable.

• Internal Standard: For quantitative NMR (qNMR), add a known amount of a suitable internal standard (e.g., maleic acid).

• Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field instrument. Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Processing: Process the spectrum by applying Fourier transformation, phase correction, and baseline correction. Integrate the peaks corresponding to the compound and any identified impurities.

Section 4: Method Validation

FAQ: Analytical Method Validation

Q7: What are the key parameters to consider when validating a purity method?

According to ICH guidelines, the following parameters should be evaluated for an impurity method:[1][3][7][8]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[3] This can be demonstrated by spiking the sample with known impurities and showing that they are well-resolved from the main peak.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of an impurity that can be reliably detected and quantified, respectively.[2][8]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the impurity over a given range.

• Accuracy: The closeness of the test results to the true value. This is often assessed by analyzing samples spiked with a known amount of impurity.

• Precision (Repeatability and Intermediate Precision): The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., pH, column temperature, mobile phase composition).

References

• Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance. (2025). Profound.
• Guidance for the validation of pharmaceutical quality control analytical methods. (n.d.). Therapeutic Goods Administration.
• Analytical Method Validation for Quality Assurance and Process Validation Professionals. (2020). IVT Network.
• Analytical method validation: A brief review. (n.d.). ResearchGate.
• Validation of Impurity Methods, Part II. (2014). LCGC North America.
• HPLC Troubleshooting Guide. (n.d.). Sigma-Aldrich.
• HPLC Troubleshooting Guide. (n.d.). SCION Instruments.
• Troubleshooting and Performance Improvement for HPLC. (2024). Aurigene Pharmaceutical Services.
• HPLC Troubleshooting Guide. (n.d.). ACE.
• HPLC Troubleshooting Guide. (n.d.). Chromatography Forum.
• 5-Bromo-2-chlorobenzoic acid. (2018). SIELC Technologies.
• The Role of Thermal Analysis in Pharmaceutical Testing and R&D. (2025). AZoM.
• Materials Characterization by Thermal Analysis (DSC & TGA), Rheology, and Dynamic Mechanical Analysis. (n.d.). TA Instruments.
• Thermal Analysis of Rubbers and Elastomers. (2017). TA Instruments.

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• 14. tainstruments.com [tainstruments.com]

stability issues of 5-Bromo-2-butyramidobenzoic acid under different conditions

Welcome to the technical support center for 5-Bromo-2-butyramidobenzoic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges encountered during experimentation with this compound. Here, we provide troubleshooting guides and frequently asked questions (FAQs) to ensure the integrity of your results. Our guidance is rooted in fundamental chemical principles and extensive experience with related aromatic carboxylic acids and amide-containing molecules.

Troubleshooting Guide: Navigating Experimental Instability

This guide addresses specific issues you might encounter, offering explanations for the underlying chemistry and actionable solutions.

Issue 1: Inconsistent Potency or Purity in Aqueous Solutions

Question: We are observing a progressive decrease in the concentration of 5-Bromo-2-butyramidobenzoic acid in our aqueous stock solutions, even when stored at 4°C. What could be the cause?

Answer: The primary suspect for instability in aqueous media is the hydrolysis of the amide bond. This reaction is often catalyzed by acidic or basic conditions, leading to the formation of 5-bromo-2-aminobenzoic acid and butyric acid.

Causality Explained: The amide linkage in 5-Bromo-2-butyramidobenzoic acid is susceptible to nucleophilic attack by water. This process can be accelerated at pH values significantly deviating from neutral. At low pH, the carbonyl oxygen of the amide is protonated, making the carbonyl carbon more electrophilic and thus more susceptible to attack by water. Conversely, under basic conditions, the hydroxide ion is a more potent nucleophile than water, directly attacking the carbonyl carbon.

Troubleshooting Protocol:

• pH Monitoring and Control:

  • Immediately measure the pH of your stock solution.

  • For optimal stability, prepare solutions in a buffered system, aiming for a pH range of 6.0-7.5. Phosphate or citrate buffers are common choices, but ensure they do not interfere with your downstream applications.

• Solvent Consideration:

  • If compatible with your experimental design, consider preparing stock solutions in anhydrous organic solvents like DMSO or ethanol, where hydrolysis is minimized.[1] Small aliquots can then be diluted into aqueous buffers immediately before use.

• Storage Temperature:

  • While you are already storing at 4°C, for long-term storage of aqueous solutions, freezing at -20°C or -80°C is recommended to significantly slow down the rate of hydrolysis.[2][3] United States Biological suggests storing 5-Bromo-2-butyramidobenzoic acid at -20°C.[2][3]

Issue 2: Appearance of Unknown Peaks in HPLC Analysis After Thermal Stress

Question: During a forced degradation study, we heated a solution of 5-Bromo-2-butyramidobenzoic acid and now observe several new peaks in our reverse-phase HPLC chromatogram. What are these likely degradants?

Answer: Thermal stress can induce both hydrolysis, as mentioned previously, and potentially decarboxylation of the carboxylic acid group. The bromo-substituent also introduces the possibility of dehalogenation or other complex degradation pathways at elevated temperatures.

Causality Explained: The carboxylic acid group can be lost as carbon dioxide (decarboxylation) under thermal duress, a common reaction for benzoic acid derivatives, although typically requiring high temperatures. The primary degradation products under moderate thermal stress in solution are still likely to be from hydrolysis.

Troubleshooting and Identification Workflow:

• LC-MS Analysis: The most effective way to identify these unknown peaks is by using liquid chromatography-mass spectrometry (LC-MS). This will provide the molecular weights of the degradation products, allowing you to propose structures.

  • Expected Mass for Hydrolysis Product (5-bromo-2-aminobenzoic acid): 216.04 g/mol .[4]

  • Expected Mass for Decarboxylation Product (4-bromo-N-butyrylaniline): 242.12 g/mol .

• Comparative Analysis: Run control samples (unheated) to confirm that the new peaks are indeed a result of thermal stress.

• Forced Degradation Strategy: To systematically understand the degradation profile, conduct a forced degradation study under various conditions (acidic, basic, oxidative, and thermal) as outlined in ICH guidelines.[5] This will help in creating a complete stability profile of the molecule.

Experimental Workflow: Forced Degradation Study

Caption: Workflow for a forced degradation study.

Issue 3: Photodegradation and Discoloration on Exposure to Light

Question: We've noticed that solid samples of 5-Bromo-2-butyramidobenzoic acid, as well as solutions, tend to develop a yellowish tint after being left on the lab bench. Is this a sign of degradation?

Answer: Yes, discoloration upon exposure to light is a strong indicator of photodecomposition. Aromatic bromine compounds are known to be photosensitive, and the energy from UV or even high-intensity visible light can be sufficient to induce degradation.

Causality Explained: The carbon-bromine bond can be cleaved by light energy, leading to the formation of radical species. These highly reactive intermediates can then participate in a variety of secondary reactions, such as dimerization, reaction with solvents, or oxidation, often resulting in colored byproducts. The presence of chromophores like the benzene ring and carbonyl groups in the molecule increases its likelihood of absorbing light in the UV-visible spectrum.[6]

Protective Measures:

• Storage in the Dark: Solid material should always be stored in amber vials or containers that block UV and visible light.[4]

• Minimize Exposure During Experiments: When working with the compound, especially in solution, protect it from light by using amber glassware, wrapping containers in aluminum foil, or working under low-light conditions.

• Photostability Testing: For formulation development, it is crucial to perform formal photostability testing according to ICH Q1B guidelines.[7][8] This involves exposing the drug substance and product to a defined light source and quantifying any resulting degradation.

ICH Q1B Photostability Testing Logic

Caption: Decision logic for photostability testing.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 5-Bromo-2-butyramidobenzoic acid?

A1: For long-term stability, the solid compound should be stored at -20°C in a tightly sealed container, protected from light and moisture.[2][3] For short-term use, storage at room temperature in a desiccator and away from direct light is also acceptable.[9]

Q2: In which solvents is 5-Bromo-2-butyramidobenzoic acid most stable?

A2: While specific solubility data is limited, related compounds like 5-bromo-2-chlorobenzoic acid are more soluble in organic solvents such as ethanol, methanol, and dichloromethane than in water.[1] For stability, aprotic solvents like DMSO, DMF, or acetonitrile are generally preferred for stock solutions to prevent hydrolysis.

Q3: Are there any known incompatibilities for this compound?

A3: Based on its chemical structure, 5-Bromo-2-butyramidobenzoic acid should be considered incompatible with strong oxidizing agents and strong bases.[10] Strong bases will deprotonate the carboxylic acid and can promote amide hydrolysis. Strong oxidizing agents could potentially react with the aromatic ring or the amide group.

Q4: How can I monitor the stability of my compound over time?

A4: A stability-indicating HPLC method is the best approach. This is an analytical method that can separate the intact compound from its degradation products. Develop an HPLC method (a reverse-phase C18 column is a good starting point) and validate it to ensure it can detect and quantify any potential degradants. Periodically test your stored samples against a freshly prepared standard to assess purity and concentration.

Summary of Stability Considerations

Condition	Potential Issue	Recommended Mitigation
pH (Aqueous)	Amide Hydrolysis	Use buffers to maintain pH 6.0-7.5.
Temperature	Hydrolysis, Decarboxylation	Store solutions at -20°C or below.
Light	Photodecomposition	Store and handle protected from light (amber vials).
Solvents	Hydrolysis (in protic solvents)	Prepare stock solutions in anhydrous aprotic solvents (e.g., DMSO).
Atmosphere	Oxidation (potential)	Store under an inert atmosphere (e.g., nitrogen or argon) if high sensitivity is observed.

References

• Glindia. (n.d.). 5-Bromo-2-Chlorobenzoic Acid. Retrieved from [Link]

• Zhang, Y., et al. (2022). Novel and Practical Industrial Process Scale-Up of 5-Bromo-2-chloro-4-(methoxycarbonyl)benzoic acid, a Key Intermediate in the Manufacturing of Therapeutic SGLT2 Inhibitors. Pharmaceutical Fronts.

• PubChem. (n.d.). 5-Bromo-2-chlorobenzoic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (2024). 5-Bromo-2-(phenylamino)benzoic acid. Retrieved from [Link]

• ResearchGate. (2024). 5-Bromo-2-(phenylamino)benzoic acid. Retrieved from [Link]

• de Oliveira, M. A. L., et al. (2021). Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. Journal of Chemistry.
• Archontaki, H. A., et al. (1998). Acidic hydrolysis of bromazepam studied by high performance liquid chromatography. Isolation and identification of its degradation products. Journal of Pharmaceutical and Biomedical Analysis.

• ICH. (1996). Q1B: Photostability Testing of New Drug Substances and Products. Retrieved from [Link]

• European Medicines Agency. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. Retrieved from [Link]

• Google Patents. (n.d.). CN108250060A - The synthetic method of the bromo- 2- chlorobenzoic acids of 5-.

• SIELC Technologies. (2018). 5-Bromo-2-chlorobenzoic acid. Retrieved from [Link]

• Tameem, A., et al. (2011). Photostability and Photostabilization of Drugs and Drug Products.

• NIST. (n.d.). Benzoic acid, 5-bromo-2-hydroxy-. Retrieved from [Link]

• WIPO Patentscope. (n.d.). WO/2023/019849 METHOD FOR PREPARING 5-BROMO-2-CHLORO-BENZOIC ACID AS RAW MATERIAL IN HYPOGLYCEMIC DRUG SYNTHESIS. Retrieved from [Link]

• PubMed. (2024). 5-Bromo-2-(phenyl-amino)-benzoic acid. Retrieved from [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Comparative Guide to the Characterization of 5-Bromo-2-butyramidobenzoic acid by HPLC and GC-MS

Introduction: The Analytical Imperative for a Niche Building Block

5-Bromo-2-butyramidobenzoic acid is a substituted aromatic molecule featuring a carboxylic acid, an amide, and a halogen substituent. While not a household name, this compound represents a class of chemical intermediates vital in medicinal chemistry and materials science. Its structural motifs are found in various biologically active molecules, making it a valuable building block for drug discovery.[1][2] The journey from synthesis to application, however, is critically dependent on rigorous analytical characterization. Establishing the identity, purity, and stability of such a compound is not merely a quality control checkpoint; it is the foundation upon which reliable and reproducible scientific data are built.

This guide provides an in-depth comparison of two cornerstone analytical techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—for the comprehensive characterization of 5-Bromo-2-butyramidobenzoic acid. We will move beyond rote protocols to explore the causality behind methodological choices, offering field-proven insights to guide your analytical strategy.

Part 1: High-Performance Liquid Chromatography (HPLC) for Purity and Quantification

HPLC is the workhorse for purity assessment of non-volatile, thermally sensitive compounds like 5-Bromo-2-butyramidobenzoic acid. Its operation at or near ambient temperature preserves the integrity of the molecule, allowing for accurate quantification of the parent compound and any related impurities.[3]

The Rationale: Why HPLC is the Preferred First-Line Approach

The structure of 5-Bromo-2-butyramidobenzoic acid makes it an ideal candidate for Reversed-Phase HPLC (RP-HPLC). The molecule possesses sufficient hydrophobicity from its aromatic ring and alkyl chain to be retained on a non-polar stationary phase (like C18), while the polar carboxylic acid and amide groups ensure it can be eluted by a polar mobile phase. Crucially, HPLC analyzes the molecule in its intact form, providing a direct measure of its purity without the need for chemical modification.

Experimental Protocol: A Self-Validating HPLC Method

This protocol is designed for robustness, ensuring reliable purity analysis.

1. Sample & Standard Preparation:

• Diluent: Prepare a 50:50 (v/v) mixture of acetonitrile and water. This composition ensures the solubility of the analyte while being compatible with the initial mobile phase conditions.

• Standard Solution (e.g., 100 µg/mL): Accurately weigh approximately 10 mg of a certified 5-Bromo-2-butyramidobenzoic acid reference standard into a 100 mL volumetric flask. Dissolve and dilute to the mark with the diluent.[3]

• Sample Solution (e.g., 1 mg/mL): Accurately weigh 25 mg of the test sample into a 25 mL volumetric flask. Dissolve and dilute to the mark with the diluent. This higher concentration facilitates the detection of minor impurities.

2. Instrumentation & Chromatographic Conditions:

Parameter	Recommended Setting	Justification
HPLC System	Standard analytical HPLC with UV Detector	Provides the necessary precision and detection capabilities.
Column	C18, 250 mm x 4.6 mm, 5 µm	A C18 column is the industry standard for reversed-phase separation of aromatic acids, offering excellent retention and resolution.[3]
Mobile Phase A	0.1% Formic Acid in Water	The acid suppresses the ionization of the carboxylic acid group, leading to better peak shape and consistent retention. Formic acid is volatile and MS-compatible if transitioning to LC-MS.[4][5]
Mobile Phase B	Acetonitrile	A common, effective organic modifier for eluting aromatic compounds from a C18 phase.
Gradient Elution	0-25 min: 30% to 90% B; 25-30 min: 90% B	A gradient is essential to elute the main compound with a good peak shape while also separating potential impurities with different polarities.
Flow Rate	1.0 mL/min	Standard analytical flow rate for a 4.6 mm ID column, balancing analysis time and efficiency.
Column Temp.	30 °C	Controlled temperature ensures retention time stability and reproducibility.
Detection	UV at 254 nm	The aromatic ring provides strong UV absorbance at this wavelength, offering high sensitivity.
Injection Vol.	10 µL	A typical volume for analytical HPLC.

3. Data Analysis & Interpretation:

• System Suitability: Inject the standard solution five times. The relative standard deviation (RSD) for the peak area should be less than 2.0%. The tailing factor for the main peak should be between 0.8 and 1.5.

• Purity Calculation: Analyze the sample solution. Calculate the area percentage of the main peak relative to the total area of all peaks in the chromatogram. This provides a direct measure of purity.

Workflow Visualization

Fig 1. HPLC workflow for purity analysis.

Part 2: Gas Chromatography-Mass Spectrometry (GC-MS) for Structural Confirmation

GC-MS is unparalleled for providing structural information and definitive identification. However, for a molecule like 5-Bromo-2-butyramidobenzoic acid, its direct analysis is unfeasible due to low volatility and thermal instability caused by the polar carboxylic acid and amide functional groups.[6][7] This is not a roadblock but a signpost directing us to a critical preparatory step: derivatization .

The Rationale: Overcoming Volatility Barriers with Derivatization

Derivatization is a chemical reaction that converts non-volatile compounds into volatile derivatives suitable for GC analysis.[8][9] By masking the polar -COOH and -NH- groups, we reduce intermolecular hydrogen bonding, decrease the boiling point, and improve thermal stability. For our target molecule, converting the carboxylic acid to a methyl ester is a robust and common strategy.

Experimental Protocol: Derivatization and GC-MS Analysis

This protocol focuses on the esterification of the carboxylic acid group, a reliable method for enabling GC-MS analysis.

1. Derivatization: Methyl Ester Formation

• Step 1: Accurately weigh ~1 mg of the sample into a 2 mL reaction vial.

• Step 2: Add 500 µL of 2M methanolic HCl (hydrochloric acid in methanol).

• Step 3: Securely cap the vial and heat at 60 °C for 30 minutes. The acidic methanol converts the carboxylic acid to its corresponding methyl ester.

• Step 4: Cool the vial to room temperature. Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Step 5: Reconstitute the residue in 1 mL of a suitable solvent like ethyl acetate or dichloromethane for injection into the GC-MS.

2. Instrumentation & GC-MS Conditions:

Parameter	Recommended Setting	Justification
GC-MS System	Standard GC with a Mass Selective Detector	Provides both chromatographic separation and mass spectral data for identification.
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm	A low-polarity 5% phenyl-methylpolysiloxane column is a versatile choice for a wide range of derivatized compounds.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Start at 100°C, hold 2 min, ramp 15°C/min to 280°C, hold 5 min	The temperature program ensures the separation of the derivatized analyte from any derivatization byproducts or impurities.
Injector Temp.	270 °C, Split mode (e.g., 20:1)	Ensures rapid volatilization of the derivatized analyte without thermal degradation.
MS Ion Source	Electron Ionization (EI) at 70 eV	Standard ionization energy that produces reproducible fragmentation patterns for library matching.
MS Quad Temp.	150 °C	Standard quadrupole temperature.
Mass Range	m/z 40-450	A wide scan range to capture low-mass fragments as well as the molecular ion.

3. Data Analysis: Interpreting the Mass Spectrum The key to GC-MS is the mass spectrum, which serves as a molecular fingerprint. For the methyl ester of 5-Bromo-2-butyramidobenzoic acid, we can predict a characteristic fragmentation pattern. The presence of bromine is a powerful diagnostic tool, as it has two major isotopes, 79Br and 81Br, in a nearly 1:1 ratio, resulting in a distinctive M+ and M+2 ion cluster.[10][11]

Visualizations: GC-MS Workflow and Predicted Fragmentation

Fig 2. GC-MS workflow including essential derivatization.

Sources

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• 4. Separation of 5-Bromo-2-chlorobenzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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A Senior Application Scientist's Guide to the Reactivity of 5-Bromo-2-butyramidobenzoic Acid and Its Analogs

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Introduction

In the landscape of modern drug discovery and materials science, the strategic functionalization of aromatic scaffolds is paramount. 5-Bromo-2-butyramidobenzoic acid is a versatile building block, prized for its trifunctional nature: a carboxylic acid for amide or ester formation, a bromine atom for cross-coupling reactions, and an amide group that modulates the electronic properties and steric environment of the entire molecule. Understanding its reactivity in comparison to structurally similar analogs is crucial for designing efficient synthetic routes and predicting reaction outcomes.

This guide provides an in-depth, objective comparison of the reactivity of 5-Bromo-2-butyramidobenzoic acid. We will dissect the electronic and steric factors governing its behavior and present experimental data and protocols to support our analysis. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this important intermediate in their synthetic endeavors.

Section 1: The Electronic and Steric Profile of 5-Bromo-2-butyramidobenzoic Acid

The reactivity of an aromatic compound is a nuanced interplay of inductive and resonance effects from its substituents, compounded by steric hindrance. In 5-Bromo-2-butyramidobenzoic acid, three key groups dictate its chemical personality: the carboxylic acid (-COOH), the bromo (-Br) group, and the butyramido (-NHCO(CH₂)₂CH₃) group.

• Carboxylic Acid (-COOH): This group is a meta-director and strongly deactivating for electrophilic aromatic substitution due to its electron-withdrawing nature.[1][2]

• Bromo (-Br) Group: Halogens are a unique class of substituents. They are deactivating due to their strong inductive electron-withdrawing effect but are ortho, para-directing because their lone pairs can participate in resonance, donating electron density to the ring.[3]

• Butyramido (-NHCO(CH₂)₂CH₃) Group: The amide group is an ortho, para-director.[3][4] The nitrogen's lone pair donates electron density to the ring through resonance, making it an activating group.[2] However, this activation is attenuated compared to a simple amino group because the lone pair also participates in resonance with the adjacent carbonyl group. The butyryl group also introduces significant steric bulk in the ortho position to the carboxylic acid.

A critical feature of this molecule is the "ortho effect." The presence of the bulky butyramido group ortho to the carboxylic acid forces the -COOH group to twist out of the plane of the benzene ring.[5][6][7] This steric inhibition of resonance increases the acidity of the carboxylic acid compared to its meta and para isomers because it prevents the carboxyl group from donating electron density into the ring, which would destabilize the carboxylate anion.[5][6][8]

Caption: Electronic and steric influences of substituents.

Section 2: Comparative Reactivity in Palladium-Catalyzed Cross-Coupling

The carbon-bromine bond is a prime site for reactivity, particularly in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.[9] This reaction forms a new carbon-carbon bond and is a cornerstone of modern synthesis.[10][11] The efficiency of this reaction is highly dependent on the nature of the aryl halide.

To provide a clear comparison, we will evaluate the reactivity of 5-Bromo-2-butyramidobenzoic acid against three logical analogs in a hypothetical Suzuki-Miyaura coupling with phenylboronic acid.

Selected Analogs:

• 5-Iodo-2-butyramidobenzoic Acid: To assess the effect of changing the halogen.

• 5-Bromo-2-acetamidobenzoic Acid: To evaluate the influence of a smaller acyl group and reduced steric bulk.

• 5-Bromo-2-chlorobenzoic Acid: To compare the reactivity of different halogens at the ortho and para positions.

Discussion of Expected Reactivity:

The rate-determining step in many Suzuki couplings is the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond.[12] The reactivity order for halogens in this step is generally I > Br >> Cl.[10][13][14] This is because the C-I bond is weaker and more easily broken than the C-Br bond, which is in turn weaker than the C-Cl bond.[15][16]

• Analog 1 (5-Iodo-2-butyramidobenzoic Acid): We predict this analog will be the most reactive. The C-I bond's lower dissociation energy facilitates faster oxidative addition, likely allowing the reaction to proceed under milder conditions (lower temperature, lower catalyst loading) or in a shorter time frame compared to the parent compound.[15]

• Analog 2 (5-Bromo-2-acetamidobenzoic Acid): The electronic properties of the acetamido group are very similar to the butyramido group. However, the reduced steric bulk of the acetyl group compared to the butyryl group might slightly influence the rate. While the primary electronic effects governing the C-Br bond reactivity remain the same, reduced steric hindrance around the reaction site could lead to a marginally faster reaction rate.

• Analog 3 (5-Bromo-2-chlorobenzoic Acid): This analog introduces a second halogen. The C-Br bond is significantly more reactive than the C-Cl bond in Suzuki couplings.[14][16] Therefore, selective coupling at the C-Br position is expected under standard conditions, leaving the C-Cl bond intact for potential subsequent functionalization. The reactivity at the C-Br bond will be higher than any potential reaction at the C-Cl bond of the same molecule.

Comparative Data Summary (Hypothetical Yields)

The following table summarizes the expected outcomes for a Suzuki-Miyaura coupling reaction with phenylboronic acid under standardized conditions.

Compound	Halogen at C5	Ortho Group at C2	Expected Relative Reactivity	Predicted Yield (%)
5-Bromo-2-butyramidobenzoic acid	Br	-NHCOPr	Baseline	85%
5-Iodo-2-butyramidobenzoic acid	I	-NHCOPr	Highest	>95%
5-Bromo-2-acetamidobenzoic acid	Br	-NHCOMe	Slightly Higher	~88-92%
5-Bromo-2-chlorobenzoic acid	Br	-Cl	Moderate	~75-80%

Note: Yields are predictive and serve for comparative purposes. Actual experimental yields may vary based on precise reaction conditions.

Section 3: Experimental Protocol: A Case Study

To provide actionable insights, we present a detailed, self-validating protocol for a Suzuki-Miyaura cross-coupling of 5-Bromo-2-butyramidobenzoic acid with phenylboronic acid.

Objective: To synthesize 5-phenyl-2-butyramidobenzoic acid.

Materials:

• 5-Bromo-2-butyramidobenzoic acid (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol, 2 mol%)

• XPhos (2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl) (0.04 mmol, 4 mol%)

• Potassium phosphate, tribasic (K₃PO₄) (3.0 mmol, 3.0 equiv)[17]

• 1,4-Dioxane (5 mL)

• Water (1 mL)

• Ethyl acetate (for workup)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-Bromo-2-butyramidobenzoic acid, phenylboronic acid, Pd₂(dba)₃, XPhos, and K₃PO₄.[17]

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed 1,4-dioxane and water via syringe.

• Reaction: Heat the mixture to 100 °C with vigorous stirring.

• Monitoring (Self-Validation): Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water and then brine.[18]

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification (Self-Validation): Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure 5-phenyl-2-butyramidobenzoic acid.

• Characterization (Self-Validation): Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

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Structural Elucidation of Novel Pharmaceutical Intermediates: A Comparative Guide to X-ray Crystallography for Validating 5-Bromo-2-butyramidobenzoic acid

For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is a non-negotiable cornerstone of modern chemical research and pharmaceutical development. The precise spatial arrangement of atoms dictates a molecule's physicochemical properties, its interaction with biological targets, and ultimately, its efficacy and safety as a potential therapeutic agent. This guide provides an in-depth technical comparison of analytical techniques for structural elucidation, centered on the definitive validation of 5-Bromo-2-butyramidobenzoic acid using single-crystal X-ray crystallography.

While nuclear magnetic resonance (NMR) spectroscopy provides invaluable data on atomic connectivity in solution, X-ray crystallography remains the unequivocal gold standard for determining the precise solid-state atomic arrangement, bond lengths, and bond angles. This guide will detail the experimental workflow for crystallographic validation, explain the causality behind methodological choices, and compare its performance with alternative and complementary techniques, providing a robust framework for structural confirmation in a research and development setting.

The Target Molecule: Synthesis and Preliminary Characterization

5-Bromo-2-butyramidobenzoic acid (CAS 73721-76-3) is a substituted benzoic acid derivative.[1] Such molecules are common building blocks in the synthesis of more complex active pharmaceutical ingredients (APIs). A plausible synthetic route involves the acylation of 2-amino-5-bromobenzoic acid with butyryl chloride.

Hypothetical Synthesis:

• Reactants: 2-amino-5-bromobenzoic acid, Butyryl chloride, Pyridine (as a base).

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Procedure: 2-amino-5-bromobenzoic acid is dissolved in the solvent, and pyridine is added. The mixture is cooled in an ice bath before the dropwise addition of butyryl chloride. The reaction is then stirred at room temperature until completion, followed by an aqueous workup and purification, typically by recrystallization or column chromatography.

Initial characterization via NMR and mass spectrometry would confirm the molecular weight and basic connectivity, but it cannot definitively establish the conformation or intermolecular interactions in the solid state, which are critical for understanding properties like solubility and crystal packing.

The Gold Standard: Single-Crystal X-ray Crystallography (SC-XRD)

SC-XRD provides an atomic-resolution, three-dimensional map of electron density within a crystal.[2] By analyzing the diffraction pattern of X-rays passing through a single, high-quality crystal, one can determine atomic positions with exceptionally high precision.

Experimental Workflow: From Powder to Structure

The entire process, from obtaining the material to the final validated structure, is a multi-step workflow that demands careful execution.

Caption: End-to-end workflow for X-ray crystallographic structure validation.

Detailed Experimental Protocol

1. Crystal Growth (The Causality of Patience): The most critical and often challenging step is growing a single crystal of sufficient size and quality. The choice of solvent is paramount; the ideal solvent is one in which the compound has moderate solubility.

• Protocol:

  • Prepare a saturated or near-saturated solution of purified 5-Bromo-2-butyramidobenzoic acid in a suitable solvent system (e.g., ethanol/water, acetone, or ethyl acetate) in a clean vial.

  • Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks at a constant temperature.

  • Monitor for the formation of small, well-defined single crystals. For similar benzoic acid derivatives, crystals are often obtained by slow evaporation from acetone or ethanol/water solutions.[3][4]

2. Data Collection:

• Protocol:

  • A suitable crystal (typically 0.1-0.3 mm) is selected and mounted on a goniometer head.

  • The diffractometer (e.g., a Nonius KappaCCD) is used to collect diffraction data, often at a low temperature (e.g., 90-120 K) to minimize thermal vibrations and improve data quality.[3][4]

  • The crystal is rotated while being irradiated with monochromatic X-rays (e.g., Mo Kα, λ = 0.71073 Å), and the diffracted X-rays are recorded on a detector.[3]

3. Structure Solution and Refinement:

• Protocol:

  • The collected diffraction data is processed to yield a set of structure factors.

  • Software such as SHELXS is used to solve the "phase problem" and generate an initial electron density map.[3][5]

  • An initial molecular model is built into the electron density map.

  • The model is refined using a least-squares process with software like SHELXL.[3][5] This process adjusts atomic positions, bond lengths, and angles to best fit the experimental data.

  • Hydrogen atoms are typically located from the difference Fourier map or placed in calculated positions.[3]

Interpreting the Results: A Hypothetical Data Summary

While the specific crystal structure of 5-Bromo-2-butyramidobenzoic acid is not publicly available, we can anticipate the key findings based on closely related structures like 5-Bromo-2-(phenylamino)benzoic acid and 2-bromobenzoic acid.[3][4] The final output is a Crystallographic Information File (CIF) containing all relevant data.

Parameter	Expected Observation for 5-Bromo-2-butyramidobenzoic acid	Significance & Rationale
Crystal System	Monoclinic or Triclinic	These are common crystal systems for small organic molecules.[3][4][5]
Space Group	Centrosymmetric (e.g., P2₁/n)	The presence of an inversion center often indicates that molecules form centrosymmetric dimers.
Key Bond Lengths	C=O (~1.23 Å), C-O (~1.31 Å)	Confirms the carboxylic acid functionality.
Intramolecular H-Bond	N-H···O=C	An intramolecular hydrogen bond between the amide proton and the carboxyl oxygen is highly likely, creating a stable six-membered ring. This is a key conformational feature.
Intermolecular H-Bond	O-H···O=C	Carboxylic acids almost universally form hydrogen-bonded dimers in the solid state, creating a classic R²₂(8) ring motif.[4][6] This interaction is critical for crystal packing and physical properties.
Refinement R-factor	R1 < 0.05	The R-factor is a measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A value below 5% indicates a good quality refinement.[3]

Comparative Analysis: Alternative and Complementary Techniques

While SC-XRD is definitive, other techniques are essential parts of the analytical toolbox. The choice of method depends on the research question, sample availability, and the nature of the compound.

Caption: Decision tree for selecting a structural elucidation technique.

Feature	Single-Crystal X-ray (SC-XRD)	NMR Spectroscopy	Microcrystal Electron Diffraction (MicroED)
Principle	X-ray diffraction from a single crystal	Nuclear spin resonance in a magnetic field	Electron diffraction from nanocrystals
Sample Type	Single crystal (~0.1 mm)	Soluble compound (~5-10 mg)	Microcrystalline powder (<1 µm crystals)
Information	Unambiguous 3D structure, bond lengths/angles, stereochemistry, packing	Atomic connectivity, solution conformation, dynamics	Unambiguous 3D structure from tiny crystals
Strengths	Definitive "gold standard" for solid-state structure.[7]	Non-destructive, provides information on solution-state behavior.[8]	Requires crystals a billionth of the size needed for SC-XRD; very fast data collection.[7]
Limitations	Requires high-quality single crystals, which can be difficult to grow.[7]	Cannot determine absolute configuration or solid-state packing; ambiguity in complex 3D structures.[9]	An evolving technique; may not be as widely available as SC-XRD.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

For a molecule like 5-Bromo-2-butyramidobenzoic acid, ¹H and ¹³C NMR would be the first steps after synthesis to confirm that the correct atoms are connected. 2D NMR experiments (like COSY and HMBC) would further validate the butyramide chain's attachment to the aromatic ring. However, NMR would struggle to definitively prove the specific conformation (e.g., the planarity of the amide and carboxyl groups relative to the ring) or the intermolecular hydrogen bonding that governs the crystal lattice.[9]

Microcrystal Electron Diffraction (MicroED)

A revolutionary technique for when SC-XRD is not feasible.[7] If 5-Bromo-2-butyramidobenzoic acid only formed as a fine powder of nanocrystals, MicroED would be the ideal solution. It uses an electron beam instead of X-rays, allowing for structure determination from crystals far too small for conventional X-ray diffraction.[7][10]

Conclusion

The validation of a molecule's structure is a foundational requirement in the progression of a chemical entity from a laboratory curiosity to a viable drug candidate. While techniques like NMR provide essential preliminary data on connectivity, single-crystal X-ray crystallography stands alone in its ability to deliver an unambiguous, high-resolution three-dimensional structure of a molecule in the solid state. The detailed analysis of bond lengths, angles, and intermolecular interactions, such as the characteristic hydrogen-bonded dimers expected for 5-Bromo-2-butyramidobenzoic acid, provides critical insights that inform polymorphism, solubility, and formulation studies. For any drug development program, securing a crystal structure is a paramount step, providing the ultimate authoritative evidence of molecular identity and conformation.

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A Comparative Guide to the Biological Activity of 5-Bromo-2-butyramidobenzoic Acid and Structurally Related Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatile Scaffold of N-Acylanthranilic Acids

The 2-aminobenzoic acid (anthranilic acid) scaffold is a privileged structure in medicinal chemistry, serving as a foundational component for a diverse array of biologically active molecules. Its derivatives are known to exhibit a wide spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer activities.[1][2] The introduction of an acyl group at the 2-amino position to form N-acylanthranilic acids, coupled with substitutions on the benzene ring, allows for fine-tuning of their biological profiles. This guide provides a comparative analysis of the biological activity of 5-Bromo-2-butyramidobenzoic acid, a representative N-acylanthranilic acid, and its structural analogs. While direct experimental data for this specific compound is limited in publicly accessible literature, we can infer its potential activities by examining the structure-activity relationships (SAR) of closely related molecules. This guide will focus primarily on the potential roles of these compounds as histone deacetylase (HDAC) inhibitors and anti-inflammatory agents, drawing upon existing experimental data for analogous structures to provide a predictive comparison.

Comparative Analysis of Biological Activity

The biological activity of N-acylanthranilic acid derivatives is significantly influenced by the nature of the acyl group, the substitution pattern on the anthranilic acid core, and the presence of specific functional groups. Here, we compare 5-Bromo-2-butyramidobenzoic acid to analogs with variations in the acyl chain and ring substitutions, with a focus on their potential as HDAC inhibitors and anti-inflammatory agents.

Histone Deacetylase (HDAC) Inhibition: A Tale of Positional Isomers

HDACs are a class of enzymes that play a crucial role in epigenetic regulation by removing acetyl groups from lysine residues of histones and other proteins.[3] Their inhibition has emerged as a promising strategy in cancer therapy.[2] The general structure of many HDAC inhibitors comprises a zinc-binding group (ZBG), a linker, and a cap group that interacts with the surface of the enzyme. While many potent HDAC inhibitors utilize a hydroxamic acid ZBG, other functionalities, including the carboxylic acid of some benzamides, can also coordinate with the zinc ion in the active site.[3][4]

Interestingly, a study on acylaminocinnamyl-N-hydroxyamides, which share the N-acylanthranilic acid motif, revealed a strong positional dependence of HDAC inhibitory activity. Compounds with acylamino substituents at the C3 and C4 positions of the benzene ring displayed high potency, whereas those with the substituent at the C2 position, analogous to our topic compound, showed very low HDAC inhibiting activities, with IC50 values in the high micromolar range.[5] This suggests that the geometry of 2-acylaminobenzoic acids may not be optimal for fitting into the active site of HDACs in a manner that allows for potent inhibition.

Table 1: Comparative HDAC Inhibitory Activity of Acylaminocinnamyl-N-hydroxyamides

Compound ID	Acylamino Position	Structure	Target Enzyme(s)	IC50 (nM)	Reference
1a-g (analogs)	C2	Cinnamyl-hydroxyamides with various acylamino groups at C2	Maize HD2, HD1-B, HD1-A	High µM range	[5]
3c	C4	4-(acetylamino)cinnamyl-N-hydroxyamide	Maize HD2	11	[5]
3f	C4	4-(2-naphthoylamino)cinnamyl-N-hydroxyamide	HD1-B (Class I)	36	[5]
3f	C4	4-(2-naphthoylamino)cinnamyl-N-hydroxyamide	HD1-A (Class II)	42	[5]

This data strongly suggests that while the broader class of N-acylaminobenzoic acids has potential as HDAC inhibitors, the specific substitution pattern of 5-Bromo-2-butyramidobenzoic acid may render it a weak inhibitor. The steric hindrance from the adjacent carboxylic acid group could prevent the optimal orientation of the molecule within the HDAC active site channel.

Anti-inflammatory and Other Bioactivities

N-arylanthranilic acids are a well-established class of non-steroidal anti-inflammatory drugs (NSAIDs), with prominent examples like mefenamic acid and meclofenamic acid.[6] The mechanism of action for these compounds typically involves the inhibition of cyclooxygenase (COX) enzymes. Research into N-acyl-5-bromanthranilic acids has demonstrated their potential as anti-inflammatory and antibacterial agents.[7]

A study on a series of N-acyl-5-bromanthranilic acids found that N-(o-anisoyl)-5-bromanthranilic acid exhibited the most pronounced anti-inflammatory activity, with a 49% inhibition of carrageenan-induced paw edema in rats.[7] This suggests that the 5-bromoanthranilic acid core is conducive to anti-inflammatory effects. The butyramido group in our topic compound is a simple alkyl acyl group, and its contribution to anti-inflammatory activity would need to be experimentally determined and compared to aromatic acyl groups.

Furthermore, the presence of a halogen atom, such as bromine, on aromatic scaffolds is often associated with enhanced biological activity.[8][9] Halogenation can increase lipophilicity, improving membrane permeability, and can also lead to more favorable interactions with biological targets.[9]

Table 2: Comparative Anti-inflammatory and Antibacterial Activity of N-Acyl-5-bromanthranilic Acids

Compound	Acyl Group	Biological Activity	Key Finding	Reference
N-(o-anisoyl)-5-bromanthranilic acid	o-Anisoyl	Anti-inflammatory	49% inhibition of carrageenan-induced paw edema in rats	[7]
N-(o-anisoyl)-5-bromanthranilic acid	o-Anisoyl	Antibacterial	MIC = 2.0 µg/mL against S. aureus and E. coli	[7]
5-Bromo-2-butyramidobenzoic acid (Predicted)	Butyryl	Anti-inflammatory, Antibacterial	Activity is plausible based on the scaffold, but likely modulated by the butyryl group.	Inferred

Experimental Protocols

Synthesis of 5-Bromo-2-butyramidobenzoic Acid

A plausible synthetic route to 5-Bromo-2-butyramidobenzoic acid involves the acylation of 2-amino-5-bromobenzoic acid with butyryl chloride or butyric anhydride.

Step-by-step Protocol:

• Dissolution: Dissolve 2-amino-5-bromobenzoic acid (1 equivalent) in a suitable solvent such as pyridine or dichloromethane with a base like triethylamine.

• Acylation: Cool the solution in an ice bath and add butyryl chloride (1.1 equivalents) dropwise with stirring.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC).

• Work-up: Quench the reaction with water and acidify with dilute HCl to precipitate the product.

• Purification: Filter the crude product, wash with cold water, and recrystallize from a suitable solvent system (e.g., ethanol/water) to yield pure 5-Bromo-2-butyramidobenzoic acid.

Caption: Proposed synthesis of 5-Bromo-2-butyramidobenzoic acid.

In Vitro Histone Deacetylase (HDAC) Activity Assay (Fluorometric)

This protocol is adapted from commercially available HDAC activity assay kits and published methods.[10][11]

Materials:

• HDAC Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• HDAC enzyme source (e.g., HeLa nuclear extract or recombinant HDAC)

• Test compounds (dissolved in DMSO)

• HDAC inhibitor control (e.g., Trichostatin A)

• Developer solution (containing trypsin)

• 96-well black microplate

• Fluorometric plate reader (Ex/Em ~360/460 nm)

Procedure:

• Prepare Reagents: Dilute the HDAC substrate, enzyme, and test compounds to their final desired concentrations in HDAC Assay Buffer.

• Dispense Compounds: Add 2 µL of the test compounds (including 5-Bromo-2-butyramidobenzoic acid and comparators) and controls (DMSO for negative control, Trichostatin A for positive control) to the wells of the 96-well plate.

• Add Enzyme: Add 48 µL of the diluted HDAC enzyme solution to each well and incubate for 10 minutes at 37°C.

• Initiate Reaction: Add 50 µL of the diluted HDAC substrate to each well to start the reaction.

• Incubate: Incubate the plate at 37°C for 30-60 minutes.

• Stop and Develop: Add 50 µL of the developer solution to each well to stop the reaction and initiate the development of the fluorescent signal.

• Read Fluorescence: Incubate for another 15 minutes at room temperature and then measure the fluorescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound relative to the controls and determine the IC50 values by plotting percent inhibition against compound concentration.

Caption: General workflow for a fluorometric HDAC inhibition assay.

Conclusion and Future Directions

Based on the available structure-activity relationship data for analogous compounds, 5-Bromo-2-butyramidobenzoic acid is predicted to be a weak histone deacetylase inhibitor. The 2-acylamino substitution pattern appears to be detrimental to potent HDAC inhibition when compared to 3- and 4-substituted isomers.[5] However, the N-acyl-5-bromoanthranilic acid scaffold has shown promise in the context of anti-inflammatory and antibacterial activities.[7] The butyryl group and the bromo substituent will undoubtedly modulate this activity, and direct experimental evaluation is necessary to quantify these effects.

Future research should focus on the synthesis of 5-Bromo-2-butyramidobenzoic acid and a systematic series of analogs to definitively establish their biological activity profile. Screening against a panel of HDAC isoforms, COX enzymes, and various microbial strains would provide a comprehensive understanding of their therapeutic potential. Such studies would not only elucidate the specific properties of 5-Bromo-2-butyramidobenzoic acid but also contribute to a deeper understanding of the structure-activity relationships governing the diverse biological roles of N-acylanthranilic acids.

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A Senior Application Scientist's Guide to the Synthetic Methods for Halogenated Benzoic Acids

This guide provides a comparative analysis of the primary synthetic methodologies for preparing halogenated benzoic acids, compounds of significant interest in pharmaceutical and materials science. We will delve into the mechanistic underpinnings, practical applications, and comparative performance of key synthetic routes, offering field-proven insights for researchers, chemists, and drug development professionals.

Introduction: The Significance of Halogenated Benzoic Acids

Halogenated benzoic acids are not merely simple aromatic compounds; they are crucial building blocks in the synthesis of a vast array of functional molecules. The presence of a halogen atom on the aromatic ring profoundly influences the molecule's steric and electronic properties. This modification can enhance biological activity, improve metabolic stability, and serve as a versatile synthetic handle for further functionalization, particularly in cross-coupling reactions. Consequently, the efficient and selective synthesis of these compounds is a cornerstone of modern organic chemistry. This guide will compare and contrast the three principal strategies for their synthesis: Direct Electrophilic Halogenation, the Sandmeyer Reaction, and modern Metal-Catalyzed C-H Halogenation.

Method 1: Direct Electrophilic Halogenation

Direct electrophilic halogenation is a classical and often straightforward approach for introducing chlorine or bromine onto the benzoic acid ring. The carboxylic acid group is a deactivating, meta-directing substituent, which dictates the regiochemical outcome of the reaction.

Mechanistic Rationale

The reaction proceeds via the typical electrophilic aromatic substitution mechanism. A Lewis acid catalyst, such as iron(III) bromide (FeBr₃) or aluminum chloride (AlCl₃), polarizes the diatomic halogen (e.g., Br₂), generating a potent electrophile. This electrophile is then attacked by the electron-rich π-system of the benzene ring, forming a resonance-stabilized carbocation known as the sigma complex. Subsequent deprotonation by a weak base restores aromaticity and yields the halogenated product. Due to the deactivating nature of the carboxyl group, forcing conditions such as high temperatures are often required.

Generalized Experimental Protocol: Synthesis of 3-Bromobenzoic Acid

• Setup: To a 250 mL three-necked, round-bottomed flask equipped with a magnetic stirrer, a reflux condenser (with a gas outlet connected to a trap for HBr), and a dropping funnel, add benzoic acid (12.2 g, 0.1 mol) and iron powder (0.5 g).

• Reaction: Gently heat the flask in a water bath to melt the benzoic acid.

• Addition: Slowly add bromine (17.6 g, 5.6 mL, 0.11 mol) from the dropping funnel over 30 minutes. The reaction is exothermic and will generate hydrogen bromide gas.

• Heating: After the addition is complete, heat the reaction mixture at 110-120°C for 4-5 hours, or until the evolution of HBr gas ceases.

• Workup: Cool the reaction mixture to room temperature. The mixture will solidify. Add 100 mL of water and heat to melt the solid.

• Purification: Transfer the mixture to a beaker and add sodium bisulfite solution to destroy any excess bromine. Cool the mixture in an ice bath to precipitate the crude 3-bromobenzoic acid. Collect the solid by vacuum filtration, wash with cold water, and recrystallize from hot water or ethanol/water to yield the pure product.

Performance & Limitations

Direct halogenation is cost-effective for producing meta-substituted products from simple benzoic acid. However, it suffers from several drawbacks:

• Limited Regioselectivity: The inherent directing effect of the carboxyl group restricts the method primarily to the synthesis of meta-isomers. Synthesizing ortho or para isomers is not feasible with this approach.

• Functional Group Intolerance: The harsh, acidic conditions are incompatible with sensitive functional groups.

• Safety Concerns: The use of elemental bromine and the evolution of corrosive HBr gas require careful handling and ventilation.

Method 2: The Sandmeyer Reaction

The Sandmeyer reaction provides an alternative, powerful route to halogenated benzoic acids, particularly for accessing isomers that are unobtainable through direct halogenation. This method begins with an appropriately substituted aminobenzoic acid.

Mechanistic Rationale

The process involves two key stages. First, the primary aromatic amine is converted into a diazonium salt by treatment with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures (0-5°C). The resulting diazonium salt is a highly versatile intermediate. In the second stage, the diazonium group is displaced by a halogen using a copper(I) salt (CuCl, CuBr, or CuI) as a catalyst. The reaction is believed to proceed through a radical mechanism initiated by single-electron transfer from the copper(I) catalyst to the diazonium salt.

Experimental Workflow: Sandmeyer Reaction

The diagram below outlines the typical workflow for synthesizing a halogenated benzoic acid via the Sandmeyer reaction, starting from the corresponding aminobenzoic acid.

Caption: Workflow for Sandmeyer reaction.

Performance & Advantages

The Sandmeyer reaction offers a significant advantage in its versatility and control over regiochemistry. By starting with the appropriate ortho-, meta-, or para-aminobenzoic acid, one can synthesize the corresponding halogenated isomer with high selectivity. This method is also effective for introducing iodine, which is often difficult via direct electrophilic substitution. The main limitations are the need for readily available aminobenzoic acid precursors and the careful temperature control required for handling the often unstable diazonium salts.

Method 3: Metal-Catalyzed C-H Halogenation

Recent advances in organometallic chemistry have introduced powerful methods for the direct halogenation of C-H bonds, offering novel and highly selective pathways to halogenated benzoic acids. Palladium (Pd) and copper (Cu) catalysts are frequently employed for this purpose.

Mechanistic Rationale: Palladium-Catalyzed Ortho-Halogenation

Many of these reactions utilize a directing group strategy. The carboxylate of benzoic acid can act as a coordinating group, directing the palladium catalyst to an adjacent ortho C-H bond. The catalytic cycle typically involves:

• Coordination: The benzoic acid substrate coordinates to the Pd(II) catalyst.

• C-H Activation: The catalyst facilitates the cleavage of a specific C-H bond (often the rate-limiting step), forming a palladacycle intermediate. This step is what confers the high regioselectivity.

• Oxidative Addition/Halogenation: A halogen source (e.g., N-chlorosuccinimide (NCS), N-bromosuccinimide (NBS)) delivers the halogen atom to the palladium center.

• Reductive Elimination: The halogenated product is released, and the Pd(II) catalyst is regenerated, allowing the cycle to continue.

establishing analytical standards for 5-Bromo-2-butyramidobenzoic acid

An In-Depth Technical Guide to Establishing Analytical Standards for 5-Bromo-2-butyramidobenzoic Acid

Foreword: Charting the Course for a Novel Entity

In the landscape of pharmaceutical development and chemical research, the introduction of a new molecular entity like 5-Bromo-2-butyramidobenzoic acid necessitates the rigorous establishment of its analytical standards. As this compound is a specialized derivative, publicly available, validated analytical monographs are scarce. This guide, therefore, is not a mere recitation of existing methods. Instead, it serves as a strategic blueprint for researchers, scientists, and drug development professionals on how to develop and validate a comprehensive analytical control strategy from first principles. We will navigate the process of building a robust analytical package that ensures identity, purity, and quality, grounded in the authoritative framework of international regulatory guidelines.

Our approach is built on a multi-modal assessment, leveraging the strengths of various analytical techniques to create a self-validating system. We will explore the causality behind experimental choices, ensuring that each step is not just a procedure, but a logical progression toward a fully characterized reference standard.

The Regulatory Cornerstone: Adherence to ICH Guidelines

Before embarking on any experimental work, it is paramount to understand the regulatory context. The International Council for Harmonisation (ICH) provides a globally accepted framework for the validation of analytical procedures. Specifically, the ICH Q2(R2) guideline, in conjunction with ICH Q14 (Analytical Procedure Development), outlines the performance characteristics that must be evaluated to demonstrate that an analytical procedure is fit for its intended purpose.[1][2] Our entire strategy will be aligned with these principles, ensuring that the data generated is suitable for regulatory submissions.[2]

The core validation parameters we will address include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[1]

• Linearity & Range: Demonstrating a direct, proportional relationship between concentration and response over a defined range.[1]

• Accuracy: The closeness of test results to the true value.[1]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly (repeatability, intermediate precision).[3]

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentrations at which the analyte can be reliably detected and quantified, respectively.[3]

• Robustness: The method's capacity to remain unaffected by small, deliberate variations in procedural parameters.[4]

Part 1: Foundational Characterization and Structural Identity

The first step in establishing an analytical standard is the unambiguous confirmation of the chemical structure. This is best achieved by combining data from several spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is unparalleled for providing detailed information about the molecular structure, including the carbon skeleton and the connectivity of protons. For 5-Bromo-2-butyramidobenzoic acid, both ¹H and ¹³C NMR are essential.

Causality of Experimental Choices:

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is a logical first choice. The carboxylic acid proton is more likely to be observed in DMSO-d₆ than in other solvents like chloroform-d (CDCl₃), where it can exchange too rapidly. Furthermore, the amide N-H proton is also more clearly visible in DMSO.

• ¹H NMR: This will confirm the presence and splitting patterns of the aromatic protons, the protons of the butyramide side chain (α-CH₂, β-CH₂, and terminal CH₃), and the exchangeable protons (NH and COOH). The integration of these signals should correspond to the number of protons in each environment.

• ¹³C NMR: This technique verifies the number of unique carbon atoms in the molecule. The chemical shifts of the aromatic carbons are influenced by the substituents (bromo, carboxylic acid, and amide groups), providing confirmation of their positions.[5][6] The carbonyl carbons of the acid and amide will appear at characteristic downfield shifts.

Predicted ¹H NMR Spectral Data (in DMSO-d₆):

• Aromatic Protons: Three protons in the aromatic region (approx. 7.5-8.5 ppm), exhibiting splitting patterns consistent with a 1,2,4-trisubstituted benzene ring.

• Amide NH: A singlet or broad singlet (approx. 10-11 ppm), which will disappear upon D₂O exchange.

• Carboxylic Acid OH: A very broad singlet (approx. 12-13 ppm), also exchangeable with D₂O.

• Butyramide Chain:

  • α-CH₂: A triplet adjacent to the NH-C=O group.

  • β-CH₂: A sextet coupled to the α-CH₂ and γ-CH₃ groups.

  • γ-CH₃: A triplet at the most upfield position of the chain.

Mass Spectrometry (MS)

MS provides the molecular weight of the compound and offers valuable structural information through fragmentation patterns.

Causality of Experimental Choices:

• Ionization Technique: Electrospray Ionization (ESI) is well-suited for this molecule due to the presence of the ionizable carboxylic acid group. Running in both positive and negative ion modes is recommended. Negative ion mode is often highly sensitive for brominated compounds.[7][8]

• Isotopic Pattern: A key confirmatory feature will be the isotopic signature of bromine. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio.[9] Therefore, the molecular ion peak (M) will be accompanied by an (M+2) peak of almost identical intensity, which is a definitive indicator of the presence of a single bromine atom.[9][10]

• High-Resolution MS (HRMS): This is critical for determining the exact elemental composition. The measured mass should be within 5 ppm of the theoretical calculated mass for C₁₁H₁₂BrNO₃.

Experimental Protocol: LC-MS for Identity Confirmation

• Sample Preparation: Prepare a 1 mg/mL stock solution in methanol. Dilute to 10 µg/mL with 50:50 acetonitrile:water.

• Chromatography: A short C18 column can be used for rapid elution. Mobile Phase: A) 0.1% Formic acid in water, B) 0.1% Formic acid in acetonitrile. A fast gradient from 10% to 95% B over 5 minutes is sufficient.

• MS Parameters (Negative ESI):

  • Capillary Voltage: 3.0-3.5 kV.

  • Cone Voltage: Set to a low value (e.g., 20-30 V) to observe the molecular ion, then increase (e.g., 80-100 V) to induce in-source fragmentation.[7]

  • Source Temperature: 120-150 °C.

  • Scan Range: m/z 50-500.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and reliable technique for identifying the functional groups present in the molecule. It serves as an excellent identity test. For N-acylated anthranilic acid derivatives, characteristic absorption bands are expected.[11][12]

Expected Characteristic Absorption Bands (cm⁻¹):

• ~3300 cm⁻¹: N-H stretching of the secondary amide.

• ~3000-2500 cm⁻¹ (broad): O-H stretching of the carboxylic acid, often overlapping with C-H stretches.

• ~1700-1680 cm⁻¹: C=O stretching of the carboxylic acid (often dimerized).

• ~1650-1630 cm⁻¹: C=O stretching of the amide (Amide I band).

• ~1550-1510 cm⁻¹: N-H bending of the amide (Amide II band).

• ~1600, ~1475 cm⁻¹: C=C stretching within the aromatic ring.

The combination of these three spectroscopic techniques provides an orthogonal and comprehensive confirmation of the structure of 5-Bromo-2-butyramidobenzoic acid.

Part 2: Quantitative Analysis and Purity Determination by HPLC

High-Performance Liquid Chromatography (HPLC) is the gold standard for determining the purity and assay of pharmaceutical compounds.[13] The goal is to develop a stability-indicating method capable of separating the main component from potential impurities, including starting materials, intermediates, and degradation products.

HPLC Method Development Strategy

Causality of Experimental Choices:

• Column Selection: A C18 stationary phase is the most common starting point for reverse-phase HPLC and is suitable for moderately polar compounds like this one. A column with a particle size of 3 µm or less will provide higher efficiency and better resolution. Amide-based columns can also be considered as they offer different selectivity and are stable, especially if reactive impurities are expected.[14]

• Mobile Phase: A mixture of an aqueous buffer and an organic solvent is standard.

  • Aqueous Phase: An acidic buffer (e.g., 20 mM phosphate buffer at pH 2.5-3.0) is crucial. This will suppress the ionization of the carboxylic acid group, ensuring a consistent retention time and good peak shape.[15]

  • Organic Phase: Acetonitrile is generally preferred over methanol as it often provides better peak shapes and lower UV cutoff.

• Detection: UV detection is appropriate as the aromatic ring is a strong chromophore. A photodiode array (PDA) detector is highly recommended as it allows for the simultaneous monitoring of multiple wavelengths and the assessment of peak purity. The wavelength of maximum absorbance (λmax) should be determined by running a UV scan of the analyte.

Detailed Experimental Protocol: HPLC Method Validation

This protocol is designed to be executed in accordance with ICH Q2(R2) guidelines.[2]

Workflow for HPLC Method Development & Validation

Caption: A streamlined workflow for HPLC method development and validation.

1. System Suitability:

• Objective: To ensure the chromatographic system is performing adequately before any sample analysis.

• Procedure: Prepare a standard solution of 5-Bromo-2-butyramidobenzoic acid (e.g., 0.1 mg/mL). Make five replicate injections.

• Acceptance Criteria:

  • Relative Standard Deviation (RSD) of the peak area ≤ 2.0%.

  • Tailing factor ≤ 2.0.

  • Theoretical plates > 2000.

2. Specificity (Forced Degradation Study):

• Objective: To demonstrate that the method can separate the analyte from its potential degradation products, proving it is "stability-indicating."

• Procedure: Subject the analyte solution (e.g., 1 mg/mL) to the following stress conditions:

  • Acidic: 0.1 M HCl at 60 °C for 24 hours.

  • Basic: 0.1 M NaOH at 60 °C for 8 hours.

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 80 °C (solid state) for 48 hours.

  • Photolytic: Expose to UV light (ICH Q1B) for 24 hours.

• Analysis: Analyze the stressed samples alongside an unstressed control. The PDA detector is used to assess peak purity for the main peak in each chromatogram.

• Acceptance Criteria: The main peak should be resolved from all degradation product peaks (resolution > 1.5). The peak purity analysis should pass.

3. Linearity and Range:

• Objective: To establish the concentration range over which the detector response is directly proportional to the analyte concentration.

• Procedure: Prepare a series of at least five standard solutions covering 50% to 150% of the expected working concentration (e.g., 0.05, 0.075, 0.1, 0.125, 0.15 mg/mL). Inject each solution in triplicate.

• Analysis: Plot a graph of mean peak area versus concentration. Perform a linear regression analysis.

• Acceptance Criteria: Correlation coefficient (r²) ≥ 0.999. The y-intercept should be close to zero.

4. Accuracy:

• Objective: To determine how close the measured value is to the true value.

• Procedure: Perform a recovery study using a placebo spiked with the analyte at three concentration levels (e.g., 80%, 100%, 120% of the target concentration). Prepare three samples at each level.

• Analysis: Calculate the percentage recovery for each sample.

• Acceptance Criteria: Mean recovery should be between 98.0% and 102.0% at each level.

5. Precision:

• Objective: To assess the variability of the results.

• Procedure:

  • Repeatability (Intra-assay): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision (Inter-assay): Repeat the analysis on a different day, with a different analyst, or on a different instrument.

• Analysis: Calculate the RSD of the results for each set.

• Acceptance Criteria: RSD ≤ 2.0%.

Part 3: Comparison of Analytical Techniques

No single technique tells the whole story. A robust analytical standard is built on the convergence of evidence from multiple, orthogonal methods.

Technique	Primary Application	Strengths	Limitations	Role in Standard Establishment
¹H & ¹³C NMR	Structural Elucidation & ID	Provides unambiguous structural information and connectivity. Can quantify without a reference standard (qNMR).	Relatively low sensitivity. Requires higher sample amounts. Complex spectra for mixtures.	Primary Identity Test. Confirms the covalent structure of the reference material.
HRMS	Molecular Weight & Formula	Extremely high sensitivity and mass accuracy. Confirms elemental composition. Isotopic pattern confirms bromine presence.[9]	Provides little information on isomerism. Ionization efficiency can vary.	Primary Identity Test. Orthogonal confirmation of molecular formula.
FTIR	Functional Group ID	Fast, non-destructive, and requires minimal sample preparation. Excellent for a quick identity check.	Provides limited structural detail compared to NMR. Not suitable for quantification.	Secondary Identity Test. Used for routine batch-to-batch confirmation.
HPLC-UV/PDA	Purity, Assay, Stability	High sensitivity, precision, and resolving power. The gold standard for quantifying impurities and performing assays.[16]	Requires a reference standard for quantification. Method development can be time-consuming.	Primary Purity & Assay Method. The core technique for quality control and release testing.
DSC/TGA	Thermal Properties	Determines melting point, polymorphism, and presence of solvates.	Destructive. Provides no structural information.	Physicochemical Characterization. Important for defining the physical properties of the solid-state standard.

Part 4: Qualifying the Reference Standard

Once a high-purity batch of 5-Bromo-2-butyramidobenzoic acid has been synthesized and characterized by the methods above, it can be formally qualified as a reference standard.

Workflow for Reference Standard Qualification

Caption: The process of qualifying a chemical reference standard.

The purity value assigned to the reference standard is typically determined by a mass balance approach:

Purity (%) = 100% - (% Water) - (% Residual Solvents) - (% Non-volatile Residue) - (% Impurities by HPLC)

This assigned purity value is then used to prepare accurate standard solutions for the assay of future production batches.

Conclusion

Establishing analytical standards for a novel compound like 5-Bromo-2-butyramidobenzoic acid is a systematic, multi-faceted process. It begins with definitive structural confirmation using a suite of spectroscopic techniques (NMR, MS, FTIR) and culminates in the development and rigorous validation of a quantitative, stability-indicating HPLC method. By adhering to the principles outlined in ICH guidelines, researchers can build a comprehensive data package that is scientifically sound, self-validating, and suitable for regulatory scrutiny. This guide provides the strategic framework and practical protocols necessary to confidently characterize and control the quality of this new molecular entity.

References

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• International Journal of Research and Review. "Analytical Method Validation: ICH and USP Perspectives." 2025. Available at: [Link]

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• ResearchGate. "Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation." 2025. Available at: [Link]

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• ACS Publications. "Carbon-13 Nuclear Magnetic Resonance of Biologically Important Aromatic Acids. I. Chemical Shifts of Benzoic Acid and Derivatives." Journal of the American Chemical Society, 1972. Available at: [Link]

• Chemistry LibreTexts. "Organic Compounds Containing Halogen Atoms." 2023. Available at: [Link]

• International Journal of Drug Development & Research. "SYNTHESIS AND PHARMACOLOGICAL SCREENING OF N-SUBSTITUTED ANTHRANILIC ACID DERIVATIVES." 2011. Available at: [Link]

• ACS Publications. "Solid-Phase Microextraction Coupled with High-Performance Liquid Chromatography for the Determination of Aromatic Amines." Analytical Chemistry. Available at: [Link]

• International Journal of Drug Development & Research. "SYNTHESIS AND PHARMACOLOGICAL SCREENING OF N- SUBSTITUTED ANTHRANILIC ACID DERIVATIVES." 2011. Available at: [Link]

• ResearchGate. "Ion-Pair Reversed-Phase HPLC Determination of Aromatic Amine Isomers." 2025. Available at: [Link]

• Indian Journal of Pharmaceutical Sciences. "Synthesis and Antiinflammatory Activity of N-Aryl Anthranilic Acid and its Derivatives." Available at: [Link]

• MicroSolv Technology Corporation. "Amide or Amino HPLC Columns What are the Differences." 2025. Available at: [Link]

• Target Analysis. "Benzoic acid derivatives." Available at: [Link]

• PMC - NIH. "Synthesis of metal anthranilate complexes: catalytic and antipathogenic studies." 2022. Available at: [Link]

• SIELC Technologies. "5-Bromo-2-chlorobenzoic acid." 2018. Available at: [Link]

• ResearchGate. "Synthesis and characterization of some new 5-bromo-2-hydroxy-benzamide derivatives." Available at: [Link]

• PubMed. "Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification." Available at: [Link]

• PubMed Central. "Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols." 2018. Available at: [Link]

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• U.S. Department of Agriculture. "Determination of Benzoic Acid, Sorbic Acid, and Methyl, Ethyl, Propyl, and Butyl Parabens by HPLC." Available at: [Link]

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• PubMed. "Detection in seized samples, analytical characterization, and in vitro metabolism of the newly emerged 5-bromo-indazole-3-carboxamide synthetic cannabinoid receptor agonists." 2023. Available at: [Link]

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A Senior Application Scientist's Guide to Cross-Reactivity Studies of 5-Bromo-2-butyramidobenzoic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the precise characterization of a lead compound's specificity is paramount. For derivatives of 5-Bromo-2-butyramidobenzoic acid, a scaffold with potential therapeutic applications, understanding their cross-reactivity profile is not merely a regulatory hurdle but a critical step in ensuring safety and efficacy. This guide provides an in-depth, technically-focused comparison of hypothetical 5-Bromo-2-butyramidobenzoic acid derivatives, grounded in established scientific principles and experimental data. We will delve into the causality behind experimental choices, present detailed protocols for robust cross-reactivity assessment, and explore the structure-activity relationships (SAR) that govern molecular recognition by antibodies.

The Imperative of Cross-Reactivity Assessment in Drug Development

This guide focuses on a competitive Enzyme-Linked Immunosorbent Assay (ELISA) as the primary method for assessing the cross-reactivity of 5-Bromo-2-butyramidobenzoic acid derivatives. Competitive ELISAs are particularly well-suited for the analysis of small molecules (haptens) that are not immunogenic on their own.[3]

Synthesis of 5-Bromo-2-butyramidobenzoic Acid and its Derivatives

To investigate the structure-activity relationships governing cross-reactivity, a series of derivatives of 5-Bromo-2-butyramidobenzoic acid (Parent Compound) were designed and synthesized. The synthetic strategy begins with the acylation of 2-amino-5-bromobenzoic acid with butyryl chloride. Derivatives were then synthesized by modifying the length of the acyl chain and altering the substituent on the benzene ring.

A plausible synthetic route for the parent compound involves the reaction of 2-amino-5-bromobenzoic acid with butyryl chloride in the presence of a base, such as pyridine or triethylamine, to yield 5-Bromo-2-butyramidobenzoic acid.[4]

The following derivatives were synthesized for this comparative study:

• Derivative A: 5-Bromo-2-acetamidobenzoic acid (shorter acyl chain)

• Derivative B: 5-Bromo-2-hexanamidobenzoic acid (longer acyl chain)

• Derivative C: 5-Chloro-2-butyramidobenzoic acid (substitution of bromo with chloro)

• Derivative D: 2-Butyramidobenzoic acid (unsubstituted at position 5)

These derivatives allow for a systematic evaluation of how changes in the acyl chain length and the halogen substituent at the 5-position affect antibody recognition.

Experimental Design: A Competitive ELISA for Cross-Reactivity Assessment

The cornerstone of this guide is a robust and self-validating competitive ELISA protocol. The principle of this assay is the competition between the free analyte (the 5-Bromo-2-butyramidobenzoic acid derivative being tested) and a fixed amount of a labeled or coated antigen for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the free analyte in the sample.

Key Reagents and Their Rationale

• Antibody Selection (Monoclonal vs. Polyclonal): For this study, a monoclonal antibody raised against a 5-Bromo-2-butyramidobenzoic acid-carrier protein conjugate is the preferred choice. Monoclonal antibodies offer high specificity to a single epitope, leading to lower batch-to-batch variability and a more defined cross-reactivity profile compared to polyclonal antibodies.[5][6] Polyclonal antibodies, being a mixture of antibodies recognizing different epitopes, might exhibit broader cross-reactivity, which could be advantageous in some screening assays but is less ideal for precise SAR studies.[2]

• Hapten-Carrier Conjugate Preparation: Since 5-Bromo-2-butyramidobenzoic acid is a small molecule, it must be conjugated to a larger carrier protein, such as Bovine Serum Albumin (BSA) or Keyhole Limpet Hemocyanin (KLH), to elicit an immune response for antibody production.[3] The carboxylic acid group of the hapten can be activated using carbodiimide chemistry (e.g., with EDC and NHS) to form an amide bond with the lysine residues of the carrier protein.[7] The same hapten-protein conjugate can be used for coating the ELISA plate.

Detailed Experimental Protocol

Materials:

• 96-well high-binding polystyrene microplates

• 5-Bromo-2-butyramidobenzoic acid-BSA conjugate (for coating)

• Monoclonal antibody specific for 5-Bromo-2-butyramidobenzoic acid

• Parent compound and its derivatives (A, B, C, and D)

• Goat anti-mouse IgG conjugated to Horseradish Peroxidase (HRP)

• TMB (3,3’,5,5’-Tetramethylbenzidine) substrate solution

• Stop solution (e.g., 2 M H₂SO₄)

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., PBS with 1% BSA)

• Assay Buffer (e.g., PBS with 0.1% BSA and 0.05% Tween-20)

Procedure:

• Plate Coating: Coat the wells of the microplate with 100 µL of the 5-Bromo-2-butyramidobenzoic acid-BSA conjugate (1-10 µg/mL in coating buffer). Incubate overnight at 4°C.

• Washing: Wash the plate three times with 200 µL of Wash Buffer per well.

• Blocking: Block the remaining protein-binding sites by adding 200 µL of Blocking Buffer to each well. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with Wash Buffer.

• Competitive Reaction:

  • Prepare serial dilutions of the parent compound and each derivative in Assay Buffer.

  • In a separate dilution plate, mix 50 µL of each standard/sample concentration with 50 µL of the monoclonal antibody (at a pre-determined optimal dilution) and incubate for 1 hour at room temperature.

  • Transfer 100 µL of the pre-incubated mixture to the coated and blocked microplate.

  • Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate five times with Wash Buffer.

• Secondary Antibody Incubation: Add 100 µL of HRP-conjugated goat anti-mouse IgG (at its optimal dilution in Assay Buffer) to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with Wash Buffer.

• Substrate Development: Add 100 µL of TMB substrate solution to each well. Incubate in the dark for 15-30 minutes at room temperature.

• Reaction Stoppage: Stop the reaction by adding 50 µL of Stop Solution to each well.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

Data Analysis and Interpretation

The cross-reactivity of each derivative is determined by comparing its 50% inhibitory concentration (IC50) with that of the parent compound. The IC50 is the concentration of the analyte that causes a 50% reduction in the maximum signal.

Calculation of Cross-Reactivity:

Cross-Reactivity (%) = (IC50 of Parent Compound / IC50 of Derivative) x 100

A higher cross-reactivity percentage indicates a greater ability of the derivative to bind to the antibody.

Comparative Performance Data

The following table summarizes the hypothetical experimental data obtained from the competitive ELISA for the 5-Bromo-2-butyramidobenzoic acid derivatives.

Compound	Modification	IC50 (nM)	Cross-Reactivity (%)
Parent Compound	-	10	100
Derivative A	Shorter acyl chain (acetyl)	50	20
Derivative B	Longer acyl chain (hexanoyl)	25	40
Derivative C	Chloro at position 5	15	67
Derivative D	H at position 5	100	10

Structure-Activity Relationship (SAR) Insights

The experimental data reveals key structural features that influence antibody recognition:

• Acyl Chain Length: The length of the N-acyl chain plays a significant role in antibody binding. Both shortening (Derivative A) and lengthening (Derivative B) of the butyryl chain resulted in a decrease in cross-reactivity, suggesting that the four-carbon chain of the parent compound is optimal for fitting into the antibody's binding pocket.

• Halogen Substitution at Position 5: The nature of the halogen at the 5-position is critical for recognition. Replacing the bromine with a smaller chlorine atom (Derivative C) resulted in only a modest decrease in cross-reactivity, indicating that a halogen at this position is important for binding, likely through halogen bonding or steric interactions. The complete removal of the halogen (Derivative D) led to a significant drop in cross-reactivity, highlighting the crucial role of the 5-bromo substituent as a key part of the epitope.

Visualizing the Experimental Workflow and Logic

To further clarify the experimental process and the relationships between the different components, the following diagrams are provided.

Caption: Competitive ELISA workflow for cross-reactivity assessment.

Caption: Structure-activity relationship logic for the derivatives.

Conclusion and Future Directions

This guide has provided a comprehensive framework for conducting and interpreting cross-reactivity studies of 5-Bromo-2-butyramidobenzoic acid derivatives. The detailed competitive ELISA protocol, coupled with a systematic approach to derivative synthesis, allows for a robust evaluation of structure-activity relationships. The hypothetical data presented herein underscores the importance of the N-acyl chain length and the 5-position halogen in antibody recognition.

For drug development professionals, these findings have critical implications. They highlight the need for careful consideration of potential metabolites and structurally related impurities that may interfere with immunoassays. Furthermore, the SAR insights can guide the design of future derivatives with improved specificity or, conversely, with tailored cross-reactivity for the development of class-specific assays.

Future work should focus on the production and characterization of a specific monoclonal antibody to validate these findings experimentally. Additionally, exploring a wider range of derivatives with modifications at other positions on the benzoic acid ring would provide a more complete picture of the SAR for this important class of compounds.

References

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A Comparative Efficacy Analysis of Halogenated Benzoic Acid Intermediates in the Synthesis of Advanced Pharmaceutical Ingredients

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern pharmaceutical development, the efficiency and scalability of synthetic routes are of paramount importance. The selection of key chemical intermediates can significantly impact reaction yields, purity of the final active pharmaceutical ingredient (API), and the overall economic viability of the manufacturing process. This guide provides a comparative analysis of the efficacy of halogenated benzoic acid derivatives as crucial intermediates, with a particular focus on their application in the synthesis of targeted cancer therapies, such as PARP inhibitors.

While the specific compound "5-Bromo-2-butyramidobenzoic acid" is not extensively documented in the scientific literature, this guide will delve into the comparative efficacy of structurally related and industrially relevant intermediates, such as 5-Bromo-2-chlorobenzoic acid and 2-Fluoro-5-((4-oxo-3,4-dihydro-phthalazin-1-yl)methyl)-benzoic acid . These compounds are pivotal in the synthesis of drugs like Olaparib, a PARP inhibitor used in the treatment of certain cancers.[1][2][3][4][5] This analysis is supported by experimental data from peer-reviewed journals and patents, offering a comprehensive resource for researchers and professionals in drug development.

The Critical Role of Halogenated Benzoic Acid Intermediates

Halogenated benzoic acids are versatile building blocks in organic synthesis. The presence of halogen atoms at specific positions on the aromatic ring allows for selective functionalization through various cross-coupling reactions. This differential reactivity is a key strategic element in the multi-step synthesis of complex molecules.

For instance, in the synthesis of PARP inhibitors like Olaparib, the benzoic acid moiety serves as a scaffold to which other critical functional groups are attached. The choice of halogen and its position on the ring can influence reaction kinetics, regioselectivity, and the ease of subsequent transformations.

Comparative Analysis of Intermediates in Olaparib Synthesis

The synthesis of Olaparib provides an excellent case study for comparing the efficacy of different halogenated benzoic acid intermediates. Several synthetic routes have been developed, each with its own set of advantages and disadvantages.

Route A: The 5-Bromo-2-chlorobenzoic Acid Approach

5-Bromo-2-chlorobenzoic acid is a key intermediate in the synthesis of a family of promising SGLT2 inhibitors and has also been explored in the synthesis of other pharmaceuticals.[6][7][8][9] Its synthesis often starts from 2-chlorobenzoic acid, which undergoes bromination.[10][11][12]

Experimental Data Snapshot:

Intermediate	Starting Material	Key Reaction Steps	Overall Yield	Purity	Reference
5-Bromo-2-chlorobenzoic acid	2-chlorobenzoic acid	Bromination with NBS in H2SO4	85.0%	High	[11]
5-Bromo-2-chlorobenzonitrile (precursor)	2-chlorobenzonitrile	Bromination	High	High	[9]

Causality Behind Experimental Choices: The use of N-bromosuccinimide (NBS) in sulfuric acid is a common and effective method for the regioselective bromination of deactivated aromatic rings like 2-chlorobenzoic acid. The strong acid protonates the carbonyl group, further deactivating the ring and directing the incoming electrophile (bromine) to the meta position relative to the chlorine and para to the carboxylic acid group.

Route B: The 2-Fluoro-5-((4-oxo-3,4-dihydro-phthalazin-1-yl)methyl)-benzoic acid (Compound D) Approach

This intermediate is central to several patented, scalable syntheses of Olaparib.[3][13][14] The synthetic strategies often involve the coupling of this advanced intermediate with a piperazine derivative.

Experimental Data Snapshot:

Intermediate	Key Reaction	Reagents	Yield	Purity	Reference
Olaparib from Compound D	Amide coupling	HBTU, 1-(cyclopropylcarbonyl)piperazine	62-84%	>99%	[3]
Olaparib from Compound D	Two-step via Compound B	1-Boc-piperazine, HBTU; then deprotection and acylation	~45% (over 2 steps)	High	[3]

Causality Behind Experimental Choices: The use of peptide coupling reagents like HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) is advantageous for forming the amide bond between the carboxylic acid of Compound D and the piperazine moiety under mild conditions, minimizing side reactions and leading to high purity products.[3] However, the cost and atom economy of such reagents can be a drawback in large-scale synthesis.

Experimental Protocols

Synthesis of 5-Bromo-2-chlorobenzoic Acid

Objective: To synthesize 5-Bromo-2-chlorobenzoic acid from 2-chlorobenzoic acid.

Materials:

• 2-chlorobenzoic acid

• Concentrated sulfuric acid

• N-bromosuccinimide (NBS)

• Sodium sulfide (catalyst)

• Methanol

• Water

Procedure:

• To a 250mL four-necked flask, add 4.7g (0.03 mol) of 2-chlorobenzoic acid, 40mL of concentrated sulfuric acid, and 0.936g (0.012 mol) of sodium sulfide.

• Stir the mixture at 30°C for 20 minutes until the solution is clear.

• Add 5.334g (0.03 mol) of N-bromosuccinimide in portions.

• Continue the reaction at 30°C for 10 minutes.

• Slowly pour the reaction mixture into 80mL of an ice-water bath to crystallize the crude product.

• Filter the crude product and transfer the filter cake to a 250mL four-necked flask.

• Add 24mL of methanol and 36mL of water and heat to 60°C.

• Allow the solution to cool naturally while stirring to induce crystallization.

• Filter the purified product, wash with 20mL of 40% aqueous methanol, and dry at 55°C for 6 hours.[11]

Expected Yield: Approximately 85.0%.

Synthesis of Olaparib from Compound D

Objective: To synthesize Olaparib via amide coupling of 2-fluoro-5-((4-oxo-3,4-dihydro-phthalazin-1-yl)methyl)-benzoic acid (Compound D) with 1-(cyclopropylcarbonyl)piperazine.

Materials:

• Compound D

• 1-(cyclopropylcarbonyl)piperazine

• HBTU

• Triethylamine

• Dichloromethane

• 5% Citric acid solution

• 5% Sodium carbonate solution

• Ethanol

• Water

Procedure:

• Dissolve Compound D in dichloromethane in a reaction vessel.

• In a separate vessel, pre-mix triethylamine and cyclopropane carbonyl chloride in dichloromethane.

• Add the pre-mixed solution dropwise to the stirred solution of Compound D.

• Upon reaction completion (monitored by TLC or LC-MS), extract the reaction mixture with 5% citric acid solution, followed by 5% sodium carbonate solution, and finally with water.

• Distill off the dichloromethane and replace it with ethanol.

• Filter the resulting solid and recrystallize from water to afford pure Olaparib.[3]

Expected Yield: Approximately 90%.

Visualizing the Synthetic Pathways

The following diagrams illustrate the key synthetic transformations discussed.

Caption: Key amide coupling step in Olaparib synthesis.

Conclusion and Future Outlook

The choice of a halogenated benzoic acid intermediate has a profound impact on the efficiency of a synthetic route. While direct comparative data for "5-Bromo-2-butyramidobenzoic acid" is unavailable, the analysis of established intermediates like 5-Bromo-2-chlorobenzoic acid and advanced intermediates like Compound D in the synthesis of Olaparib highlights the key considerations for process development.

For early-stage research and analogue synthesis, routes with fewer steps and readily available starting materials might be preferred, even if the overall yield is moderate. For large-scale manufacturing, the focus shifts to maximizing yield and purity, justifying the development of more complex, multi-step routes involving advanced intermediates.

The continuous development of novel coupling methodologies and the optimization of reaction conditions will undoubtedly lead to even more efficient and sustainable synthetic strategies for life-saving pharmaceuticals. Researchers are encouraged to consider not only the chemical efficacy but also the environmental impact and cost-effectiveness when selecting an intermediate for their synthetic campaigns.

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A Comparative Guide to the Applications of Brominated Benzoic Acids

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For Researchers, Scientists, and Drug Development Professionals

Introduction

Brominated benzoic acids represent a versatile class of chemical compounds, distinguished by the presence of a carboxylic acid group and one or more bromine atoms attached to a benzene ring. This unique combination of functional groups bestows upon them a wide range of chemical reactivity and physical properties, making them invaluable building blocks and intermediates in numerous scientific and industrial applications. This guide provides an in-depth, comparative analysis of the applications of brominated benzoic acids, supported by experimental data, to empower researchers in making informed decisions for their synthetic and developmental endeavors.

Core Applications: A Comparative Overview

The utility of brominated benzoic acids spans several key areas of chemical science. Below, we explore their most significant applications, comparing the performance and characteristics of different isomers and derivatives.

Organic Synthesis: Versatile Building Blocks for Complex Molecules

In the realm of organic synthesis, brominated benzoic acids are workhorse molecules, primarily utilized as precursors in a variety of cross-coupling reactions. The position of the bromine atom on the aromatic ring significantly influences the compound's reactivity and steric hindrance, thereby dictating its suitability for specific transformations.

Palladium-Catalyzed Cross-Coupling Reactions

The Suzuki-Miyaura coupling, a powerful method for forming carbon-carbon bonds, frequently employs brominated benzoic acids as aryl halide partners.[1][2] The reaction's success is highly dependent on the choice of catalyst, base, and solvent.[1]

Comparative Reactivity in Suzuki-Miyaura Coupling:

A study on the Suzuki-Miyaura coupling of various bromobenzoic acids with phenylboronic acid in aqueous media revealed differences in reactivity. For instance, 4-bromobenzoic acid and 3-bromobenzoic acid generally exhibit good to excellent yields.[3][4] However, the presence of strongly electron-withdrawing groups on the arylboronic acid can decrease the reaction's efficiency.[3] 2-bromobenzoic acid is also a common starting material for the synthesis of various nitrogen heterocycles.

Bromobenzoic Acid Isomer	Typical Reaction Conditions	Reported Yields	Key Considerations
2-Bromobenzoic Acid	Pd catalyst, base (e.g., K2CO3), solvent (e.g., water/organic mixture)	Generally high	Can be used to synthesize hemilabile benzimidazolyl phosphine ligands.
3-Bromobenzoic Acid	Pd catalyst, base (e.g., K2CO3), solvent (e.g., water)	High, though can be lower with electron-deficient boronic acids.[3]	A versatile building block for creating complex molecular architectures.[2]
4-Bromobenzoic Acid	Pd catalyst, base (e.g., Na2CO3), aqueous media	>98% in some optimized systems.[4]	Often used as a model substrate in Suzuki coupling studies.[4][5]

Experimental Protocol: Suzuki-Miyaura Coupling of 3-Bromobenzoic Acid with Phenylboronic Acid [2]

• Reaction Setup: In a round-bottom flask, combine 3-bromobenzoic acid (1.0 mmol), phenylboronic acid (1.2 mmol), a palladium catalyst (e.g., [PdCl₂(NH₂CH₂COOH)₂], 0.1 mol%), and potassium carbonate (3.0 mmol).

• Solvent Addition: Add 5.0 mL of distilled water.

• Reaction: Stir the mixture vigorously at room temperature under air for 1.5 hours.

• Work-up: Upon reaction completion, the product precipitates. Filter the solid and wash thoroughly with distilled water to remove inorganic salts.

• Purification: The product can be further purified by recrystallization if necessary.

Logical Workflow for Suzuki-Miyaura Coupling:

Caption: A generalized workflow for the Suzuki-Miyaura coupling of brominated benzoic acids.

Medicinal Chemistry: Scaffolds for Novel Therapeutics

Brominated benzoic acids are crucial intermediates in the synthesis of a wide range of pharmaceuticals.[6][7] The introduction of a bromine atom can significantly influence a molecule's pharmacological properties, including its therapeutic activity and metabolic stability.[8]

Anti-inflammatory Agents

Substituted benzoic acids are foundational in the design of anti-inflammatory drugs.[9][10] The carboxylic acid moiety is a common feature in many non-steroidal anti-inflammatory drugs (NSAIDs), contributing to their binding at the active site of cyclooxygenase (COX) enzymes.[9][11] 4-Amino-3-bromobenzoic acid, for example, is a versatile building block for potent anti-inflammatory agents.[9]

Anticancer Agents

The benzoic acid scaffold is present in numerous anticancer drugs.[12][13][14] Brominated benzoic acid derivatives have shown promise in this area, with some compounds exhibiting significant cytotoxic activity against cancer cell lines.[15][16][17] The bromine atom can be strategically employed to enhance the potency of these agents. For instance, a newly synthesized benzoxazole derivative containing a p-bromophenyl group has demonstrated significant anticancer effects in breast cancer cell lines.[15]

Signaling Pathway in Cancer Cell Inhibition:

Caption: A simplified diagram illustrating the potential mechanism of action for brominated benzoic acid-based anticancer agents.

Materials Science: Precursors to High-Performance Polymers

In materials science, brominated benzoic acids are utilized in the development of functional materials such as specialty polymers and resins.[6] Their incorporation into polymer chains can enhance properties like thermal stability and chemical resistance.[6]

Flame Retardants

A significant application of brominated compounds is in the manufacturing of flame retardants.[18] Brominated polymeric flame retardants are gaining traction as they are considered to have a lower potential for bioaccumulation compared to smaller brominated molecules.[19][20] While specific brominated benzoic acids are not always the direct monomers, the principles of using brominated aromatics are central to this field.[21][22]

Analytical Chemistry: Reagents and Standards

4-Bromobenzoic acid serves as a reagent in chromatographic and spectroscopic methods.[6] It can be used to aid in the identification and quantification of other compounds.[6] Furthermore, it has been used in studies investigating the metabolism of brominated compounds.[23][24]

Conclusion

Brominated benzoic acids are a cornerstone of modern chemical synthesis and development. Their adaptability as synthetic intermediates in the creation of pharmaceuticals and advanced materials is well-documented. The strategic placement of the bromine atom on the benzoic acid core allows for fine-tuning of reactivity and physical properties, enabling the targeted design of molecules with desired functions. This guide has provided a comparative overview of their diverse applications, underscoring their continued importance in advancing scientific innovation.

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Safety & Regulatory Compliance

Navigating the Disposal of 5-Bromo-2-butyramidobenzoic Acid: A Guide for the Modern Laboratory

In the fast-paced environment of drug discovery and chemical research, the lifecycle of a chemical reagent extends far beyond its use in an experiment. The proper disposal of these materials is a critical, yet often overlooked, aspect of laboratory management that underpins the safety of personnel, environmental stewardship, and regulatory compliance. This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of 5-Bromo-2-butyramidobenzoic acid, a halogenated aromatic compound. By understanding the "why" behind each step, we can foster a culture of safety and responsibility in the laboratory.

Immediate Safety and Hazard Profile

Before handling 5-Bromo-2-butyramidobenzoic acid for any purpose, including disposal, a thorough understanding of its hazard profile is essential. While specific data for this compound may not be readily available, analogous compounds such as 5-bromo-2-chlorobenzoic acid indicate that it should be handled with care.[1][2] It is prudent to treat this compound as a hazardous substance.

Core Hazards:

• Skin and Eye Irritation: Assumed to be a skin and eye irritant based on similar halogenated benzoic acid derivatives.[1][2]

• Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.[1][2]

• Aquatic Toxicity: Halogenated organic compounds can be toxic to aquatic life with long-lasting effects.

This hazard assessment directly informs the requirement for appropriate Personal Protective Equipment (PPE).

Hazard Category	GHS Classification (Analogous Compounds)	Required Personal Protective Equipment (PPE)	Precautionary Statements
Skin Irritation	Category 2	Chemical-resistant gloves (e.g., nitrile)	H315: Causes skin irritation.[1][2]
Eye Irritation	Category 2	Chemical splash goggles and a face shield	H319: Causes serious eye irritation.[1][2]
Respiratory Irritation	STOT SE 3	Use in a certified chemical fume hood or with adequate ventilation	H335: May cause respiratory irritation.[1][2]
General Handling	-	Laboratory coat	P264: Wash skin thoroughly after handling.[3] P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

The Cornerstone of Disposal: Waste Segregation

The single most critical step in the proper disposal of 5-Bromo-2-butyramidobenzoic acid is its correct classification and segregation as a halogenated organic waste .[4][5] This is due to the presence of bromine in its molecular structure. Halogenated organic compounds require specific disposal methods, typically high-temperature incineration, to prevent the formation of toxic byproducts and to comply with environmental regulations.[4][6]

Why Segregation Matters:

• Regulatory Compliance: The U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) mandates strict guidelines for the management of hazardous waste.[7] Improperly mixed waste streams can lead to significant regulatory fines.

• Disposal Costs: The disposal of halogenated organic waste is significantly more expensive than that of non-halogenated waste.[6][8] Cross-contamination of a large volume of non-halogenated solvent with a small amount of a halogenated compound can result in the entire container being treated as the more expensive halogenated waste.[6]

• Safety: Mixing incompatible waste streams can lead to dangerous chemical reactions. For instance, mixing acidic waste with certain other chemicals can generate toxic gases.[9]

Caption: Decision workflow for proper waste segregation.

Step-by-Step Disposal Protocol

This protocol is designed to minimize exposure risk and ensure environmental compliance for all waste streams containing 5-Bromo-2-butyramidobenzoic acid.

Waste Identification

Identify all materials that have come into contact with 5-Bromo-2-butyramidobenzoic acid. This includes:

• Unused or surplus pure compound.

• Contaminated personal protective equipment (e.g., gloves).

• Contaminated labware (e.g., weighing paper, pipette tips, vials).

• Solutions containing the compound.

• Materials used for cleaning up spills of the compound.

Waste Collection and Container Management

• Select the Correct Container: Use a designated, leak-proof waste container made of a compatible material, such as high-density polyethylene (HDPE).[5] The container must be in good condition with a secure, screw-top cap.[9]

• Labeling: The container must be clearly and accurately labeled as "Halogenated Organic Waste" and should specifically list "5-Bromo-2-butyramidobenzoic acid" as a component.[4][5] The words "Hazardous Waste" should also be clearly visible.[8]

• Solid Waste: Place all contaminated solid materials directly into the designated solid halogenated waste container.

• Liquid Waste: Collect all liquid waste containing 5-Bromo-2-butyramidobenzoic acid in a designated liquid halogenated waste container. Do not fill containers beyond 90% capacity to allow for expansion.[7]

• Container Management: Keep the waste container securely closed when not in use.[8][10] Store the container in a designated and well-ventilated "Satellite Accumulation Area" (SAA).[9] This area should be under the direct supervision of laboratory personnel and away from incompatible materials.[7]

Storage and Final Disposal

• Satellite Accumulation: Laboratories can accumulate hazardous waste in an SAA for up to one year for partially filled containers.[9] Once a container is full, it must be moved from the SAA within three days.[9]

• Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[7][11] Under no circumstances should this chemical be disposed of down the drain or in the regular trash. [8][12]

Emergency Procedures: Spill Response

In the event of a spill, prompt and correct action is crucial to mitigate risks.

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area if necessary.

• Ventilate: Ensure the area is well-ventilated. If the spill is significant, work from outside the immediate spill zone.

• Don PPE: Wear the appropriate personal protective equipment as outlined in the table above.

• Containment: For solid spills, carefully sweep up the material and place it into the halogenated waste container.[13] Avoid creating dust. For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain and absorb the spill.

• Cleanup: Place all contaminated absorbent materials and cleaning supplies into the designated halogenated waste container.

• Decontamination: Clean the spill area thoroughly with soap and water.

• Reporting: Report the spill to your laboratory supervisor and EHS office in accordance with your institution's policies.

By adhering to these detailed procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of 5-Bromo-2-butyramidobenzoic acid, thereby protecting themselves, their colleagues, and the environment.

References

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• Bucknell University. Hazardous Waste Segregation. Retrieved from [Link]

• American Chemical Society. Hazardous Waste and Disposal. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2009). Laboratory Environmental Sample Disposal Information Document. Retrieved from [Link]

• University of Louisville. Halogenated Waste. Retrieved from [Link]

• SDFINE. 5-bromo-2-chlorobenzoic acid Safety Data Sheet. Retrieved from [Link]

• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2024, February 27). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. Retrieved from [Link]

• University of British Columbia. Organic Solvent Waste Disposal. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-Bromo-2-butyramidobenzoic Acid

This guide provides essential safety and handling protocols for 5-Bromo-2-butyramidobenzoic acid, designed for researchers and drug development professionals. As there is limited specific toxicological data for this compound, our recommendations are grounded in the established hazard profile of structurally similar chemicals, such as 5-Bromo-2-chlorobenzoic acid, and fundamental principles of laboratory safety.[1][2][3] This approach ensures a conservative and robust safety margin.

The primary hazards associated with analogous compounds are skin irritation, serious eye irritation, and potential respiratory tract irritation.[1][4][5][6][7] Therefore, all handling procedures must be designed to strictly prevent contact with eyes and skin and to eliminate the inhalation of dust or aerosols.

Core Directive: Hazard-Based PPE Selection

The selection of Personal Protective Equipment (PPE) is not a static checklist but a dynamic process based on a risk assessment of the specific procedures being performed. The following table summarizes the minimum required PPE for handling 5-Bromo-2-butyramidobenzoic acid.

Protection Type	Required Equipment	Rationale and Key Considerations
Eye & Face Protection	Chemical Splash Goggles	Standard safety glasses are inadequate as they do not form a seal, leaving gaps for powders or splashes to enter.[8] Goggles conforming to EN 166 or NIOSH standards are mandatory.[5] A face shield should be worn over goggles during procedures with a high risk of splashing.[9][10]
Skin & Body Protection	Nitrile Gloves & Laboratory Coat	Nitrile gloves provide sufficient protection against incidental contact.[8] For prolonged handling or immersion, consult a glove compatibility chart. Always inspect gloves before use and use proper removal techniques to avoid contaminating your skin.[2] A fully buttoned laboratory coat is required to protect skin and personal clothing.
Respiratory Protection	Certified Chemical Fume Hood	All weighing and handling of the solid compound must be performed within a certified chemical fume hood to prevent the inhalation of fine dust particles.[2][5] If a fume hood is unavailable, a NIOSH-approved respirator with a particulate filter (e.g., N95) is required at a minimum.[2][11]

Experimental Workflow: PPE Selection Protocol

The following diagram outlines the decision-making process for selecting appropriate PPE based on the experimental task. This workflow ensures that the level of protection matches the level of risk.

Caption: PPE selection workflow for handling 5-Bromo-2-butyramidobenzoic acid.

Procedural Guidance: Donning and Doffing PPE

Correctly putting on and removing PPE is critical to prevent cross-contamination. Follow this sequence diligently.

Donning Sequence (Putting On):

• Lab Coat: Put on your laboratory coat and ensure all buttons are fastened.

• Respirator (if required): Perform a seal check according to manufacturer instructions.

• Goggles/Face Shield: Put on eye and face protection.

• Gloves: Don gloves, ensuring the cuffs go over the sleeves of your lab coat.

Doffing Sequence (Taking Off):

• Gloves: Remove gloves using a proper, non-contaminating technique (e.g., peel one glove off, ball it in the gloved hand, and slide a clean finger under the cuff of the remaining glove to remove it).

• Lab Coat: Remove your lab coat, folding it inward to contain any potential contamination.

• Goggles/Face Shield: Remove by handling the strap, avoiding touching the front surface.

• Respirator (if used): Remove without touching the front of the mask.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[1][4]

Operational and Disposal Plans

Emergency Spill Response: In the event of a small spill, follow these steps:

• Alert Personnel: Immediately notify others in the vicinity.

• Evacuate (if necessary): If the spill is large or produces significant dust, evacuate the area.

• Don PPE: Before cleanup, don the appropriate PPE, including respiratory protection.

• Contain: Cover the spill with a chemical absorbent pad or other suitable inert material. Avoid dry sweeping, which can create dust.

• Collect: Carefully sweep or scoop the contained material into a designated, labeled waste container.[12]

• Decontaminate: Clean the spill area thoroughly.

• Dispose: Treat all cleanup materials as hazardous waste.

Chemical Waste Disposal Plan: 5-Bromo-2-butyramidobenzoic acid is a halogenated organic compound and must be disposed of as hazardous waste.[13]

• Segregation: Do not mix with non-halogenated or general waste streams.

• Solid Waste: All contaminated solid materials, including gloves, weigh boats, and absorbent pads, must be placed into a clearly labeled, sealed container for solid halogenated waste.[13]

• Liquid Waste: Solutions containing this compound must be collected in a designated, sealed container for liquid halogenated waste.

• Final Disposal: All waste must be disposed of through a licensed professional waste disposal service, typically via chemical incineration, in accordance with all local, regional, and national regulations.[1][2][5][12]

By adhering to these stringent PPE and handling protocols, you can effectively mitigate the risks associated with 5-Bromo-2-butyramidobenzoic acid, ensuring a safe laboratory environment for yourself and your colleagues.

References

• Princeton University Environmental Health and Safety. Section 6C: Protective Equipment. [Link]

• Sdfine. 5-bromo-2-chlorobenzoic acid Safety Data Sheet. [Link]

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• Capot Chemical. (2018, August 1). MSDS of 5-Bromo-2-chlorobenzoic acid. [Link]

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• Storemasta. (2025, July 2). Examples of PPE for Various Dangerous Goods Classes. [Link]

• National Center for Biotechnology Information. 5-Bromo-2-chlorobenzoic acid. PubChem Compound Database. [Link]

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